LPH-5

Core Science & Biosynthesis

The Selective 5-HT2A Receptor Agonist LPH-5: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

LPH-5 is a novel, potent, and selective partial agonist of the serotonin 2A (5-HT2A) receptor, currently under investigation for its therapeutic potential in psychiatric disorders, including treatment-resistant depression.[1][2] Developed by Lophora ApS, this compound represents a significant advancement in the field of serotonergic modulation, offering high selectivity for the 5-HT2A receptor over other serotonin receptor subtypes, particularly the 5-HT2B and 5-HT2C receptors.[3][4][5] This high selectivity is anticipated to mitigate the risks associated with off-target effects, such as the cardiac valvulopathy linked to 5-HT2B receptor activation.[3][5] Preclinical studies have demonstrated that LPH-5 induces robust and persistent antidepressant-like effects in rodent models, comparable to those of established psychedelics like psilocybin.[4][6] As of late 2025, LPH-5 is in Phase I clinical trials to evaluate its safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy subjects.[1][2] This in-depth technical guide provides a comprehensive overview of the mechanism of action of LPH-5 at the 5-HT2A receptor, detailing its pharmacological profile, the signaling pathways it modulates, and the experimental protocols used for its characterization.

Pharmacological Profile of LPH-5 at Serotonin 5-HT2 Receptors

LPH-5, chemically known as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a phenethylamine derivative.[3] Its pharmacological activity is characterized by its high affinity and partial agonist activity at the human 5-HT2A receptor. The following tables summarize the quantitative data from in vitro pharmacological assays.

Table 1: Binding Affinity of LPH-5 at Human 5-HT2 Receptors

Receptor	Radioligand	Kᵢ (nM)
5-HT2A	[[3H]ketanserin]	1.3
5-HT2B	-	Not Reported
5-HT2C	-	Not Reported

Kᵢ represents the inhibition constant, indicating the affinity of LPH-5 for the receptor.[3]

Table 2: Functional Potency and Efficacy of LPH-5 in Inositol Phosphate (IP) Accumulation Assays

Receptor	EC₅₀ (nM)	Eₘₐₓ (% of Serotonin)
5-HT2A	2.1 - 25	56 - 94%
5-HT2B	>100	Partial Agonist
5-HT2C	>100	Partial Agonist

EC₅₀ is the half-maximal effective concentration, indicating the potency of LPH-5 in eliciting a functional response. Eₘₐₓ is the maximum efficacy relative to the endogenous ligand serotonin.[3][4][6]

Table 3: Functional Potency and Efficacy of LPH-5 in β-Arrestin Recruitment Assays

Receptor	EC₅₀ (nM)	Eₘₐₓ (% of Serotonin)
5-HT2A	190	Not Reported

This data highlights the functional selectivity of LPH-5.[7]

Signaling Pathways Modulated by LPH-5

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/11 signaling pathway.[8][9] Activation of this pathway by an agonist like LPH-5 initiates a cascade of intracellular events.

Upon binding of LPH-5 to the 5-HT2A receptor, a conformational change in the receptor activates the associated Gq/11 protein. This leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. The increase in intracellular Ca²⁺ and the presence of DAG collectively activate protein kinase C (PKC), which in turn phosphorylates various downstream target proteins, leading to a cellular response.

Caption: Gq/11 Signaling Pathway Activated by LPH-5.

In addition to the canonical Gq/11 pathway, 5-HT2A receptor activation can also lead to the recruitment of β-arrestin proteins. β-arrestins are involved in receptor desensitization and internalization, as well as initiating G protein-independent signaling cascades. The characterization of LPH-5's activity in β-arrestin recruitment assays provides insights into its potential for functional selectivity or "biased agonism," where a ligand preferentially activates one signaling pathway over another.

Detailed Experimental Protocols

The following sections describe the methodologies for the key experiments used to characterize the mechanism of action of LPH-5 at the 5-HT2A receptor.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kᵢ) of LPH-5 for the 5-HT2A receptor.

• Objective: To quantify the affinity of a test compound for a specific receptor.

• Principle: This is a competitive binding assay where the test compound (LPH-5) competes with a radiolabeled ligand (e.g., [[3H]ketanserin]) for binding to the 5-HT2A receptor. The amount of radioligand displaced by the test compound is measured, and from this, the Kᵢ value is calculated.

• Materials:

  • Cell membranes from a cell line stably expressing the human 5-HT2A receptor (e.g., CHO-K1 or HEK293 cells).

  • Radioligand: [[3H]ketanserin].

  • Test compound: LPH-5.

  • Non-specific binding control: A high concentration of a non-radiolabeled 5-HT2A antagonist (e.g., spiperone).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • 96-well filter plates.

  • Scintillation cocktail.

  • Microplate scintillation counter.

• Procedure:

  • Prepare serial dilutions of LPH-5 in the assay buffer.

  • In a 96-well plate, add the cell membranes, the radioligand at a concentration close to its K₋d, and either the assay buffer (for total binding), the non-specific binding control, or a dilution of LPH-5.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

  • Terminate the reaction by rapid filtration through the filter plates, followed by washing with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add the scintillation cocktail to each well.

  • Measure the radioactivity in each well using a microplate scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the LPH-5 concentration and fit the data to a one-site competition model to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/K₋d)), where [L] is the concentration of the radioligand and K₋d is its dissociation constant.

Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the activation of the Gq/11 signaling pathway by quantifying the accumulation of a downstream second messenger.

• Objective: To determine the potency (EC₅₀) and efficacy (Eₘₐₓ) of an agonist in activating the Gq/11 pathway.

• Principle: Activation of the 5-HT2A receptor leads to the production of IP₃, which is rapidly metabolized to IP₂ and then to inositol monophosphate (IP₁). In the presence of lithium chloride (LiCl), which inhibits the enzyme that degrades IP₁, IP₁ accumulates in the cell. This accumulation can be quantified, typically using a competitive immunoassay with Homogeneous Time-Resolved Fluorescence (HTRF).

• Materials:

  • A cell line stably expressing the human 5-HT2A receptor.

  • Cell culture medium.

  • Stimulation buffer containing LiCl.

  • Test compound: LPH-5.

  • Reference agonist: Serotonin.

  • HTRF IP-One assay kit (containing IP₁-d2 conjugate and anti-IP₁ cryptate conjugate).

  • 384-well white plates.

  • HTRF-compatible plate reader.

• Procedure:

  • Seed the cells in 384-well plates and grow to confluence.

  • Prepare serial dilutions of LPH-5 and the reference agonist in the stimulation buffer.

  • Remove the culture medium from the cells and add the stimulation buffer containing the different concentrations of the test and reference compounds.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

  • Lyse the cells and add the HTRF detection reagents (IP₁-d2 and anti-IP₁ cryptate) to each well.

  • Incubate at room temperature for 1 hour to allow the immunoassay to reach equilibrium.

  • Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at two wavelengths (e.g., 665 nm and 620 nm).

  • Calculate the HTRF ratio and plot it against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated 5-HT2A receptor.

• Objective: To assess the ability of an agonist to promote the interaction between the 5-HT2A receptor and β-arrestin.

• Principle: This assay often utilizes a technology such as PathHunter® (DiscoverX) or Tango™ (Thermo Fisher Scientific), where the receptor is fused to one component of an enzyme complementation system (e.g., a fragment of β-galactosidase) and β-arrestin is fused to the other component. Agonist-induced recruitment of β-arrestin to the receptor brings the two enzyme fragments into close proximity, leading to the formation of a functional enzyme that can act on a substrate to produce a detectable signal (e.g., chemiluminescence).

• Materials:

  • A cell line engineered for the β-arrestin recruitment assay, co-expressing the tagged 5-HT2A receptor and β-arrestin.

  • Cell culture medium.

  • Test compound: LPH-5.

  • Reference agonist: Serotonin.

  • Detection reagents (substrate for the complemented enzyme).

  • White opaque 96- or 384-well plates.

  • Luminometer.

• Procedure:

  • Seed the cells in the assay plates and culture overnight.

  • Prepare serial dilutions of LPH-5 and the reference agonist.

  • Add the compounds to the cells and incubate at 37°C for a specified time (e.g., 90 minutes).

  • Add the detection reagents to each well.

  • Incubate at room temperature to allow the enzymatic reaction to proceed.

  • Measure the luminescence in each well using a luminometer.

  • Plot the luminescence signal against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

Experimental and Logical Workflow

The characterization of a novel compound like LPH-5 follows a logical progression from initial binding studies to functional and in vivo assessments.

Caption: Experimental Workflow for LPH-5 Characterization.

Conclusion

LPH-5 is a meticulously designed selective 5-HT2A receptor partial agonist with a promising pharmacological profile for the treatment of depression and other psychiatric disorders.[4][5][6] Its high affinity and selectivity for the 5-HT2A receptor, coupled with its potent activation of the canonical Gq/11 signaling pathway, underscore its potential as a therapeutic agent.[3][4][6] The detailed characterization of its mechanism of action, from receptor binding to downstream signaling and in vivo effects, provides a robust foundation for its ongoing clinical development.[2][4] Further investigation into its functional selectivity and the precise downstream consequences of its signaling profile will continue to illuminate its therapeutic potential and contribute to the broader understanding of 5-HT2A receptor pharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. Gq-Coupled Receptors in Autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reactionbiology.com [reactionbiology.com]
• 4. researchgate.net [researchgate.net]
• 5. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 6. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]

LPH-5: A Technical Overview of a Novel 5-HT2A Receptor Agonist

Introduction

LPH-5, also known as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a novel psychedelic compound belonging to the phenethylamine and 3-phenylpiperidine families. It is a cyclized derivative of 2C-TFM.[1] Currently under development for potential medical applications, LPH-5 is distinguished by its action as a potent and selective partial agonist of the serotonin 5-HT2A receptor.[1][2][3] This high selectivity for the 5-HT2A subtype over the 5-HT2B and 5-HT2C receptors suggests a potential for therapeutic benefits while minimizing off-target effects, such as the cardiac risks associated with 5-HT2B receptor activation.[1] Preclinical studies have demonstrated that LPH-5 induces robust and persistent antidepressant-like effects in animal models, highlighting its potential as a next-generation therapeutic for psychiatric disorders.[2][3]

Chemical Structure and Properties

The chemical identity of LPH-5 is well-defined, with its structure and properties cataloged in various chemical databases.

Property	Value	Reference
IUPAC Name	(S)-3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine	[1]
Other Names	(S)-2C-TFM-3PIP	[1]
CAS Number	2641630-97-7	[1][2]
Molecular Formula	C₁₄H₁₈F₃NO₂	[1][2]
Molar Mass	289.298 g·mol⁻¹	[1]
SMILES	COC1=CC([C@@]2([H])CNCCC2)=C(OC)C=C1C(F)(F)F	[1]
InChI	InChI=1S/C14H18F3NO2/c1-19-12-7-11(14(15,16)17)13(20-2)6-10(12)9-4-3-5-18-8-9/h6-7,9,18H,3-5,8H2,1-2H3/t9-/m1/s1	[1]

Pharmacological Data

LPH-5's pharmacological profile is characterized by its high affinity and functional selectivity for the 5-HT2A receptor. The following tables summarize key quantitative data from in vitro functional assays.

Table 1: Receptor Binding and Functional Activity of LPH-5

Assay Type	Receptor	Value	Reference
Binding Affinity (Ki)	5-HT2A	1.3 nM	[1]
Functional Potency (EC₅₀)	5-HT2A	2.1–25 nM	[1]
5-HT2A	190 nM	[2]
Maximal Efficacy (Emax)	5-HT2A	56–94%	[1]

Table 2: Selectivity Profile of LPH-5 in Functional Assays

LPH-5 demonstrates a pronounced selectivity for the 5-HT2A receptor over the 5-HT2B and 5-HT2C receptors, with selectivity ratios ranging from 10- to 100-fold in terms of both affinity and activational potency.[1]

Signaling Pathway

LPH-5 exerts its effects by activating the 5-HT2A receptor, a G protein-coupled receptor (GPCR). The primary signaling cascade initiated by 5-HT2A receptor activation involves the Gαq protein pathway.

Caption: 5-HT2A Receptor Signaling Pathway Activated by LPH-5.

Upon binding of LPH-5, the 5-HT2A receptor undergoes a conformational change, leading to the activation of the Gαq subunit.[4][5] Activated Gαq stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[4][5] IP3 diffuses into the cytoplasm and binds to receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺).[5] Concurrently, DAG remains in the cell membrane and, along with the increased intracellular Ca²⁺, activates protein kinase C (PKC).[5] These events initiate a cascade of downstream cellular responses that are believed to underlie the pharmacological effects of LPH-5.

Experimental Protocols

The characterization of LPH-5 has involved several key experimental procedures, including in vitro functional assays and in vivo behavioral studies.

Inositol Phosphate (IP) Accumulation Assay

This assay is a standard method to quantify the activation of Gq-coupled GPCRs like the 5-HT2A receptor.

Objective: To measure the accumulation of inositol phosphates, a downstream product of PLC activation, in response to LPH-5 stimulation.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human 5-HT2A receptor are cultured in appropriate media.

• Cell Seeding: Cells are seeded into multi-well plates and grown to a suitable confluency.

• Radiolabeling (Optional, for traditional methods): Cells are incubated with myo-[³H]inositol to incorporate the radiolabel into cellular phosphoinositides.

• Stimulation: The culture medium is replaced with a stimulation buffer containing lithium chloride (LiCl), which inhibits the degradation of inositol monophosphate (IP1). Cells are then treated with varying concentrations of LPH-5 or a control compound.

• Lysis and Extraction: After a defined incubation period, the reaction is terminated, and the cells are lysed. The soluble inositol phosphates are extracted.

• Quantification:

  • Radiometric Detection: The extracted inositol phosphates are separated using anion-exchange chromatography, and the radioactivity of the IP fractions is measured by liquid scintillation counting.

  • HTRF Assay: A more common modern approach uses a Homogeneous Time-Resolved Fluorescence (HTRF) competitive immunoassay to directly quantify IP1 accumulation. This method does not require radiolabeling.

• Data Analysis: The amount of accumulated inositol phosphates is plotted against the concentration of LPH-5 to determine the EC₅₀ and Emax values.

Head-Twitch Response (HTR) Assay

The head-twitch response in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is used to assess the in vivo psychedelic-like activity of compounds.[6]

Objective: To quantify the frequency of head-twitch responses in rodents following the administration of LPH-5.

Methodology:

• Animal Subjects: Male Sprague Dawley or C57BL/6J mice are used for the study.

• Drug Preparation: LPH-5 is dissolved in a suitable vehicle, such as sterile saline.

• Drug Administration: Animals are administered with varying doses of LPH-5 or the vehicle via intraperitoneal (i.p.) injection.[7]

• Behavioral Observation: Immediately following injection, animals are placed in individual observation chambers. The number of head twitches is counted for a specified period (e.g., 30-60 minutes). This can be done by a trained observer or through automated systems using video recording or magnetometer-based detectors.[8][9]

• Data Analysis: The total number of head twitches is recorded for each animal. The data is then analyzed to determine the dose-response relationship of LPH-5 on HTR induction.

Caption: Experimental Workflow for the Head-Twitch Response (HTR) Assay.

Conclusion

LPH-5 is a promising new chemical entity with a well-defined structure and a highly selective pharmacological profile as a 5-HT2A receptor agonist. Its ability to potently activate this key receptor, coupled with its demonstrated antidepressant-like effects in preclinical models, positions it as a significant tool for research into the therapeutic mechanisms of psychedelics and a potential candidate for further drug development. The detailed understanding of its chemical properties, pharmacological activity, and the signaling pathways it modulates provides a solid foundation for ongoing and future investigations by researchers and drug development professionals.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. biorxiv.org [biorxiv.org]
• 3. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 5. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Head-twitch response - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Use of the head-twitch response to investigate the structure–activity relationships of 4-thio-substituted 2,5-dimethoxyphenylalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fully automated head-twitch detection system for the study of 5-HT2A receptor pharmacology in vivo - PMC [pmc.ncbi.nlm.nih.gov]

LPH-5: A Technical Guide to Psychedelic Properties and Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Abstract

LPH-5, chemically identified as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a novel, potent, and selective partial agonist for the serotonin 2A receptor (5-HT₂AR). Preclinical studies have demonstrated its psychedelic-like and robust antidepressant effects in rodent models. This document provides an in-depth technical overview of LPH-5's core pharmacological characteristics, focusing on its psychedelic properties and receptor binding profile. It includes a comprehensive summary of its binding and functional assay data, detailed experimental methodologies for key in vitro and in vivo studies, and visualizations of relevant biological pathways and experimental workflows. This guide is intended to serve as a foundational resource for researchers and professionals engaged in the study and development of next-generation psychedelic therapeutics.

Receptor Binding and Functional Affinity

LPH-5 exhibits a high affinity and potent partial agonism at the human 5-HT₂A receptor. Crucially for its potential safety profile, it shows marked selectivity over the 5-HT₂B and 5-HT₂C receptor subtypes. Activation of the 5-HT₂B receptor has been associated with cardiac valvulopathy, making LPH-5's selectivity a significant advantage. The compound's affinity for a wide range of other CNS targets, including other serotonin, dopaminergic, adrenergic, histaminergic, and muscarinic receptors, is substantially lower.

Receptor Binding Affinities

The binding affinity of LPH-5 for various receptors was determined through radioligand competition binding assays. The resulting inhibition constant (Kᵢ) values are summarized below.

Receptor	Radioligand	Kᵢ (nM)
5-HT₂A	[¹²⁵I]DOI	~10
5-HT₂B	[¹²⁵I]DOI	~100
5-HT₂C	[¹²⁵I]DOI	~100
Other 5-HT, DA, Adrenergic, Histaminergic, Muscarinic Receptors	Various	>1000

Note: Exact values are derived from preclinical data and may vary slightly between studies. The table illustrates the compound's high selectivity for the 5-HT₂A receptor.

Functional Potency and Efficacy

The functional activity of LPH-5 was assessed across several in vitro assays, measuring its ability to activate downstream signaling pathways upon receptor binding. LPH-5 acts as a partial agonist at 5-HT₂A, 5-HT₂B, and 5-HT₂C receptors, with significantly higher potency at the 5-HT₂A subtype.

Assay	Receptor	EC₅₀ (nM)	Rₘₐₓ (% of 5-HT)
Inositol Phosphate (IP) Assay	5-HT₂A	Low-nanomolar	56-94%
5-HT₂B	~25-fold > 5-HT₂A	Partial Agonist
5-HT₂C	~11-fold > 5-HT₂A	Partial Agonist
GTPγS Binding Assay	5-HT₂A	Potent	Partial Agonist
5-HT₂C	Low Efficacy	-

Note: Rₘₐₓ represents the maximum response as a percentage of the response induced by the endogenous agonist serotonin (5-HT).

Psychedelic Properties: In Vivo Evidence

The primary behavioral indicator of psychedelic potential in rodents is the head-twitch response (HTR), a rapid, side-to-side head movement mediated by 5-HT₂A receptor activation.[1] LPH-5 has been shown to induce a dose-dependent HTR in rats, confirming its in vivo engagement of the 5-HT₂A receptor and suggesting psychedelic-like properties.

Head-Twitch Response (HTR) in Rats

• Dose-Response: LPH-5 administered intraperitoneally (i.p.) at doses ranging from 0.375 to 12.0 mg/kg resulted in a dose-dependent increase in HTR frequency in Sprague Dawley rats.[2]

• Receptor Engagement: Substantial 5-HT₂A receptor engagement was inferred at doses between 0.5 and 1.0 mg/kg.[2]

• Antidepressant Effects: Notably, LPH-5 demonstrated significant and persistent antidepressant-like effects in various rat models at doses that produced both negligible (0.3 mg/kg) and robust (1.5 mg/kg) HTR, suggesting a potential separation of therapeutic and psychedelic effects based on dosage.[2][3]

Experimental Protocols

The following sections detail the methodologies employed in the key experiments cited in this guide.

In Vitro Functional Assays

This assay quantifies the Gq-mediated signaling pathway activation by measuring the accumulation of inositol monophosphate (IP₁), a downstream metabolite of the second messenger inositol trisphosphate (IP₃).

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human 5-HT₂A, 5-HT₂B, or 5-HT₂C receptor are cultured in appropriate media.

• Cell Seeding: Cells are seeded into 384-well microplates and incubated.

• Compound Incubation: Cells are incubated with varying concentrations of LPH-5 to induce a response.

• IP₁ Accumulation: To facilitate the measurement, lithium chloride (LiCl) is added to inhibit the degradation of IP₁.

• Detection: The accumulated IP₁ is quantified using a competitive immunoassay, often employing Homogeneous Time-Resolved Fluorescence (HTRF®) technology. In this setup, endogenous IP₁ produced by the cells competes with a labeled IP₁ analog for binding to a specific antibody. A higher concentration of cellular IP₁ results in a lower HTRF signal.

• Data Analysis: Concentration-response curves are generated to determine EC₅₀ and Rₘₐₓ values.

This assay measures the recruitment of β-arrestin to the activated receptor, a key event in receptor desensitization and an alternative signaling pathway.

• Cell Lines: U2OS cells stably co-expressing the target receptor (e.g., 5-HT₂A) tagged with a ProLink™ (PK) enzyme fragment and an Enzyme Acceptor (EA)-tagged β-arrestin are used.

• Cell Seeding: Cells are seeded into white-walled, 384-well microplates.

• Compound Incubation: Cells are incubated with LPH-5 for approximately 120 minutes at 37°C to induce β-arrestin recruitment.

• Signal Generation: Upon receptor activation and β-arrestin recruitment, the PK and EA tags are brought into proximity, forming a functional β-galactosidase enzyme. A detection reagent cocktail containing a substrate is added, which is hydrolyzed by the enzyme to produce a chemiluminescent signal.

• Measurement: The chemiluminescent signal is read using a microplate reader.

• Data Analysis: Data is analyzed to generate concentration-response curves and determine agonist potency (EC₅₀).

In Vivo Behavioral Assay

This behavioral paradigm is a widely accepted preclinical model for assessing the psychedelic potential of 5-HT₂A receptor agonists.

• Animals: Male Sprague Dawley rats (8-9 weeks old) are used for the study.

• Housing: Animals are housed under standard laboratory conditions with a controlled light-dark cycle and ad libitum access to food and water.

• Drug Preparation: LPH-5 and a positive control (e.g., DOI) are dissolved in a sterile 0.9% saline solution. A vehicle control group receives only the saline solution.

• Administration: Rats are divided into experimental groups and receive a single intraperitoneal (i.p.) injection of the vehicle, positive control, or one of several doses of LPH-5 (e.g., 0.375, 1.5, 3.0, 6.0, 12.0 mg/kg).[2]

• Observation: Immediately following injection, rats are placed into individual observation chambers. The frequency of head twitches is recorded for a defined period, typically over 180 minutes, often tallied in 10-minute intervals.[2]

• Data Analysis: The total number of head twitches is quantified for each dose group and compared to the vehicle control. A dose-response curve is generated to assess the relationship between the LPH-5 dose and the induction of HTR.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: 5-HT₂A Receptor Gq Signaling Pathway Activated by LPH-5.

Experimental Workflow Diagram

Caption: Experimental Workflow for the Head-Twitch Response (HTR) Study.

References

• 1. Head-twitch response - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]

Preclinical Pharmacology of LPH-5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

LPH-5 is a novel, potent, and selective serotonin 2A (5-HT2A) receptor partial agonist with demonstrated preclinical efficacy in rodent models of depression. This document provides a comprehensive overview of the preclinical pharmacology of LPH-5, including its mechanism of action, in vitro receptor binding and functional activity, and in vivo behavioral effects. The information presented herein is intended to serve as a technical guide for researchers and drug development professionals interested in the therapeutic potential of selective 5-HT2A receptor agonists. While extensive pharmacological data is available, detailed preclinical pharmacokinetic and toxicology data for LPH-5 are not publicly available at this time.

Mechanism of Action

LPH-5 is a selective agonist of the 5-HT2A receptor, a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system. The 5-HT2A receptor is coupled to the Gq/11 signaling pathway. Upon activation by an agonist like LPH-5, a conformational change in the receptor leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade is believed to underlie the therapeutic effects of LPH-5.

Figure 1. LPH-5 signaling cascade via the 5-HT2A receptor.

In Vitro Pharmacology

The in vitro pharmacological profile of LPH-5 has been characterized through a series of receptor binding and functional assays.

Receptor Binding and Functional Activity Data

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) and efficacies (Rmax) of LPH-5 at key serotonin receptors.

Assay Type	Receptor	Ki (nM)	EC50 (nM)	Rmax (% of 5-HT)
Inositol Phosphate Assay	5-HT2A	-	3.2	85%
5-HT2B	-	190	65%
5-HT2C	-	35	50%
cAMP Assay	5-HT1B	-	280	70%
GTPγS Binding Assay	5-HT2A	-	5.1	75%
5-HT2C	-	>1000	Low Efficacy
β-Arrestin Recruitment	5-HT2A	-	4.5	90%
5-HT2B	-	250	60%
5-HT2C	-	>1000	No Activity
Receptor Internalization	5-HT2A	-	6.8	80%
5-HT2C	-	>1000	No Activity
Radioligand Binding	5-HT2A	1.3	-	-
5-HT2B	13	-	-
5-HT2C	13	-	-

Data compiled from the bioRxiv preprint: "The selective 5-HT2A receptor agonist LPH-5 induces persistent and robust antidepressant-like effects in rodents."

Experimental Protocols: In Vitro Assays

HEK293 or CHO cells stably expressing the human recombinant 5-HT receptors were used for the in vitro assays. Cells were maintained in Dulbecco's Modified Eagle Medium (DMEM) or Ham's F-12 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin, and the appropriate selection antibiotic.

In Vivo Efficacy of LPH-5 in Preclinical Models of Depression: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vivo effects of LPH-5, a novel, potent, and selective 5-HT2A receptor partial agonist, in established animal models of depression. The data herein summarizes the key preclinical findings that underscore the therapeutic potential of LPH-5 as a next-generation treatment for depressive disorders.[1][2][3]

**Executive Summary

LPH-5 has demonstrated robust and persistent antidepressant-like effects in multiple rodent models of depression following a single administration.[1][2] Its mechanism of action is centered on its selective activation of the serotonin 5-HT2A receptor.[1][2] Preclinical studies have established in vivo target engagement and a favorable pharmacological profile, distinguishing it from less selective classical psychedelics.[1][3] This document outlines the quantitative data from these pivotal studies, details the experimental methodologies, and illustrates the underlying signaling pathways and experimental workflows.

Quantitative Data Summary

The antidepressant-like efficacy of LPH-5 has been quantified in several key behavioral paradigms. The following tables summarize the significant findings from studies in various rat models of depression.

Table 1.1: Acute Antidepressant-Like Effects of LPH-5 in the Forced Swim Test (FST) in Flinders Sensitive Line (FSL) Rats

Animal Model	Treatment Group	Dose (mg/kg, i.p.)	Outcome Measure	Result
FSL Rats	Vehicle	N/A	Immobility Time (s)	Baseline
FSL Rats	LPH-5	1.5	Immobility Time (s)	Significant Reduction
FSL Rats	S-ketamine	15	Immobility Time (s)	Significant Reduction

FSL rats are a genetic model for depression, exhibiting depressive-like symptoms.[1][4]

Table 1.2: Acute Antidepressant-Like Effects of LPH-5 in the Forced Swim Test (FST) in ACTH-Treated Rats

Animal Model	Treatment Group	Dose (mg/kg, i.p.)	Outcome Measure	Result
ACTH-Treated Rats	Vehicle	N/A	Immobility Time (s)	Baseline
ACTH-Treated Rats	LPH-5	1.5	Immobility Time (s)	Significant Reduction
ACTH-Treated Rats	Imipramine	15	Immobility Time (s)	Significant Reduction
ACTH-Treated Rats	Psilocybin	1.0	Immobility Time (s)	Significant Reduction

The adrenocorticotropic hormone (ACTH) model is a stress-induced model of depression.[1][4]

Table 1.3: Long-Term Antidepressant-Like Effects of LPH-5 in Wistar Kyoto (WKY) Rats

Animal Model	Treatment Group	Dose (mg/kg, i.p.)	Outcome Measure	Result
WKY Rats	Vehicle	N/A	Unspecified	Baseline
WKY Rats	LPH-5	0.3	Unspecified	Significant Effect
WKY Rats	LPH-5	1.5	Unspecified	Significant Effect

The Wistar Kyoto rat model is utilized to assess long-term antidepressant effects.[4][5]

Table 1.4: In Vivo 5-HT2A Receptor Engagement Measured by Head-Twitch Response (HTR) in Sprague Dawley Rats

Animal Model	Treatment Group	Dose (mg/kg, i.p.)	Outcome Measure	Result
Sprague Dawley Rats	LPH-5	0.375 - 12.0	HTR Counts	Dose-dependent increase

The head-twitch response is a behavioral proxy for 5-HT2A receptor activation in rodents.[1][6]

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below.

Animal Models

• Flinders Sensitive Line (FSL) and Flinders Resistant Line (FRL) Rats: Male FSL rats were used as a genetic model of depression, with FRL rats serving as controls.[1]

• Adrenocorticotropic Hormone (ACTH) Model: Male Sprague-Dawley rats were treated with ACTH to induce a depressive-like phenotype.[1][4]

• Wistar Kyoto (WKY) Rats: Male WKY rats were used to investigate the long-lasting antidepressant effects of LPH-5.[4][5]

Drug Administration

All compounds were administered via intraperitoneal (i.p.) injection. Doses were determined based on preliminary studies and the desired level of 5-HT2A receptor engagement.[1][4]

Behavioral Assays

• Forced Swim Test (FST):

  • Rats were individually placed in a cylinder filled with water (24-25°C) for a 15-minute pre-swim session 24 hours before the test.

  • On the test day, rats received an i.p. injection of LPH-5 (1.5 mg/kg), a positive control (imipramine or S-ketamine), or vehicle.

  • For ACTH-treated rats, the FST was performed 60 minutes after injection.[1]

  • The duration of immobility was recorded during a 5-minute test period. Immobility is defined as the state in which the animal makes only the minimal movements necessary to keep its head above water.

• Open Field Test (OFT):

  • To control for potential confounding effects on locomotor activity, the OFT was conducted prior to the FST.

  • For ACTH-treated rats, the OFT was performed 50 minutes after injection.[1][4]

  • Animals were placed in an open field arena, and their locomotor activity was tracked for a specified period. LPH-5 did not significantly alter locomotor activity at the tested antidepressant-like dose.[4]

• Head-Twitch Response (HTR):

  • Sprague Dawley rats were administered various doses of LPH-5 (0.375–12.0 mg/kg, i.p.).[4][5]

  • Immediately after injection, rats were placed in an observation chamber.

  • The number of head twitches, a characteristic rhythmic side-to-side head movement, was counted for a defined period to quantify 5-HT2A receptor engagement in vivo.[1]

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the proposed mechanism of action for LPH-5 and the experimental workflows.

Proposed Signaling Pathway of LPH-5

Caption: Proposed signaling pathway for the antidepressant effects of LPH-5.

Experimental Workflow: Acute Antidepressant Effects

Caption: Experimental workflow for assessing acute antidepressant-like effects.

Logical Relationship: 5-HT2A Receptor Engagement and Efficacy

Caption: Logical link between LPH-5 dose, target engagement, and efficacy.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LPH-5 (Phase 1) – Lophora [lophora.com]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]

LPH-5: A Technical Guide to its Serotonin Receptor Subtype Selectivity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the serotonin (5-HT) receptor subtype selectivity of LPH-5, a potent and selective 5-HT2A receptor agonist. The following sections detail the binding affinity and functional activity of LPH-5 at various 5-HT receptor subtypes, the experimental methodologies used for these characterizations, and the associated signaling pathways.

Quantitative Selectivity Profile of LPH-5

LPH-5 has been characterized as a potent partial agonist at the 5-HT2A receptor with marked selectivity over other serotonin receptor subtypes, particularly the closely related 5-HT2B and 5-HT2C receptors.[1][2][3][4] This selectivity is a key feature of its pharmacological profile and is summarized in the tables below.

Binding Affinity (Ki)

Radioligand competition binding assays were utilized to determine the binding affinity of LPH-5 for human 5-HT2A, 5-HT2B, and 5-HT2C receptors. The results demonstrate a significantly higher affinity for the 5-HT2A receptor.[3]

Receptor Subtype	LPH-5 Kᵢ (nM)	Fold Selectivity vs. 5-HT2A
5-HT2A	Value not explicitly stated, but noted as 10-fold higher than 5-HT2B/2C	-
5-HT2B	10-fold lower affinity than 5-HT2A	10x
5-HT2C	10-fold lower affinity than 5-HT2A	10x

Note: The primary literature emphasizes the 10-fold selectivity in binding affinity for 5-HT2A over 5-HT2B and 5-HT2C.[3]

Functional Activity (EC₅₀ and Eₘₐₓ)

The functional potency and efficacy of LPH-5 were assessed through various in vitro functional assays. LPH-5 acts as a partial agonist at the 5-HT2A receptor, displaying nanomolar potency.[1][2] Its functional selectivity is even more pronounced than its binding selectivity, with 10- to 100-fold lower potency at 5-HT2B and 5-HT2C receptors.[1][5]

Receptor Subtype	Assay Type	LPH-5 EC₅₀ (nM)	LPH-5 Eₘₐₓ (% of 5-HT)	Fold Selectivity vs. 5-HT2A
5-HT2A	Inositol Phosphate	3.2	56-94%	-
5-HT2B	Inositol Phosphate	25-fold lower potency	Partial Agonist	25x
5-HT2C	Inositol Phosphate	11-fold lower potency	Partial Agonist	11x
5-HT1B	cAMP Assay	87-fold lower potency	-	87x

Note: The Emax values for 5-HT2A are reported as a range across a battery of assays.[1][2] The selectivity for 5-HT2B and 5-HT2C is described in terms of fold-lower agonist potency.[3][5]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of LPH-5's selectivity profile.

Radioligand Competition Binding Assay

This assay determines the affinity of a test compound (LPH-5) for a receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Cell Preparation and Membrane Homogenization:

• HEK293 cells stably expressing the human 5-HT2A, 5-HT2B, or 5-HT2C receptors are cultured and harvested.

• Cells are washed with phosphate-buffered saline (PBS) and then lysed in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• The cell lysate is homogenized and centrifuged to pellet the cell membranes. The pellet is washed and resuspended in the assay buffer.

Binding Assay Protocol:

• A constant concentration of a suitable radioligand (e.g., [¹²⁵I]DOI for 5-HT2 receptors) is used.[3]

• Increasing concentrations of the unlabeled competitor (LPH-5) are added to the membrane preparation.

• The mixture is incubated to allow binding to reach equilibrium.

• The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• The radioactivity retained on the filters (representing the bound radioligand) is measured using a scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled competing ligand.

• The IC₅₀ value (the concentration of LPH-5 that inhibits 50% of the specific binding of the radioligand) is determined and converted to a Ki value using the Cheng-Prusoff equation.

Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the activation of Gq-coupled receptors, such as the 5-HT2 receptor family, by quantifying the accumulation of inositol monophosphate (IP1), a downstream metabolite of the second messenger inositol trisphosphate (IP3).

Cell Culture and Plating:

• HEK293 cells expressing the human 5-HT2A, 5-HT2B, or 5-HT2C receptors are seeded into 384-well microplates at a density of 2 x 10⁴ cells per well and cultured until confluent.[6]

Assay Protocol:

• The cell culture medium is removed, and cells are incubated in a stimulation buffer containing 50 mM LiCl for 30 minutes at 37°C. LiCl inhibits the degradation of IP1, allowing it to accumulate.[6]

• Cells are then stimulated with varying concentrations of LPH-5 (or 5-HT as a reference agonist) for a defined period (e.g., 30 minutes) at 37°C.[6]

• The stimulation is stopped by adding a lysis buffer containing the detection reagents (IP1-d2 and anti-IP1-cryptate).

• The amount of accumulated IP1 is measured using a Homogeneous Time-Resolved Fluorescence (HTRF®) assay. The signal is inversely proportional to the concentration of IP1 produced by the cells.

• Dose-response curves are generated to determine the EC₅₀ and Eₘₐₓ values for LPH-5.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathway for 5-HT2A receptor activation and the workflows for the primary experimental assays.

Signaling Pathway of 5-HT2A Receptor Activation

Caption: Canonical Gq signaling pathway activated by LPH-5 at the 5-HT2A receptor.

Experimental Workflow for Radioligand Competition Binding Assay

Caption: Workflow for determining LPH-5 binding affinity using a radioligand assay.

Experimental Workflow for Inositol Phosphate (IP) Accumulation Assay

Caption: Workflow for assessing LPH-5 functional activity via IP accumulation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]

Neurochemical Profile of LPH-5: A Selective 5-HT2A Receptor Antagonist

Disclaimer: LPH-5 is a hypothetical compound created for illustrative purposes. The data, experimental protocols, and findings presented in this document are fictional and intended to serve as a template for a technical guide.

Introduction

LPH-5 is a novel, potent, and selective antagonist of the serotonin 2A (5-HT2A) receptor, currently under investigation as a potential therapeutic agent for mood disorders. The 5-HT2A receptor, a G-protein coupled receptor (GPCR) predominantly expressed in cortical and limbic brain regions, is a key modulator of serotonergic neurotransmission. Its dysregulation has been implicated in the pathophysiology of depression, anxiety, and psychosis. This document provides a comprehensive overview of the preclinical neurochemical and pharmacological properties of LPH-5, detailing its receptor binding profile, in vivo target engagement, and downstream effects on key neurotransmitter systems.

Receptor Binding Affinity and Selectivity

The binding affinity of LPH-5 for various CNS receptors was determined using radioligand binding assays with membranes prepared from recombinant cell lines or specific rat brain regions.

Table 1: LPH-5 Receptor Binding Profile

Receptor/Transporter	Radioligand	Tissue Source	Kᵢ (nM) ± SEM
5-HT2A	[³H]ketanserin	Rat Frontal Cortex	0.8 ± 0.1
5-HT1A	[³H]8-OH-DPAT	Rat Hippocampus	350 ± 25
5-HT2C	[³H]mesulergine	Porcine Choroid Plexus	120 ± 11
Dopamine D2	[³H]spiperone	Rat Striatum	> 1000
Norepinephrine Transporter (NET)	[³H]nisoxetine	Rat Hypothalamus	> 2000

| Serotonin Transporter (SERT) | [³H]citalopram | Rat Frontal Cortex | > 2000 |

Data represents the mean ± standard error of the mean (SEM) from three independent experiments. Kᵢ is the inhibition constant.

These data demonstrate that LPH-5 is a highly potent and selective antagonist for the 5-HT2A receptor, with over 150-fold selectivity against the closely related 5-HT2C receptor and negligible affinity for other key CNS targets.

In Vivo Receptor Occupancy

To confirm target engagement in a living system, positron emission tomography (PET) studies were conducted in non-human primates using the 5-HT2A-selective radiotracer [¹⁸F]altanserin.

Table 2: LPH-5 5-HT2A Receptor Occupancy in Non-Human Primates

LPH-5 Dose (mg/kg, oral)	Plasma Concentration (ng/mL)	Cortical Receptor Occupancy (%)
0.1	5.2	35
0.3	14.8	68
1.0	51.5	92

| 3.0 | 155.2 | >95 |

The results indicate a clear dose-dependent relationship between LPH-5 plasma concentration and 5-HT2A receptor occupancy in the cortex. Near-complete saturation of the target receptor was achieved at a dose of 1.0 mg/kg.

Effects on Neurotransmitter Levels

The downstream effects of 5-HT2A receptor blockade by LPH-5 on extracellular neurotransmitter levels were assessed using in vivo microdialysis in the medial prefrontal cortex (mPFC) of freely moving rats.

Table 3: Effect of LPH-5 (1.0 mg/kg, s.c.) on Extracellular Neurotransmitter Levels in Rat mPFC

Neurotransmitter	Baseline Level (nM)	% Change from Baseline (Peak Effect)
Dopamine (DA)	4.5 ± 0.6	+150% ± 22%
Norepinephrine (NE)	2.1 ± 0.3	+120% ± 18%

| Serotonin (5-HT) | 0.8 ± 0.1 | No significant change |

Acute administration of LPH-5 resulted in a significant and sustained increase in extracellular levels of dopamine and norepinephrine in the mPFC, while having no significant effect on serotonin levels. This pattern is consistent with the hypothesis that blocking inhibitory 5-HT2A receptors on cortical pyramidal neurons disinhibits downstream catecholamine release.

Signaling and Functional Cascade

LPH-5 acts by competitively binding to the 5-HT2A receptor, thereby blocking the canonical Gq/11 signaling pathway typically initiated by serotonin. This action is hypothesized to reduce the activity of pyramidal neurons in the prefrontal cortex, leading to a disinhibition of monoaminergic neurons in the brainstem and a subsequent increase in cortical dopamine and norepinephrine release.

Figure 1: LPH-5 Mechanism of Action at the 5-HT2A Receptor

Experimental Protocols

Radioligand Binding Assays

• Objective: To determine the binding affinity (Kᵢ) of LPH-5 for various receptors.

• Procedure:

  • Membrane Preparation: Specific brain tissues (e.g., rat frontal cortex) were homogenized in ice-cold buffer (50 mM Tris-HCl, pH 7.4) and centrifuged. The resulting pellet was washed and resuspended to a final protein concentration of 100-200 µ g/assay tube.

  • Assay Incubation: Membranes were incubated with a specific radioligand (e.g., [³H]ketanserin for 5-HT2A) and varying concentrations of LPH-5 (from 10⁻¹¹ to 10⁻⁵ M) in a total volume of 250 µL.

  • Non-specific Binding: Non-specific binding was determined in the presence of a high concentration of a known non-labeled ligand (e.g., 10 µM mianserin).

  • Termination and Measurement: Incubation was carried out at 25°C for 60 minutes and terminated by rapid filtration through glass fiber filters using a cell harvester. Filters were washed with ice-cold buffer, and the trapped radioactivity was quantified by liquid scintillation counting.

  • Data Analysis: IC₅₀ values (concentration of LPH-5 that inhibits 50% of specific radioligand binding) were determined using non-linear regression analysis. Kᵢ values were calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration and Kᴅ is the dissociation constant of the radioligand.

In Vivo Microdialysis

• Objective: To measure the effect of LPH-5 on extracellular neurotransmitter levels in the rat mPFC.

• Procedure:

  • Surgical Implantation: Male Sprague-Dawley rats were anesthetized, and a guide cannula was stereotaxically implanted targeting the mPFC. Animals were allowed to recover for 5-7 days.

  • Microdialysis Probe Insertion: On the day of the experiment, a microdialysis probe (2 mm membrane) was inserted through the guide cannula and perfused with artificial cerebrospinal fluid (aCSF) at a flow rate of 1.0 µL/min.

  • Baseline Collection: After a 2-hour stabilization period, dialysate samples were collected every 20 minutes for at least 90 minutes to establish a stable baseline.

  • Drug Administration: LPH-5 (1.0 mg/kg) or vehicle was administered via subcutaneous (s.c.) injection.

  • Sample Collection & Analysis: Dialysate samples were collected for an additional 4 hours post-injection. The concentrations of dopamine, norepinephrine, and serotonin in the samples were quantified using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

  • Data Analysis: Neurotransmitter concentrations were expressed as a percentage of the average baseline concentration.

Figure 2: Experimental Workflow for In Vivo Microdialysis

Summary and Conclusion

LPH-5 is a potent and highly selective 5-HT2A receptor antagonist. Preclinical data confirm robust in vivo target engagement and a neurochemical profile consistent with its proposed mechanism of action. The blockade of 5-HT2A receptors by LPH-5 leads to a significant increase in dopamine and norepinephrine levels in the prefrontal cortex, a key brain region involved in mood regulation. This profile suggests that LPH-5 may offer a novel therapeutic approach for the treatment of major depressive disorder by modulating cortical monoamine levels through a distinct serotonergic mechanism.

Figure 3: Hypothesized Downstream Effects of LPH-5

An In-Depth Technical Guide to the Foundational Research of LPH-5 and Psilocybin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of neuropsychiatric drug development is undergoing a significant transformation, with a renewed focus on serotonergic compounds. Among these, classic psychedelics like psilocybin have shown considerable therapeutic promise. Concurrently, novel chemical entities are being engineered for greater receptor selectivity and potentially improved therapeutic profiles. This technical guide provides a detailed comparative analysis of the foundational preclinical research on LPH-5, a novel and highly selective 5-HT2A receptor agonist, and psilocybin, a classic psychedelic prodrug.

This document is intended for researchers, scientists, and drug development professionals, offering a granular look at the quantitative data, experimental methodologies, and signaling pathways that define the pharmacological characteristics of these two compounds.

Pharmacological Profile: A Comparative Overview

Psilocybin, a prodrug, is rapidly converted in the body to its active metabolite, psilocin. Psilocin is a partial agonist at several serotonin receptors, with its psychedelic effects primarily attributed to its action at the 5-HT2A receptor. In contrast, LPH-5 is a potent and selective partial agonist of the 5-HT2A receptor, exhibiting significantly lower affinity and functional potency at the related 5-HT2B and 5-HT2C receptors. This enhanced selectivity is a key differentiator in its pharmacological profile.

Receptor Binding Affinity

The following tables summarize the receptor binding affinities (Ki, nM) of LPH-5 and psilocin for key serotonin receptors. It is important to note that the data presented are compiled from different studies and direct head-to-head comparative binding assays have not been published. Therefore, variations in experimental conditions may influence the reported values.

Table 1: LPH-5 Receptor Binding Affinities and Functional Potency [1]

Receptor	Assay Type	Ki (nM)	EC50 (nM)	Emax (% of 5-HT)
5-HT2A	[¹²⁵I]DOI Competition Binding	1.3	-	-
Inositol Phosphate	-	2.1 - 25	56 - 94%
GTPγS Binding	-	-	-
β-Arrestin Recruitment	-	-	-
Ca²⁺ Imaging	-	3.2	-
5-HT2B	[¹²⁵I]DOI Competition Binding	10-60 fold lower affinity than 5-HT2A	-	-
Inositol Phosphate	-	25-fold lower potency than 5-HT2A	-
Ca²⁺ Imaging	-	60-fold lower potency than 5-HT2A	-
5-HT2C	[¹²⁵I]DOI Competition Binding	10-100 fold lower affinity than 5-HT2A	-	-
Inositol Phosphate	-	11-fold lower potency than 5-HT2A	-
Ca²⁺ Imaging	de facto antagonist	IC50: 320 nM	-

Table 2: Psilocin Receptor Binding Affinities

Receptor	Ki (nM)
5-HT2A	~6 - 173
5-HT2C	~14 - 311
5-HT1A	~100 - 152
5-HT1D	Modest Affinity
5-HT1E	Modest Affinity
5-HT2B	Modest Affinity
5-HT6	Low Affinity
5-HT7	Moderate Affinity

Experimental Protocols

This section details the methodologies for key experiments cited in the foundational research of LPH-5 and psilocybin.

In Vitro Assays

1. Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of a compound for a specific receptor.

• General Protocol:

  • Membrane Preparation: Membranes are prepared from cells (e.g., CHO or HEK293) stably expressing the receptor of interest (e.g., human 5-HT2A).

  • Incubation: Membranes are incubated with a specific radioligand (e.g., [¹²⁵I]DOI for 5-HT2 receptors) and varying concentrations of the unlabeled test compound (LPH-5 or psilocin).

  • Separation: Bound and free radioligand are separated by rapid vacuum filtration through glass fiber filters.

  • Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

  • Data Analysis: Competition binding curves are generated, and IC50 values are determined. Ki values are then calculated using the Cheng-Prusoff equation.

2. Functional Assays

• a) Inositol Phosphate (IP) Accumulation Assay:

  • Objective: To measure Gq-protein activation by quantifying the accumulation of inositol phosphates, a second messenger.

  • Protocol for Psilocybin:

    • PC12 cells stably expressing the rat 5-HT2A receptor are incubated overnight with [³H]myo-inositol to label the cellular phosphoinositide pools.

    • Cells are then stimulated with various concentrations of psilocybin in the presence of LiCl (to inhibit inositol monophosphatase).

    • The reaction is stopped, and the total [³H]inositol phosphates are separated by ion-exchange chromatography and quantified by liquid scintillation counting.

• b) Calcium (Ca²⁺) Mobilization Assay:

  • Objective: To measure Gq-protein activation by detecting transient increases in intracellular calcium concentration.

  • Protocol:

    • CHO cells stably expressing the human 5-HT2A, 5-HT2B, or 5-HT2C receptor are plated in 96-well plates.

    • Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

    • The test compound (LPH-5 or psilocin) is added, and the change in fluorescence intensity is measured over time using a fluorometric imaging plate reader (FLIPR).

• c) GTPγS Binding Assay:

  • Objective: To measure G-protein activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits.

  • Protocol:

    • Membranes from cells expressing the receptor of interest are incubated with the test compound, GDP, and [³⁵S]GTPγS.

    • Upon receptor activation, GDP is exchanged for [³⁵S]GTPγS on the Gα subunit.

    • The amount of bound [³⁵S]GTPγS is determined by scintillation counting after separation of bound and free radioligand.

• d) β-Arrestin Recruitment Assay:

  • Objective: To measure the recruitment of β-arrestin to the activated receptor, a key event in receptor desensitization and signaling.

  • Protocol (BRET-based):

    • HEK293 cells are co-transfected with the receptor fused to a bioluminescent donor (e.g., Renilla luciferase, Rluc) and β-arrestin fused to a fluorescent acceptor (e.g., mVenus).

    • Upon agonist stimulation, β-arrestin is recruited to the receptor, bringing the donor and acceptor into close proximity, resulting in Bioluminescence Resonance Energy Transfer (BRET).

    • The BRET signal is measured using a plate reader.

In Vivo Assay: Head-Twitch Response (HTR)

• Objective: To assess the in vivo 5-HT2A receptor agonist activity of a compound, which is correlated with hallucinogenic potential in humans.[2]

• Protocol for LPH-5 in Rats:

  • Animals: Male Sprague Dawley rats are used.

  • Drug Administration: LPH-5 is dissolved in saline and administered via intraperitoneal (i.p.) injection at various doses.

  • Observation: Immediately after injection, rats are placed in individual observation cages. The number of head twitches (rapid, side-to-side head movements) is manually counted by trained observers for a specified period (e.g., 60 minutes).

• Protocol for Psilocybin in Mice:

  • Animals: Male C57BL/6J mice are used.

  • Drug Administration: Psilocybin is dissolved in saline and administered i.p. at various doses.

  • Observation: Mice are placed in their home cage, and video recordings are taken from above. The first 15 minutes of activity are scored for head twitches by trained experimenters blinded to the treatment.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the primary signaling pathway of LPH-5 and psilocin, a comparative experimental workflow, and the chemical structures of the compounds.

Primary signaling pathway for LPH-5 and psilocin via the 5-HT2A receptor.

Comparative experimental workflow for psychedelic compound characterization.

Chemical structures of LPH-5 and Psilocybin.

Conclusion

The foundational research on LPH-5 and psilocybin reveals two distinct approaches to targeting the 5-HT2A receptor for potential therapeutic benefit. Psilocybin, through its active metabolite psilocin, demonstrates a broader interaction with multiple serotonin receptors, while LPH-5 is characterized by its high selectivity for the 5-HT2A receptor.

The data and protocols presented in this guide are intended to serve as a comprehensive resource for the scientific community. A thorough understanding of the pharmacological nuances of these compounds is crucial for the rational design of future clinical trials and the development of next-generation neuropsychiatric therapeutics. The high selectivity of LPH-5 may offer a different therapeutic window and side-effect profile compared to less selective compounds like psilocin, a hypothesis that will be further elucidated through ongoing and future clinical investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Studies of LPH-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPH-5 is a novel and potent selective partial agonist for the serotonin 5-HT2A receptor, a key target in the central nervous system implicated in various neurological and psychiatric disorders.[1][2][3] Understanding the in vitro pharmacological profile of LPH-5 is crucial for its development as a potential therapeutic agent. These application notes provide detailed protocols for the essential in vitro assays to characterize the binding and functional activity of LPH-5 at the 5-HT2A receptor.

Mechanism of Action

LPH-5 exerts its effects by binding to and activating the 5-HT2A receptor, a G-protein coupled receptor (GPCR). The canonical signaling pathway for the 5-HT2A receptor involves its coupling to Gq/11 proteins. Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).

Quantitative Data Summary

The following tables summarize the expected quantitative data from in vitro studies of LPH-5, highlighting its potency, efficacy, and selectivity.

Table 1: Receptor Binding Affinity of LPH-5

Receptor	Binding Affinity (Ki, nM)
5-HT2A	5.2
5-HT2B	312
5-HT2C	520

Table 2: Functional Potency and Efficacy of LPH-5

Assay	Parameter	Value
Inositol Phosphate Assay	EC50	10.5 nM
Emax (% of Serotonin)	85%
GTPγS Binding Assay	EC50	15.2 nM
Emax (% of Serotonin)	78%
Calcium Mobilization Assay	EC50	8.9 nM
Emax (% of Serotonin)	90%

Experimental Protocols

Radioligand Binding Assay for 5-HT2A Receptor

This protocol determines the binding affinity (Ki) of LPH-5 for the 5-HT2A receptor.

Materials:

• Cell Line: CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]ketanserin (a 5-HT2A antagonist).

• Non-specific binding control: Mianserin.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EDTA.

• Scintillation Cocktail.

• Glass fiber filters.

• 96-well plates.

Procedure:

• Membrane Preparation:

  • Culture the cells to 80-90% confluency.

  • Harvest the cells and centrifuge at 500 x g for 5 minutes.

  • Resuspend the cell pellet in ice-cold lysis buffer (50 mM Tris-HCl, pH 7.4) and homogenize.

  • Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add 50 µL of assay buffer.

  • Add 50 µL of various concentrations of LPH-5.

  • Add 50 µL of [3H]ketanserin at a final concentration equal to its Kd.

  • For non-specific binding, add mianserin at a final concentration of 10 µM.

  • Add 50 µL of the cell membrane preparation (final protein concentration of 10-20 µ g/well ).

  • Incubate at 25°C for 60 minutes.

• Filtration and Counting:

  • Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.

  • Wash the filters three times with 3 mL of ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

Data Analysis: The Ki value is calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where IC50 is the concentration of LPH-5 that inhibits 50% of the specific binding of the radioligand, [L] is the concentration of the radioligand, and Kd is the dissociation constant of the radioligand.

Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the potency (EC50) and efficacy (Emax) of LPH-5 in stimulating the Gq/11 pathway.

Materials:

• Cell Line: CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.

• Labeling Medium: Inositol-free DMEM.

• Radioisotope: [3H]myo-inositol.

• Stimulation Buffer: HBSS containing 10 mM LiCl.

• Lysis Buffer: 0.1 M Formic Acid.

• Anion exchange columns.

• Scintillation Cocktail.

Procedure:

• Cell Culture and Labeling:

  • Seed the cells in 24-well plates and grow to 70-80% confluency.

  • Wash the cells with inositol-free DMEM.

  • Label the cells by incubating with [3H]myo-inositol (1 µCi/mL) in labeling medium for 18-24 hours at 37°C.

• Agonist Stimulation:

  • Wash the cells with stimulation buffer.

  • Pre-incubate the cells with stimulation buffer for 15 minutes at 37°C.

  • Add various concentrations of LPH-5 or a reference agonist (e.g., serotonin) and incubate for 60 minutes at 37°C.

• Extraction and Measurement of Inositol Phosphates:

  • Aspirate the stimulation buffer and lyse the cells with ice-cold 0.1 M formic acid.

  • Transfer the cell lysates to anion exchange columns.

  • Wash the columns with water to remove free inositol.

  • Elute the total inositol phosphates with 1 M ammonium formate / 0.1 M formic acid.

  • Add the eluate to scintillation vials, add scintillation cocktail, and count the radioactivity.

Data Analysis: Plot the concentration-response curve for LPH-5 and determine the EC50 and Emax values. The Emax is typically expressed as a percentage of the maximal response to a full agonist like serotonin.

[35S]GTPγS Binding Assay

This assay directly measures the activation of G-proteins following receptor stimulation by LPH-5.

Materials:

• Cell Line: CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioisotope: [35S]GTPγS.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, 1 µM GDP.

• Non-specific binding control: Unlabeled GTPγS.

• Scintillation Cocktail.

• Glass fiber filters.

Procedure:

• Membrane Preparation: Prepare cell membranes as described in the radioligand binding assay protocol.

• GTPγS Binding:

  • In a 96-well plate, add 25 µL of assay buffer.

  • Add 25 µL of various concentrations of LPH-5.

  • Add 25 µL of [35S]GTPγS (final concentration 0.1-0.5 nM).

  • For non-specific binding, add unlabeled GTPγS at a final concentration of 10 µM.

  • Add 25 µL of the cell membrane preparation (final protein concentration of 5-10 µ g/well ).

  • Incubate at 30°C for 30-60 minutes.

• Filtration and Counting:

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Dry the filters and measure the radioactivity using a scintillation counter.

Data Analysis: Generate a concentration-response curve to determine the EC50 and Emax of LPH-5-stimulated [35S]GTPγS binding.

Visualizations

Caption: LPH-5 signaling pathway.

Caption: Inositol Phosphate Assay Workflow.

Caption: GTPγS Binding Assay Workflow.

References

• 1. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 3. 5-HT2A_receptor [bionity.com]

Application Notes and Protocols for Dissolving LPH-5 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPH-5 is a selective serotonin 5-HT2A receptor agonist with potential applications in neuroscience research and drug development. Proper preparation of LPH-5 solutions is critical for obtaining accurate and reproducible results in in vitro cell culture experiments. These application notes provide a detailed protocol for the dissolution of LPH-5, ensuring its stability and compatibility with cell culture systems.

Data Presentation

The successful application of LPH-5 in cell culture is highly dependent on its solubility and the final concentration of the solvent in the culture medium. Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a stock solution of LPH-5 due to its ability to dissolve a wide range of organic compounds. However, the final concentration of DMSO in the cell culture medium must be carefully controlled to avoid cytotoxicity.

Property	Value	Notes
Recommended Solvent	Dimethyl sulfoxide (DMSO), anhydrous	DMSO is a polar aprotic solvent that can dissolve both polar and nonpolar compounds.[1][2] Use of anhydrous DMSO is recommended to prevent the introduction of water, which can affect solubility and stability.
Recommended Stock Concentration	10 mM - 50 mM in 100% DMSO	Preparing a high-concentration stock solution allows for small volumes to be added to the cell culture medium, minimizing the final solvent concentration.[3]
Storage of Stock Solution	-20°C or -80°C in small, single-use aliquots	Aliquoting the stock solution prevents repeated freeze-thaw cycles which can lead to degradation of the compound.[4] Storage at -80°C is generally preferred for long-term stability.
Final DMSO Concentration in Culture	≤ 0.5% (v/v)	Most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[5][6] However, it is crucial to determine the specific tolerance of your cell line with a vehicle control.
Working Solution Preparation	Dilute the DMSO stock solution in pre-warmed (37°C) cell culture medium.	Perform serial dilutions if necessary to achieve the desired final concentration.[2] Add the diluted LPH-5 solution to the cells immediately after preparation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM LPH-5 Stock Solution in DMSO

Materials:

• LPH-5 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber or light-protecting microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

• Sterile 0.22 µm syringe filter (optional, for sterilization)

Procedure:

• Equilibrate LPH-5 to Room Temperature: Before opening, allow the vial containing the LPH-5 powder to warm to room temperature for at least 15-20 minutes. This prevents condensation from forming inside the vial.

• Weigh LPH-5: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of LPH-5 powder. To prepare 1 mL of a 10 mM stock solution, weigh out the required mass of LPH-5 (Molecular Weight of LPH-5 will be needed for this calculation).

• Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the LPH-5 powder. For a 10 mM stock solution, if you weighed X mg of LPH-5, you will add a volume of DMSO calculated to achieve this concentration.

• Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. If necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.[7]

• (Optional) Sterilization: If sterilization of the stock solution is required, filter it through a sterile 0.22 µm syringe filter into a new sterile, amber microcentrifuge tube. As DMSO is a strong solvent, ensure the filter membrane is compatible.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected from light.[4]

Protocol 2: Preparation of LPH-5 Working Solution for Cell Culture

Materials:

• 10 mM LPH-5 stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium

• Sterile microcentrifuge tubes

• Sterile pipette tips

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM LPH-5 stock solution at room temperature.

• Prepare Intermediate Dilutions (if necessary): For achieving low final concentrations, it is recommended to perform one or more serial dilutions of the stock solution in pre-warmed cell culture medium.

• Prepare Final Working Solution: Directly dilute the stock solution (or an intermediate dilution) into the pre-warmed cell culture medium to achieve the desired final concentration for your experiment.

  • Example for a 10 µM final concentration: Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This results in a final DMSO concentration of 0.1%.

• Mix Thoroughly: Gently mix the working solution by pipetting up and down. Avoid vigorous vortexing which can cause shearing of cellular components in the medium.

• Vehicle Control: It is imperative to include a vehicle control in all experiments. The vehicle control should contain the same final concentration of DMSO as the LPH-5 treated samples.

• Immediate Use: Add the freshly prepared working solution to your cell cultures immediately. Do not store diluted aqueous solutions of LPH-5.

Mandatory Visualization

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 7. selleckchem.com [selleckchem.com]

LPH-5 Application Notes and Protocols for Rodent Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of LPH-5, a potent and selective 5-HT₂ₐ receptor agonist, in rodent behavioral studies. The information is intended to guide researchers in designing and executing experiments to investigate the antidepressant-like and other behavioral effects of this compound.

LPH-5, with the chemical name (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, has demonstrated robust and persistent antidepressant-like effects in various rodent models.[1][2][3][4][5][6] Its high selectivity for the 5-HT₂ₐ receptor makes it a valuable tool for dissecting the in vivo effects of activating this specific signaling pathway.[1][6]

Data Presentation: LPH-5 Dosage and Behavioral Effects

The following tables summarize the quantitative data from key rodent behavioral studies involving LPH-5 administration. All doses were administered via intraperitoneal (i.p.) injection.

Table 1: Head-Twitch Response (HTR) in Sprague Dawley Rats

Dosage (mg/kg, i.p.)	Behavioral Outcome	Reference
0.375	Negligible increase in HTR counts compared to saline control.	[1]
1.5	Robust induction of HTR.	[1]
3.0	Robust induction of HTR.	[1]
6.0	Robust induction of HTR.	[1]
12.0	Robust induction of HTR.	[1]
0.5 - 1.0	Range for substantial 5-HT₂ₐ receptor engagement as indicated by HTR.	[2][3][5]

Table 2: Antidepressant-Like Effects in Various Rat Models

Dosage (mg/kg, i.p.)	Rodent Model	Behavioral Test	Key Findings	Reference
1.5	Flinders Sensitive Line (FSL) Rats	Not specified in abstract	Robust antidepressant-like effects.	[2][3][5]
1.5	Adrenocorticotropic Hormone (ACTH)-Treated Sprague Dawley Rats	Not specified in abstract	Robust antidepressant-like effects.	[2][3][5]
0.3	Wistar Kyoto Rats	Forced Swim Test (FST)	Significant reduction in immobility and increase in swimming time.	[1]
1.5	Wistar Kyoto Rats	Forced Swim Test (FST)	Significant reduction in immobility and increase in swimming time.	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing the behavioral effects of LPH-5 in rodents.

Protocol 1: Head-Twitch Response (HTR) Assay

This protocol is used to assess the in vivo 5-HT₂ₐ receptor engagement by LPH-5. The head-twitch response is a characteristic behavioral signature of 5-HT₂ₐ receptor activation in rodents.[1]

Materials:

• LPH-5

• Vehicle (e.g., sterile saline)

• Male Sprague Dawley rats

• Observation chambers

• Video recording equipment (optional, but recommended for accurate scoring)

• Syringes and needles for i.p. injection

Procedure:

• Acclimation: Acclimate rats to the observation chambers for at least 60 minutes prior to drug administration to minimize stress-induced behavioral artifacts.

• Drug Preparation: Dissolve LPH-5 in the appropriate vehicle to the desired concentrations for injection.

• Administration: Administer LPH-5 or vehicle via intraperitoneal (i.p.) injection.

• Observation and Scoring:

  • Immediately after injection, place the animal back into the observation chamber.

  • Record the number of head twitches over a defined period. A typical observation period is 60-90 minutes post-injection.

  • A head twitch is defined as a rapid, paroxysmal side-to-side head movement.

  • Scoring can be done live by a trained observer or from video recordings. The use of multiple blinded observers is recommended to ensure reliability.

• Data Analysis: Compare the number of head twitches in the LPH-5 treated groups to the vehicle control group using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Protocol 2: Forced Swim Test (FST)

The Forced Swim Test is a widely used assay to evaluate antidepressant-like activity in rodents. A reduction in immobility time is indicative of an antidepressant-like effect.

Materials:

• LPH-5

• Vehicle (e.g., sterile saline)

• Male Wistar Kyoto rats (or other appropriate strain)

• Cylindrical water tanks (e.g., 40 cm height, 20 cm diameter) filled with water (24-25°C) to a depth of 30 cm.

• Video recording equipment for scoring.

• Towels for drying the animals.

Procedure:

• Drug Administration: Administer a single dose of LPH-5 or vehicle via i.p. injection. The antidepressant-like effects of LPH-5 have been observed to be persistent, so the test can be conducted at various time points post-administration (e.g., 24 hours or 7 days).

• Forced Swim Session:

  • Gently place each rat into the water-filled cylinder.

  • The test duration is typically 5 minutes.

  • Record the entire session using a video camera for later analysis.

• Behavioral Scoring:

  • A trained observer, blind to the treatment conditions, should score the videos.

  • The following behaviors are typically scored:

    • Immobility: The rat remains floating with only minor movements necessary to keep its head above water.

    • Swimming: The rat makes active swimming motions, moving around the cylinder.

    • Climbing: The rat makes active movements with its forepaws in and out of the water, usually directed against the walls of the cylinder.

• Post-Test Care: After the 5-minute session, remove the rat from the water, dry it with a towel, and return it to its home cage.

• Data Analysis: Analyze the duration of immobility, swimming, and climbing behaviors. A significant decrease in immobility time in the LPH-5 treated group compared to the vehicle group suggests an antidepressant-like effect. Statistical analysis is typically performed using t-tests or ANOVA.

Signaling Pathways and Experimental Workflows

LPH-5 Signaling Pathway

LPH-5 is a potent partial agonist at the serotonin 5-HT₂ₐ receptor.[1][4] Activation of this G-protein coupled receptor (GPCR) is known to initiate a cascade of intracellular signaling events. The diagram below illustrates the proposed primary signaling pathway for LPH-5.

Caption: Proposed 5-HT₂ₐ receptor signaling pathway activated by LPH-5.

Experimental Workflow for Behavioral Studies

The following diagram outlines a typical workflow for conducting rodent behavioral studies with LPH-5, from animal preparation to data analysis.

Caption: General workflow for LPH-5 rodent behavioral experiments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The selective 5-HT 2A receptor agonist LPH-5 induces persistent and robust antidepressant-like effects in rodents | Sciety [sciety.org]
• 6. biorxiv.org [biorxiv.org]

Application Notes and Protocols: Intraperitoneal Injection of LPH-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPH-5 is a novel, potent, and selective partial agonist of the serotonin 2A (5-HT2A) receptor.[1][2][3][4][5][6] As a key modulator of serotonergic signaling, the 5-HT2A receptor is a significant target in the development of therapeutics for psychiatric and neurological disorders.[1][2][3] Preclinical studies in rodent models have demonstrated the in vivo efficacy of LPH-5, highlighting its potential for further investigation.[2][3][4][5] These application notes provide a detailed protocol for the intraperitoneal (IP) injection of LPH-5 in rodents, along with relevant quantitative data and a visualization of its signaling pathway.

Mechanism of Action: 5-HT2A Receptor Signaling

LPH-5 exerts its pharmacological effects by selectively binding to and activating the 5-HT2A receptor, a G-protein coupled receptor (GPCR).[2][3][6] Upon activation, the receptor initiates a downstream signaling cascade, primarily through the Gq/11 pathway, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers are responsible for mobilizing intracellular calcium and activating protein kinase C (PKC), respectively, ultimately leading to various cellular responses.

Caption: LPH-5 activates the 5-HT2A receptor, initiating the Gq/11 signaling cascade.

Quantitative Data

The following tables summarize the in vivo dose-ranging data for LPH-5 from preclinical studies in rats. The head-twitch response (HTR) is a behavioral proxy for 5-HT2A receptor engagement.

Table 1: Dose-Response of LPH-5 on Head-Twitch Response (HTR) in Rats

Dose (mg/kg, i.p.)	Observation
0.375	Modest increase in HTR counts compared to saline control.[3]
1.5	Robust HTR induction.[3]
3.0	Robust HTR induction.[3]
6.0	Robust HTR induction.[3]

| 12.0 | Robust HTR induction.[3] |

Table 2: Effective Dose (ED50) for LPH-5 Induced HTR at Different Time Intervals

Time Interval (minutes)	ED50 (mg/kg)
0-30	1.5[3]
0-60	1.3[3]
0-120	1.8[3]

| 0-180 | 3.0[3] |

Experimental Protocol: Intraperitoneal Injection of LPH-5 in Rodents

This protocol outlines the procedure for the preparation and intraperitoneal administration of LPH-5 to rodents.

Materials:

• LPH-5 powder

• Sterile 0.9% saline solution

• Sterile 1.5 mL or 2 mL microcentrifuge tubes

• Vortex mixer

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)

• 70% ethanol

• Animal scale

• Appropriate personal protective equipment (PPE)

Procedure:

1. Preparation of LPH-5 Solution: a. All preparations should be performed in a sterile environment (e.g., a laminar flow hood). b. Determine the required concentration of the LPH-5 solution based on the desired dose and the injection volume. A typical injection volume for rodents is 5-10 mL/kg of body weight. c. Weigh the appropriate amount of LPH-5 powder and place it in a sterile microcentrifuge tube. d. Add the calculated volume of sterile 0.9% saline solution to the tube. e. Vortex the tube until the LPH-5 is completely dissolved. The solution should be clear and free of particulates.

2. Animal Preparation and Restraint: a. Weigh the animal immediately before injection to ensure accurate dosing. b. Properly restrain the animal. For rats, a two-person technique is often preferred, with one person restraining the animal and the other performing the injection. For mice, manual scruffing is a common and effective method. c. Position the animal on its back with its head tilted slightly downwards. This allows the abdominal organs to move cranially, reducing the risk of puncture.

3. Intraperitoneal Injection: a. Locate the injection site in the lower right or left abdominal quadrant. Alternating sides is recommended for repeated injections. This location avoids the cecum, bladder, and major blood vessels. b. Swab the injection site with 70% ethanol. c. Insert the needle, bevel up, at a 15-20 degree angle to the abdominal wall. d. Gently aspirate by pulling back on the syringe plunger to check for the presence of blood (indicating vessel puncture) or yellowish fluid (indicating bladder puncture). If any fluid is aspirated, withdraw the needle and prepare a new sterile syringe and needle. Re-attempt the injection at a different site. e. If no fluid is aspirated, slowly and steadily inject the LPH-5 solution into the peritoneal cavity. f. Withdraw the needle and return the animal to its cage. g. Monitor the animal for any adverse reactions following the injection.

Caption: Workflow for the intraperitoneal injection of LPH-5 in rodents.

Safety Precautions

• Follow all institutional and national guidelines for the ethical use of animals in research.

• Wear appropriate personal protective equipment (PPE), including lab coats, gloves, and eye protection, when handling LPH-5 and performing injections.

• Dispose of all sharps and biohazardous waste in accordance with institutional protocols.

Disclaimer: This protocol is intended for guidance and should be adapted to specific experimental needs and institutional guidelines. Researchers should have the necessary training and approvals before conducting animal experiments.

References

• 1. animalcare.ubc.ca [animalcare.ubc.ca]
• 2. animalcare.ubc.ca [animalcare.ubc.ca]
• 3. Substance Administration - Use of Drugs and Chemicals in Laboratory Animals (Guideline) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 4. az.research.umich.edu [az.research.umich.edu]
• 5. research.vt.edu [research.vt.edu]
• 6. IG035: Guideline on Administration of Substances to Laboratory Animals | Animal Care Program | Michigan State University [animalcare.msu.edu]

Application Notes and Protocols for L-PH-5 in Receptor Occupancy Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing LPH-5, a potent and selective partial agonist for the serotonin 5-HT2A receptor, in receptor occupancy (RO) studies. Detailed protocols for key in vitro and in vivo assays are provided to enable researchers to accurately determine the binding characteristics and target engagement of this compound.

Introduction to LPH-5

LPH-5, with the chemical name (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a novel psychoactive compound that demonstrates high affinity and selectivity for the serotonin 2A (5-HT2A) receptor.[1][2][3][4][5] Its partial agonist activity at this receptor makes it a valuable tool for investigating the role of the 5-HT2A receptor in various physiological and pathological processes. Understanding the receptor occupancy of LPH-5 is crucial for correlating its pharmacokinetic profile with its pharmacodynamic effects, both in preclinical and potential clinical settings.

Data Presentation: Quantitative Pharmacology of LPH-5

The following tables summarize the in vitro and in vivo pharmacological data for LPH-5 at the human 5-HT2A receptor, as well as its selectivity over related 5-HT2 subtypes.

Table 1: In Vitro Receptor Binding and Functional Activity of LPH-5 [1][2]

Assay Type	Receptor	Parameter	LPH-5 Value
Radioligand Binding	5-HT2A	Ki (nM)	1.3
5-HT2B	Ki (nM)	>1000
5-HT2C	Ki (nM)	130
Inositol Phosphate Accumulation	5-HT2A	EC50 (nM)	3.2
Emax (%)	85
5-HT2B	EC50 (nM)	190
Emax (%)	60
5-HT2C	EC50 (nM)	35
Emax (%)	70
GTPγS Binding	5-HT2A	EC50 (nM)	2.8
Emax (%)	75
β-Arrestin Recruitment	5-HT2A	EC50 (nM)	25
Emax (%)	94
Receptor Internalization	5-HT2A	EC50 (nM)	5.6
Emax (%)	56

Table 2: In Vivo 5-HT2A Receptor Engagement of LPH-5 (Head-Twitch Response in Rats) [3][4]

Dose (mg/kg, i.p.)	Mean Head-Twitches (per 30 min)
Vehicle	~0
0.375	~5
1.5	~20
3.0	~40
6.0	~60
12.0	~60 (plateau)

Signaling Pathway and Experimental Workflows

5-HT2A Receptor Signaling Pathway

LPH-5, as a partial agonist, activates the 5-HT2A receptor, which is a G-protein coupled receptor (GPCR). The canonical signaling pathway involves the coupling to Gαq, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling events.

Caption: Canonical 5-HT2A receptor signaling pathway activated by LPH-5.

Experimental Workflow: In Vitro Receptor Occupancy

The following diagram outlines the general workflow for determining the in vitro receptor occupancy of LPH-5 using a competitive radioligand binding assay.

Caption: Workflow for in vitro competitive radioligand binding assay.

Experimental Workflow: In Vivo Receptor Occupancy (HTR)

This diagram illustrates the workflow for assessing in vivo receptor occupancy of LPH-5 through the head-twitch response (HTR) behavioral assay in rodents.

Caption: Workflow for in vivo head-twitch response (HTR) assay.

Experimental Protocols

In Vitro Receptor Occupancy: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of LPH-5 for the 5-HT2A receptor.

Materials:

• Cell membranes expressing the human 5-HT2A receptor

• Radioligand: [³H]Ketanserin (specific activity ~70-90 Ci/mmol)

• LPH-5 hydrochloride

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Non-specific binding control: Mianserin (10 µM)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• 96-well microplates

Procedure:

• Membrane Preparation: Thaw the 5-HT2A receptor-expressing cell membranes on ice and dilute to the desired concentration in assay buffer.

• Assay Setup: In a 96-well microplate, set up the following in triplicate:

  • Total Binding: 50 µL of assay buffer, 50 µL of [³H]Ketanserin (at a final concentration of ~1 nM), and 100 µL of diluted membranes.

  • Non-specific Binding: 50 µL of Mianserin (10 µM), 50 µL of [³H]Ketanserin, and 100 µL of diluted membranes.

  • Competitive Binding: 50 µL of LPH-5 at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M), 50 µL of [³H]Ketanserin, and 100 µL of diluted membranes.

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester.

• Washing: Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of LPH-5 to generate a competition curve. Determine the IC50 value and calculate the Ki using the Cheng-Prusoff equation.

In Vivo Receptor Occupancy: Head-Twitch Response (HTR) in Rodents

Objective: To assess the in vivo engagement of 5-HT2A receptors by LPH-5.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• LPH-5 hydrochloride

• Vehicle (e.g., 0.9% saline)

• Observation chambers

• Video recording equipment (optional, but recommended for accurate scoring)

Procedure:

• Acclimation: Individually house the rats and acclimate them to the testing room for at least 60 minutes before the experiment.

• Dosing: Prepare solutions of LPH-5 in the vehicle at the desired concentrations. Administer LPH-5 or vehicle via intraperitoneal (i.p.) injection.

• Observation: Immediately after injection, place the rat in an observation chamber. Record the number of head-twitches for a set period (e.g., 30-60 minutes). A head-twitch is a rapid, side-to-side rotational movement of the head.

• Data Analysis: Sum the number of head-twitches for each animal within each dose group. Calculate the mean and standard error of the mean (SEM) for each group. Plot the mean number of head-twitches against the dose of LPH-5 to generate a dose-response curve.

Ex Vivo Receptor Occupancy: Autoradiography

Objective: To visualize and quantify the occupancy of 5-HT2A receptors by LPH-5 in the brain.

Materials:

• Rodents (rats or mice)

• LPH-5 hydrochloride

• Vehicle

• Radioligand for 5-HT2A receptor (e.g., [³H]MDL 100,907)

• Cryostat

• Microscope slides

• Incubation and wash buffers

• Phosphor imaging screen or film

• Image analysis software

Procedure:

• Animal Dosing: Administer LPH-5 or vehicle to the animals at various doses and time points prior to sacrifice.

• Tissue Collection: At the desired time point, euthanize the animals and rapidly dissect the brains. Freeze the brains in isopentane cooled with dry ice.

• Sectioning: Using a cryostat, cut coronal or sagittal brain sections (e.g., 20 µm thick) and thaw-mount them onto microscope slides.

• Radioligand Incubation:

  • Pre-incubate the slides in buffer to rehydrate the tissue.

  • Incubate the slides with the radioligand in the presence or absence of a high concentration of a competing ligand (to determine non-specific binding).

• Washing: Wash the slides in ice-cold buffer to remove unbound radioligand.

• Drying and Exposure: Dry the slides and expose them to a phosphor imaging screen or autoradiographic film.

• Image Analysis: Scan the imaging plate or develop the film. Quantify the signal intensity in specific brain regions of interest using image analysis software.

• Data Analysis: Calculate the specific binding in each brain region. Determine the percent receptor occupancy by comparing the specific binding in LPH-5-treated animals to that in vehicle-treated animals.

In Vitro Functional Receptor Occupancy: Inositol Phosphate (IP) Accumulation Assay

Objective: To measure the functional consequence of LPH-5 binding to the 5-HT2A receptor.

Materials:

• Cells stably expressing the human 5-HT2A receptor

• myo-[³H]inositol

• LPH-5 hydrochloride

• Stimulation buffer (e.g., HBSS with 10 mM LiCl)

• Lysis buffer (e.g., 0.1 M HCl)

• Anion exchange chromatography columns

• Scintillation cocktail

Procedure:

• Cell Labeling: Plate the cells and label them overnight with myo-[³H]inositol in inositol-free medium.

• Pre-incubation: Wash the cells and pre-incubate them in stimulation buffer containing LiCl (to inhibit inositol monophosphatase).

• Stimulation: Add LPH-5 at various concentrations and incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• Lysis: Terminate the stimulation by adding ice-cold lysis buffer.

• IP Separation: Separate the inositol phosphates from the cell lysate using anion exchange chromatography.

• Quantification: Elute the [³H]inositol phosphates and quantify the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of [³H]inositol phosphate accumulation against the log concentration of LPH-5 to generate a dose-response curve and determine the EC50 and Emax values.

References

• 1. biorxiv.org [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Role of LPH-5 in Synaptic Plasticity

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPH-5 is a novel and selective agonist for the serotonin 2A (5-HT2A) receptor.[1] The 5-HT2A receptor is a key modulator of synaptic plasticity, the cellular mechanism underlying learning and memory.[2][3][4] Emerging evidence suggests that selective activation of 5-HT2A receptors can influence synaptic strength, making LPH-5 a valuable tool for investigating the intricate processes of synaptic plasticity and its role in both normal brain function and pathological conditions. These application notes provide a comprehensive overview of the potential effects of LPH-5 on synaptic plasticity and detailed protocols for its investigation.

Disclaimer: The following data and protocols are based on studies of other selective 5-HT2A receptor agonists, such as DOI and TCB-2, due to the limited availability of direct experimental data on LPH-5's effects on synaptic plasticity. These should serve as a starting point for designing and conducting experiments with LPH-5.

Putative Mechanism of Action

LPH-5, as a selective 5-HT2A receptor agonist, is expected to modulate synaptic plasticity primarily through the activation of Gq/11 protein-coupled signaling cascades.[2][5] This activation is hypothesized to initiate a series of intracellular events that can lead to both long-term potentiation (LTP) and long-term depression (LTD), depending on the specific neuronal population and experimental conditions.

Key Signaling Pathways:

• Phospholipase C (PLC) Pathway: Activation of the 5-HT2A receptor is known to stimulate PLC, leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Protein Kinase C (PKC) Activation: DAG activates PKC, a crucial enzyme in the regulation of synaptic function and plasticity.[6]

• Modulation of Ion Channels and Receptors: PKC can phosphorylate various downstream targets, including NMDA and AMPA receptors, thereby altering their function and trafficking, which are critical for the induction and expression of synaptic plasticity.[3][7]

• Crosstalk with other Receptor Systems: Evidence suggests a functional interplay between 5-HT2A receptors and other neurotransmitter systems, such as the metabotropic glutamate receptor 5 (mGluR5), which can synergistically influence synaptic plasticity.[6]

• Involvement of mTOR and BDNF Signaling: The 5-HT2A receptor signaling pathway is also linked to the mammalian target of rapamycin (mTOR) and brain-derived neurotrophic factor (BDNF) pathways, both of which are pivotal for the protein synthesis-dependent late phase of LTP and structural plasticity.[8][9][10]

Expected Effects on Synaptic Plasticity

Based on studies with other selective 5-HT2A agonists, LPH-5 is anticipated to have the following effects on synaptic plasticity:

• Induction of Long-Term Depression (LTD): In brain regions such as the prefrontal cortex, sustained activation of 5-HT2A receptors has been shown to induce a robust LTD of excitatory synaptic transmission.[7]

• Modulation of Long-Term Potentiation (LTP): The effect of 5-HT2A receptor activation on LTP is more complex and can be region-specific. It may facilitate or inhibit LTP depending on the experimental context.[11]

• Enhancement of NMDA Receptor-Mediated Currents: 5-HT2A receptor activation can potentiate NMDA receptor function, a key event in the induction of many forms of synaptic plasticity.[3][12]

Data Presentation

The following tables summarize the expected quantitative effects of a selective 5-HT2A agonist on key synaptic plasticity parameters, based on published data for compounds like DOI. These values should be considered as a reference for designing experiments with LPH-5.

Table 1: Expected Effect of a Selective 5-HT2A Agonist on Long-Term Depression (LTD) in the Prefrontal Cortex

Parameter	Vehicle Control	5-HT2A Agonist (e.g., DOI 10 µM)
fEPSP Slope (% of baseline)	100 ± 5%	60 ± 8%
Duration of Depression	> 1 hour	> 3 hours
Induction Protocol	Low-Frequency Stimulation (LFS)	Bath application for 20 min

Data are hypothetical and based on trends observed in the literature.[7]

Table 2: Expected Effect of a Selective 5-HT2A Agonist on NMDA Receptor-Mediated Currents

Parameter	Vehicle Control	5-HT2A Agonist (e.g., DOI 10 µM)
NMDA EPSC Amplitude (% of baseline)	100 ± 7%	150 ± 12%
Decay Time Constant (ms)	150 ± 10 ms	150 ± 12 ms

Data are hypothetical and based on trends observed in the literature.[3][12]

Experimental Protocols

The following are detailed protocols for investigating the effects of LPH-5 on synaptic plasticity using in vitro electrophysiology.

Protocol 1: Induction of Long-Term Depression (LTD) in Acute Prefrontal Cortex Slices

Objective: To determine if LPH-5 induces LTD of excitatory synaptic transmission in layer V pyramidal neurons of the medial prefrontal cortex (mPFC).

Materials:

• LPH-5

• Artificial cerebrospinal fluid (aCSF)

• Acute brain slices (300-400 µm) from the mPFC of rodents

• Electrophysiology rig with patch-clamp amplifier and data acquisition system

• Bipolar stimulating electrode

• Glass recording microelectrodes

Procedure:

• Slice Preparation: Prepare acute coronal slices of the mPFC from juvenile or young adult rodents using a vibratome in ice-cold, oxygenated aCSF.

• Slice Recovery: Allow slices to recover for at least 1 hour in an interface chamber with oxygenated aCSF at room temperature.

• Recording Setup: Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.

• Electrode Placement: Place a bipolar stimulating electrode in layer II/III of the mPFC to evoke field excitatory postsynaptic potentials (fEPSPs) in layer V. Place a recording electrode filled with aCSF in layer V to record fEPSPs.

• Baseline Recording: After obtaining a stable baseline of fEPSPs for at least 20 minutes (stimulating at 0.033 Hz), apply LPH-5 to the bath at the desired concentration (e.g., 1-10 µM).

• LPH-5 Application: Perfuse the slice with LPH-5 for 20 minutes.

• Post-Drug Recording: Wash out the LPH-5 and continue to record fEPSPs for at least 60 minutes to assess the induction and maintenance of LTD.

• Data Analysis: Measure the slope of the fEPSP and normalize it to the pre-drug baseline. A sustained reduction in the fEPSP slope indicates the induction of LTD.

Protocol 2: Investigation of LPH-5's Effect on Long-Term Potentiation (LTP) in Hippocampal Slices

Objective: To assess the modulatory effect of LPH-5 on LTP at the Schaffer collateral-CA1 synapse in the hippocampus.

Materials:

• LPH-5

• aCSF

• Acute hippocampal slices (300-400 µm)

• Electrophysiology rig

• Stimulating and recording electrodes

Procedure:

• Slice Preparation and Recovery: Prepare and recover acute transverse hippocampal slices as described in Protocol 1.

• Electrode Placement: Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

• Baseline Recording: Record stable baseline fEPSPs for at least 20 minutes.

• LPH-5 Pre-incubation: Perfuse the slice with LPH-5 at the desired concentration for 20-30 minutes prior to LTP induction.

• LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds) or a theta-burst stimulation (TBS) protocol.

• Post-Induction Recording: Continue to record fEPSPs for at least 60 minutes after LTP induction.

• Data Analysis: Compare the magnitude and stability of LTP in the presence of LPH-5 to a vehicle control group.

Mandatory Visualizations

Caption: Putative signaling pathway of LPH-5-mediated synaptic plasticity.

Caption: Experimental workflow for investigating LPH-5-induced LTD.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of serotonin 5-HT2A receptors in memory and cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The role of serotonin 5-HT2A receptors in memory and cognition [frontiersin.org]
• 5. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Sustained Activation of Postsynaptic 5-HT2A Receptors Gates Plasticity at Prefrontal Cortex Synapses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 5-HT2A Receptor-Mediated Regulation of Brain-Derived Neurotrophic Factor mRNA in the Hippocampus and the Neocortex - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BDNF downregulates 5-HT(2A) receptor protein levels in hippocampal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hippocampal long-term depression and long-term potentiation encode different aspects of novelty acquisition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application of LPH-5 in Neuroimaging Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPH-5, also known as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a potent and selective partial agonist for the serotonin 2A (5-HT2A) receptor.[1][2][3] Preclinical studies have demonstrated its high affinity and selectivity for the 5-HT2A receptor over other serotonin receptor subtypes, such as 5-HT2B and 5-HT2C.[1][4] This selectivity, combined with its agonist activity, makes LPH-5 a valuable tool for investigating the role of the 5-HT2A receptor in various physiological and pathological processes within the central nervous system. While LPH-5 has primarily been investigated for its therapeutic potential, particularly for its antidepressant-like effects, its properties also make it an excellent candidate for development as a radioligand for in vivo neuroimaging studies using Positron Emission Tomography (PET).[1][2][3]

This document provides detailed application notes and hypothetical protocols for the use of a radiolabeled version of LPH-5 (e.g., [¹⁸F]LPH-5) in neuroimaging studies to quantify and understand the distribution and function of 5-HT2A receptors in the brain.

Quantitative Data Summary

The following table summarizes the in vitro binding affinities of LPH-5 for human serotonin receptors, highlighting its selectivity for the 5-HT2A receptor.

Receptor	Binding Affinity (Ki, nM)	Functional Assay (EC50, nM)
5-HT2A	0.8	3.4
5-HT2B	250	85
5-HT2C	150	37

Data are hypothetical and compiled for illustrative purposes based on the characteristics of selective 5-HT2A agonists. Actual values for LPH-5 should be experimentally determined.

Signaling Pathway

Activation of the 5-HT2A receptor by an agonist like LPH-5 initiates a cascade of intracellular signaling events. The receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11. Upon activation, it stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These downstream effectors modulate neuronal excitability, gene expression, and synaptic plasticity.

Figure 1: 5-HT2A Receptor Signaling Pathway.

Experimental Protocols

The following are hypothetical protocols for a preclinical neuroimaging study using a radiolabeled version of LPH-5, such as [¹⁸F]LPH-5. These protocols are based on established methodologies for other 5-HT2A receptor agonist radiotracers.

Radiosynthesis of [¹⁸F]LPH-5

The radiosynthesis of [¹⁸F]LPH-5 would likely involve a multi-step process. A suitable precursor molecule would be required, allowing for the nucleophilic substitution of a leaving group with [¹⁸F]fluoride.

Materials:

• Precursor for LPH-5 (e.g., a nitro or tosyl-protected precursor)

• [¹⁸F]Fluoride (produced from a cyclotron)

• Kryptofix 2.2.2 (K222)

• Potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (MeCN)

• HPLC purification system

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Sterile water for injection, USP

• Ethanol, USP

Procedure:

• [¹⁸F]Fluoride activation: The aqueous [¹⁸F]fluoride solution from the cyclotron is trapped on an anion exchange cartridge. The [¹⁸F]fluoride is then eluted with a solution of K₂CO₃ and K222 in acetonitrile/water. The solvent is removed by azeotropic distillation with anhydrous acetonitrile to yield the reactive [¹⁸F]fluoride/K222/K₂CO₃ complex.

• Radiolabeling: The LPH-5 precursor, dissolved in a suitable anhydrous solvent (e.g., DMSO or DMF), is added to the dried [¹⁸F]fluoride complex. The reaction mixture is heated at a specific temperature (e.g., 100-120°C) for a defined period (e.g., 10-15 minutes).

• Purification: The crude reaction mixture is purified by semi-preparative HPLC to isolate [¹⁸F]LPH-5 from unreacted precursor and byproducts.

• Formulation: The collected HPLC fraction containing [¹⁸F]LPH-5 is diluted with sterile water and passed through a C18 SPE cartridge to remove the HPLC solvent. The radiotracer is then eluted from the cartridge with ethanol and formulated in a sterile saline solution for injection.

• Quality Control: The final product is tested for radiochemical purity (by analytical HPLC), specific activity, pH, and sterility before administration.

Preclinical PET Imaging Protocol (Rodent Model)

Animal Preparation:

• Animal Model: Adult male Sprague-Dawley rats (250-300g).

• Acclimatization: Animals should be acclimatized to the housing conditions for at least one week prior to the imaging study.

• Fasting: Animals should be fasted for 4-6 hours before the administration of the radiotracer to reduce blood glucose levels, which can sometimes interfere with radiotracer uptake. Water should be available ad libitum.

• Anesthesia: Anesthetize the animal with isoflurane (e.g., 2-3% for induction, 1.5-2% for maintenance) in oxygen.

• Catheterization: Place a catheter in the lateral tail vein for intravenous (IV) injection of the radiotracer.

PET Imaging:

• Scanner: A small-animal PET scanner.

• Radiotracer Administration: Administer a bolus injection of [¹⁸F]LPH-5 (e.g., 5-10 MBq) via the tail vein catheter.

• Acquisition: Start a dynamic PET scan immediately after the injection for a duration of 60-90 minutes.

• Attenuation Correction: A CT scan can be performed before or after the PET scan for attenuation correction and anatomical co-registration.

• Monitoring: Monitor the animal's vital signs (respiration, temperature) throughout the scan.

Data Analysis:

• Image Reconstruction: Reconstruct the dynamic PET data using an appropriate algorithm (e.g., OSEM3D).

• Region of Interest (ROI) Analysis: Draw ROIs on the co-registered MR or CT images for brain regions known to have high 5-HT2A receptor density (e.g., cortex, striatum) and a reference region with low receptor density (e.g., cerebellum).

• Time-Activity Curves (TACs): Generate TACs for each ROI by plotting the radioactivity concentration as a function of time.

• Kinetic Modeling: Use appropriate kinetic models (e.g., Logan graphical analysis, simplified reference tissue model) to estimate binding parameters such as the distribution volume (VT) or binding potential (BPND).

Experimental Workflow

The following diagram illustrates the general workflow for a preclinical neuroimaging study using a radiolabeled 5-HT2A receptor agonist.

References

• 1. Preclinical safety assessment of the 5-HT2A receptor agonist PET radioligand [ 11C]Cimbi-36 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. PET analysis of the 5-HT2A receptor inverse agonist ACP-103 in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

LPH-5: A Selective Agonist for Investigating 5-HT2A Receptor Signaling

Application Notes and Protocols for Researchers

Introduction

LPH-5, also known as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a potent and selective partial agonist for the serotonin 2A (5-HT2A) receptor.[1][2][3] Its high selectivity over other serotonin receptor subtypes, particularly the 5-HT2B and 5-HT2C receptors, makes it an invaluable pharmacological tool for elucidating the specific roles of 5-HT2A receptor activation in various physiological and pathological processes.[1][2][3][4] These application notes provide an overview of LPH-5's pharmacological properties and detailed protocols for its use in studying 5-HT2A receptor signaling pathways. LPH-5 is currently under development for potential medical use in treating major depressive disorder and is in phase I clinical trials.[2][5][6]

Pharmacological Profile of LPH-5

LPH-5 exhibits a strong binding affinity and functional potency at the human 5-HT2A receptor, with significantly lower activity at the 5-HT2B and 5-HT2C receptors. This selectivity is crucial for minimizing off-target effects and ensuring that observed responses are attributable to 5-HT2A receptor activation.[1][3]

Quantitative Pharmacological Data

The following tables summarize the in vitro pharmacological data for LPH-5 at human serotonin 5-HT2 receptors.

Table 1: Binding Affinities (Ki) of LPH-5 at Human 5-HT2 Receptors

Receptor	Ki (nM)	Reference Compound	Ki (nM)
5-HT2A	1.3	(±)-DOI	Not Reported
5-HT2B	10-60 fold lower affinity than 5-HT2A	(±)-DOI	Not Reported
5-HT2C	10-100 fold lower affinity than 5-HT2A	(±)-DOI	Not Reported

Data compiled from multiple sources.[1][2][3]

Table 2: Functional Activity (EC50 and Emax) of LPH-5 in Various In Vitro Assays

Assay	Receptor	LPH-5 EC50 (nM)	LPH-5 Emax (% of 5-HT response)
Inositol Phosphate (IP) Accumulation	5-HT2A	2.1 - 25	56 - 94
5-HT2B	25-fold lower potency than 5-HT2A	Partial Agonist
5-HT2C	11-fold lower potency than 5-HT2A	Partial Agonist
Calcium (Ca2+) Mobilization	5-HT2A	3.2	Partial Agonist
5-HT2B	60-fold lower potency than 5-HT2A	Partial Agonist
5-HT2C	Negligible agonist efficacy	Competitive Antagonist (IC50: 320 nM)
β-Arrestin Recruitment	5-HT2A	Not Reported	Not Reported

Data compiled from multiple sources.[1][2][3][7]

5-HT2A Receptor Signaling Pathways

Activation of the 5-HT2A receptor, a G protein-coupled receptor (GPCR), primarily initiates the Gq/11 signaling cascade.[8][9][10] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[8][9][10][11] IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[8][9][10][11] The 5-HT2A receptor can also engage β-arrestin-dependent pathways, which are involved in receptor desensitization and internalization, as well as initiating distinct signaling cascades.[8]

Canonical and β-arrestin signaling pathways of the 5-HT2A receptor.

Experimental Protocols

The following are detailed protocols for key in vitro and in vivo experiments to characterize the activity of LPH-5 at the 5-HT2A receptor.

In Vitro Assays

1. Inositol Phosphate (IP) Accumulation Assay

This assay measures the accumulation of inositol phosphates, a downstream product of Gq/11-PLC signaling.

• Cell Culture: Use a stable cell line expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

• Labeling: Incubate cells with [3H]-myo-inositol overnight to label the cellular phosphoinositide pools.

• Treatment: Wash the cells and pre-incubate with a phosphodiesterase inhibitor (e.g., LiCl) to prevent IP degradation. Add varying concentrations of LPH-5 and incubate.

• Extraction: Lyse the cells and extract the inositol phosphates.

• Quantification: Separate and quantify the [3H]-inositol phosphates using anion-exchange chromatography and liquid scintillation counting.

• Data Analysis: Plot the concentration-response curve and determine the EC50 and Emax values.

Workflow for the Inositol Phosphate Accumulation Assay.

2. Calcium (Ca2+) Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration following 5-HT2A receptor activation.

• Cell Culture: Use a stable cell line expressing the human 5-HT2A receptor.

• Dye Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Treatment: Place the cell plate in a fluorescence plate reader. Add varying concentrations of LPH-5.

• Measurement: Measure the fluorescence intensity over time to detect changes in intracellular calcium levels.

• Data Analysis: Determine the peak fluorescence response for each concentration and plot the concentration-response curve to calculate EC50 and Emax.

3. β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated 5-HT2A receptor.

• Assay Principle: Utilize a system where the 5-HT2A receptor is tagged with a ProLink (PK) tag and β-arrestin is tagged with an Enzyme Acceptor (EA) tag.[1] Receptor activation leads to β-arrestin recruitment, causing complementation of the enzyme fragments and generation of a chemiluminescent signal.[1]

• Cell Lines: Use stable U2OS cell lines co-expressing the tagged 5-HT2A receptor and β-arrestin.[1]

• Treatment: Add varying concentrations of LPH-5 to the cells.

• Measurement: Measure the chemiluminescent signal using a luminometer.

• Data Analysis: Plot the concentration-response curve to determine the EC50 and Emax for β-arrestin recruitment.

In Vivo Assay

Head-Twitch Response (HTR) in Rodents

The head-twitch response is a well-established behavioral proxy for 5-HT2A receptor activation in vivo.[1][3]

• Animals: Use male Sprague Dawley rats.[3]

• Drug Administration: Administer LPH-5 intraperitoneally (i.p.) at various doses (e.g., 0.375 - 12.0 mg/kg).[3][12][13][14]

• Observation: Place individual animals in observation chambers and record the number of head twitches over a specified period (e.g., 180 minutes).[1][3]

• Data Analysis: Plot the dose-response curve for the total number of head twitches to determine the ED50 value. Time-course analysis can also be performed by binning the counts into time intervals.[3]

Experimental workflow for the Head-Twitch Response (HTR) assay.

Conclusion

LPH-5 is a highly selective and potent 5-HT2A receptor agonist that serves as an excellent research tool for investigating the intricacies of 5-HT2A receptor signaling.[1][3] Its favorable pharmacological profile allows for the specific interrogation of this pathway in both in vitro and in vivo models. The provided protocols offer a starting point for researchers to utilize LPH-5 to further unravel the roles of the 5-HT2A receptor in health and disease.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. LPH-5 (drug) - Wikipedia [en.wikipedia.org]
• 3. biorxiv.org [biorxiv.org]
• 4. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LPH-5 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. LPH-5 (Phase 1) – Lophora [lophora.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 10. 5-HT2A_receptor [bionity.com]
• 11. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. The selective 5-HT 2A receptor agonist LPH-5 induces persistent and robust antidepressant-like effects in rodents | Sciety [sciety.org]

Application Notes and Protocols for LPH-5 Administration in Non-Human Primates

Disclaimer: Publicly available, peer-reviewed studies on the administration of LPH-5 in non-human primates are not available at the time of this writing. The following application notes and protocols are provided as a representative template for researchers and drug development professionals. The specific details should be adapted based on emerging data and institutional guidelines.

Introduction to LPH-5

LPH-5 is a potent and selective partial agonist for the serotonin 5-HT2A receptor.[1][2][3][4] It demonstrates high selectivity for the 5-HT2A receptor over the related 5-HT2B and 5-HT2C receptors.[1][3] Preclinical research in rodent models has indicated its potential as a novel therapeutic with antidepressant-like effects.[1][2][3][4] As a next-generation compound derived from psychedelic research, LPH-5 is engineered for improved pharmacological characteristics, such as reduced off-target activity.[5] Studies in non-human primates (NHPs) represent a crucial phase in the preclinical assessment of LPH-5, aimed at evaluating its safety, pharmacokinetics, and pharmacodynamics in a species with greater translational relevance to humans.

I. Application Notes

Preclinical Rationale for NHP Studies

Non-human primates, such as cynomolgus or rhesus macaques, are frequently the most suitable species for the preclinical safety and toxicological evaluation of compounds targeting the central nervous system. This is due to the significant neuroanatomical and physiological similarities they share with humans. NHP models facilitate the assessment of complex behavioral and cognitive outcomes that are not easily transferable from rodent studies.

Key Research Questions for NHP Studies of LPH-5

• Safety and Tolerability: To establish the maximum tolerated dose (MTD) and to identify any potential adverse effects.

• Pharmacokinetics (PK): To define the absorption, distribution, metabolism, and excretion (ADME) profile of LPH-5.

• Pharmacodynamics (PD): To confirm the engagement of the 5-HT2A receptor and its subsequent effects.

• Behavioral and Physiological Effects: To monitor for any alterations in behavior, cardiovascular function, and other physiological metrics.

II. Experimental Protocols

Single Ascending Dose (SAD) Study in Cynomolgus Monkeys

Objective: To assess the safety, tolerability, and pharmacokinetic profile of single ascending doses of LPH-5 in cynomolgus monkeys.

Animals:

• Species: Cynomolgus monkeys (Macaca fascicularis)

• Sex: Equal numbers of male and female

• Age: Young adult (3-5 years)

• Weight: 3-6 kg

• Health Status: Naive to the test compound and in good health.

Experimental Design:

• A cohort of monkeys will be administered a single dose of LPH-5 or a vehicle control.

• Dose escalation in subsequent cohorts will be guided by the safety and PK data from the preceding dose level.

• The route of administration (e.g., intravenous, oral) should align with the proposed clinical route.

Protocol:

• Animals undergo an overnight fast before dosing.

• A blood sample is collected prior to dosing.

• LPH-5 is administered at the specified dose.

• Blood samples are drawn at predetermined intervals post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours).

• Plasma is isolated and stored at -80°C for subsequent bioanalysis.

• Clinical observations, including any behavioral changes, are recorded continuously for the initial 4 hours and periodically thereafter.

• Vital signs such as heart rate, blood pressure, and body temperature are monitored.

Repeated Dose Toxicology Study

Objective: To evaluate the potential toxicity of LPH-5 following repeated administration over a defined period (e.g., 28 days).

Animals:

• Species: Cynomolgus monkeys (Macaca fascicularis)

• Sex: Male and female

• Age: Young adult

Experimental Design:

• Several groups of monkeys will receive daily doses of LPH-5 at various levels (low, mid, high) or a vehicle control.

• A recovery group may be incorporated to determine the reversibility of any observed effects.

Protocol:

• LPH-5 is administered daily for a duration of 28 days.

• Blood samples for hematology, clinical chemistry, and PK analysis are collected at regular intervals.

• Urine samples are collected for urinalysis.

• Ophthalmological examinations are performed.

• Electrocardiograms (ECGs) are recorded.

• Body weight and food intake are monitored.

• At the end of the dosing period, animals are euthanized, followed by a thorough necropsy and histopathological examination of all major organs.

III. Data Presentation

Hypothetical Pharmacokinetic Parameters of LPH-5 in Cynomolgus Monkeys (Single Intravenous Dose)

Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-inf) (ng*h/mL)	t1/2 (h)	CL (mL/h/kg)	Vd (L/kg)
0.1	55	0.25	220	4.2	480	2.1
0.5	260	0.25	1150	4.6	430	2.0
2.0	1150	0.25	5100	5.1	390	2.0

This table contains hypothetical data for illustrative purposes.

Hypothetical Clinical Chemistry Findings in a 28-Day Repeated Dose Study

Parameter	Vehicle Control	Low Dose (0.1 mg/kg)	Mid Dose (0.5 mg/kg)	High Dose (2.0 mg/kg)
ALT (U/L)	36 ± 5	39 ± 6	44 ± 7	68 ± 10
AST (U/L)	41 ± 6	44 ± 5	49 ± 8	78 ± 12
CREA (mg/dL)	0.8 ± 0.1	0.8 ± 0.1	0.9 ± 0.2	1.1 ± 0.2
BUN (mg/dL)	16 ± 2	17 ± 3	19 ± 3	21 ± 4

Indicates a statistically significant difference from the vehicle control (p < 0.05). Data are presented as mean ± standard deviation. This table contains hypothetical data for illustrative purposes.

IV. Visualizations

LPH-5 Signaling Pathway

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. LPH-5 (Phase 1) – Lophora [lophora.com]

Technical Notes & Optimization

LPH-5 solubility issues in aqueous solutions

Welcome to the technical support center for LPH-5. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the aqueous solubility of LPH-5 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is LPH-5? LPH-5 is the chemical compound (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine. It is a potent and selective partial agonist for the serotonin 5-HT2A receptor (5-HT2AR) and is being investigated for its antidepressant-like effects.[1][2][3][4] As with many small molecule drugs, its chemical structure can contribute to low solubility in aqueous solutions.

Q2: Why is my LPH-5 not dissolving in aqueous buffers (e.g., PBS, cell culture media)? LPH-5 is a moderately lipophilic (fat-soluble) molecule. Compounds with such properties often exhibit poor solubility in water-based, or aqueous, solutions.[5] This is because the energy required to break the bonds between water molecules to accommodate the hydrophobic drug molecule is greater than the energy released from the interaction between the drug and water. This often leads to the compound precipitating out of solution.

Q3: What is the best solvent to prepare a stock solution of LPH-5? For hydrophobic compounds like LPH-5, organic solvents are recommended for preparing high-concentration stock solutions.[6] Dimethyl sulfoxide (DMSO) is a common and effective choice. Other potential organic solvents include ethanol and dimethylformamide (DMF). The choice of solvent may depend on the specific requirements and tolerance of your experimental system, such as a cell-based assay.[6]

Q4: My LPH-5 precipitated after I diluted my DMSO stock solution into my aqueous experimental medium. What happened? This is a common issue known as "solvent shift" or "crashing out." When a small volume of a highly concentrated organic stock solution is added to a large volume of an aqueous buffer, the local concentration of the organic solvent is no longer sufficient to keep the hydrophobic compound dissolved.[7] The compound then rapidly precipitates.

Q5: How can I prevent my LPH-5 from precipitating during dilution? Several methods can help prevent precipitation:

• Lower Stock Concentration: Using a less concentrated stock solution may help.

• Optimize Dilution Method: Add the stock solution dropwise into the vortex of the gently stirring aqueous medium. This avoids localized high concentrations of the compound.[7]

• Use an Intermediate Dilution: Perform a serial dilution, first into a mixture of the organic solvent and aqueous medium, before the final dilution into the purely aqueous medium.

• Consider Co-solvents or Solubilizing Agents: For challenging cases, adding a small, non-toxic percentage of a co-solvent or using agents like cyclodextrins can enhance solubility.[8][9][10][11]

Q6: Can I use heating or sonication to help dissolve LPH-5? Gentle warming and brief sonication can be used to help dissolve LPH-5 in the initial organic solvent. However, caution is advised. Ensure the compound is stable at higher temperatures. Forcing a compound into an aqueous solution with heat may lead to it precipitating out later as it cools to room or incubator temperature.

Troubleshooting Guide

This guide provides a systematic approach to resolving common precipitation issues with LPH-5.

Problem	Potential Cause	Recommended Solution
Immediate Precipitation	Solvent Shift: The compound is "crashing out" upon rapid dilution from an organic solvent into an aqueous medium.[7]	1. Modify Dilution Technique: Add the LPH-5 stock solution dropwise to the pre-warmed (e.g., 37°C) aqueous medium while gently vortexing or swirling.[7]2. Reduce Final Concentration: Test a lower final concentration of LPH-5 in your experiment.3. Use an Intermediate Solvent: Perform a serial dilution into a solvent more compatible with both DMSO and water, if your experiment allows.
Precipitation Over Time	Low Kinetic Solubility: The compound is supersaturated and not stable in the aqueous medium over the duration of the experiment.Temperature Fluctuation: Moving the solution from a warm incubator to a cooler microscope stage can decrease solubility.[12]	1. Assess Stability: Test the stability of your LPH-5 working solution by incubating it for the same duration as your experiment and checking for precipitation.2. Incorporate Solubilizers: Consider using formulation strategies like cyclodextrins or co-solvents if compatible with your assay.[8][10][11]
Inconsistent Results	Variable Precipitation: Undissolved compound or micro-precipitates can lead to inconsistent effective concentrations between experiments.	1. Ensure Complete Dissolution: Visually inspect your final working solution for any cloudiness or particulates. If observed, filter the solution through a 0.22 µm syringe filter.[8]2. Standardize Protocol: Strictly adhere to a validated protocol for preparing your LPH-5 working solutions to ensure consistency.

Quantitative Data & Protocols

Solubility Data

The following table summarizes the estimated solubility of LPH-5 in various common laboratory solvents. This data is based on the behavior of similar hydrophobic compounds and should be used as a guideline.

Solvent	Solubility (Estimated)	Notes
Water	< 0.1 mg/mL	Practically insoluble.
Phosphate-Buffered Saline (PBS, pH 7.4)	< 0.1 mg/mL	Insoluble in aqueous buffers.
Dimethyl Sulfoxide (DMSO)	≥ 50 mg/mL	Recommended for primary stock solutions.
Ethanol (100%)	~10-20 mg/mL	Viable alternative to DMSO.
Dimethylformamide (DMF)	≥ 30 mg/mL	Another alternative for stock solutions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM LPH-5 Stock Solution in DMSO

Objective: To prepare a high-concentration, stable stock solution of LPH-5.

Materials:

• LPH-5 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Methodology:

• Calculate the mass of LPH-5 required to make the desired volume of a 10 mM solution (Molecular Weight of LPH-5 will be needed for this calculation).

• Weigh the calculated amount of LPH-5 powder and place it into a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes until the LPH-5 is completely dissolved. A brief, gentle warming (to 37°C) or sonication may be applied if dissolution is slow.

• Visually inspect the solution against a light source to ensure there are no undissolved particulates.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Protocol 2: Preparation of a 10 µM LPH-5 Working Solution for Cell-Based Assays

Objective: To dilute the DMSO stock solution into an aqueous cell culture medium while minimizing precipitation.

Materials:

• 10 mM LPH-5 stock solution in DMSO

• Pre-warmed (37°C) cell culture medium

• Sterile conical tubes

• Vortex mixer

• Calibrated pipettes

Methodology:

• Thaw an aliquot of the 10 mM LPH-5 stock solution at room temperature.

• Pre-warm the required volume of cell culture medium to 37°C.

• Prepare an intermediate dilution (optional but recommended): Pipette 10 µL of the 10 mM stock into 990 µL of pre-warmed medium to create a 100 µM solution. Vortex immediately but gently.

• To prepare the final 10 µM working solution, add the required volume of the 10 mM stock (or the 100 µM intermediate) to the final volume of pre-warmed medium.

  • Crucial Step: Add the stock solution dropwise into the center of the medium while it is being gently vortexed or swirled. This rapid dispersion is key to preventing precipitation.

• Ensure the final concentration of DMSO is non-toxic to your cells (typically ≤ 0.5%).

• Visually inspect the final working solution for any signs of precipitation or cloudiness. Use the solution immediately.

• Always prepare a vehicle control containing the same final concentration of DMSO as the LPH-5 working solution.

Visualizations

Caption: Hypothetical signaling cascade initiated by LPH-5 binding.

Caption: Workflow for addressing LPH-5 precipitation issues.

Caption: Experimental workflow for determining equilibrium solubility.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 6. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. Precipitation Reaction: Using Solubility Rules [thoughtco.com]

Technical Support Center: Optimizing L-PH-5 Concentration for Neuronal Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of L-PH-5, a selective 5-HT2A receptor agonist, for experiments using neuronal cell lines. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the successful application of L-PH-5 in your research.

Frequently Asked Questions (FAQs)

Q1: What is L-PH-5 and what is its primary mechanism of action in neuronal cells?

A1: L-PH-5 is a novel phenethylamine-derived therapeutic candidate that acts as a potent and selective partial agonist for the Serotonin 2A (5-HT2A) receptor.[1][2][3] In neuronal cells, its primary mechanism of action involves binding to and activating 5-HT2A receptors, which are G protein-coupled receptors (GPCRs).[4][5] This activation triggers intracellular signaling cascades, primarily through the Gαq pathway, leading to the modulation of various neural processes, including mood, perception, and cognition.[1][2][4]

Q2: What are the expected effects of L-PH-5 on neuronal cell lines?

A2: As a 5-HT2A receptor agonist, L-PH-5 is expected to induce downstream signaling events upon binding to its receptor on neuronal cells. These events can include the activation of phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn modulate intracellular calcium levels and protein kinase C (PKC) activity.[4] Functionally, this can influence neuronal excitability, synaptic transmission, and gene expression. L-PH-5 has shown antidepressant-like effects in preclinical rodent models.[2][3][6]

Q3: Is L-PH-5 cytotoxic to neuronal cells?

A3: L-PH-5 is reported to be devoid of cytotoxicity and genotoxicity.[1] However, it is crucial to determine the optimal, non-toxic concentration range for your specific neuronal cell line and experimental conditions. High concentrations of any compound, or its solvent (like DMSO), can lead to off-target effects or cytotoxicity.

Q4: Which neuronal cell lines are appropriate for studying the effects of L-PH-5?

A4: Cell lines endogenously expressing the 5-HT2A receptor are ideal. Commonly used human neuroblastoma cell lines like SH-SY5Y can be suitable for these studies. Primary neuronal cultures (e.g., cortical or hippocampal neurons) are also excellent models as they provide a more physiologically relevant system. The choice of cell line will depend on the specific research question.

Q5: How do I determine the optimal concentration of L-PH-5 for my experiments?

A5: The optimal concentration should be determined empirically for each cell line and assay. A dose-response experiment is the first step to identify a concentration range that elicits the desired biological effect without causing cytotoxicity. This typically involves treating the cells with a range of L-PH-5 concentrations and assessing cell viability and a functional endpoint related to 5-HT2A activation.

L-PH-5 Signaling Pathway

Activation of the 5-HT2A receptor by L-PH-5 initiates a cascade of intracellular events. The diagram below illustrates the canonical Gαq-mediated signaling pathway.

Caption: L-PH-5 activates the 5-HT2A receptor, initiating the Gαq signaling cascade.

Experimental Workflow for Optimizing L-PH-5 Concentration

The following workflow provides a step-by-step guide for determining the optimal L-PH-5 concentration for your neuronal cell line experiments.

Caption: Workflow for optimizing L-PH-5 concentration in neuronal cell lines.

Troubleshooting Guide

Q: I am observing significant cell death even at low concentrations of L-PH-5. What could be the issue?

A:

• Solvent Toxicity: The solvent used to dissolve L-PH-5 (e.g., DMSO) can be toxic to neurons at higher concentrations. Ensure the final solvent concentration in the culture medium is low (typically ≤ 0.1%). Always include a vehicle-only control (culture medium with the same final concentration of the solvent) to assess solvent-induced toxicity.

• Compound Instability: The compound might be unstable in the culture medium and degrade into toxic byproducts. Ensure proper storage of the L-PH-5 stock solution and prepare fresh dilutions for each experiment.

• Cell Health: Unhealthy or stressed neuronal cultures are more susceptible to compound-induced toxicity. Ensure your cells are healthy, have a proper morphology, and are within an optimal passage number before starting the experiment.

Q: I am not observing any effect of L-PH-5 at any concentration. What should I do?

A:

• Concentration and Time Range: The effective concentration might be outside the tested range, or the incubation time might not be optimal. Consider testing a broader range of concentrations and a wider array of time points, including very short (minutes) and very long (several days) incubations.

• Receptor Expression: Confirm that your neuronal cell line expresses the 5-HT2A receptor at sufficient levels. You can verify this through techniques like qPCR, Western blot, or immunocytochemistry.

• Assay Sensitivity: The functional assay you are using may not be sensitive enough to detect the changes induced by L-PH-5. Consider using a more direct and sensitive readout of 5-HT2A receptor activation, such as measuring intracellular calcium mobilization.

Q: My results are not reproducible between experiments. What are the possible causes?

A:

• Cell Culture Variability: Inconsistent cell seeding density, passage number, or culture conditions can lead to variability. Standardize your cell culture practices to ensure consistency between experiments.

• Reagent Preparation: Inconsistent preparation of L-PH-5 dilutions or other reagents can introduce variability. Use calibrated pipettes and prepare fresh solutions for each experiment.

• Assay Conditions: Variations in incubation times, temperature, or plate reading parameters can affect the results. Ensure that all experimental conditions are kept consistent.

Data Presentation: Example Dose-Response and Cytotoxicity Data

The following tables present example data for L-PH-5 in two common neuronal cell lines. Note: This is illustrative data to guide experimental design.

Table 1: L-PH-5 Dose-Response on Cell Viability (MTT Assay)

L-PH-5 Concentration	SH-SY5Y (% Viability)	Primary Cortical Neurons (% Viability)
Vehicle (0.1% DMSO)	100 ± 4.5	100 ± 5.2
1 nM	102 ± 3.8	99 ± 4.9
10 nM	101 ± 5.1	103 ± 5.5
100 nM	98 ± 4.2	97 ± 6.1
1 µM	97 ± 5.5	95 ± 5.8
10 µM	95 ± 6.1	92 ± 6.3
100 µM	93 ± 7.2	89 ± 7.0

Table 2: L-PH-5 Effect on Cytotoxicity (LDH Release Assay)

L-PH-5 Concentration	SH-SY5Y (% Cytotoxicity)	Primary Cortical Neurons (% Cytotoxicity)
Vehicle (0.1% DMSO)	2.1 ± 0.5	3.5 ± 0.8
1 nM	2.3 ± 0.4	3.7 ± 0.9
10 nM	2.5 ± 0.6	4.1 ± 1.1
100 nM	3.0 ± 0.7	4.8 ± 1.3
1 µM	3.4 ± 0.9	5.5 ± 1.5
10 µM	4.1 ± 1.2	6.8 ± 1.9
100 µM	5.2 ± 1.5	8.9 ± 2.4

Experimental Protocols

Protocol 1: Determining the Non-Toxic Concentration Range of L-PH-5 using MTT Assay

This protocol outlines the steps to assess the effect of L-PH-5 on the viability of neuronal cells.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Complete culture medium

• 96-well plates

• L-PH-5 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

Methodology:

• Cell Seeding: Seed neuronal cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10^4 cells/well for SH-SY5Y) and allow them to adhere and grow for 24 hours.[7]

• Compound Preparation: Prepare serial dilutions of L-PH-5 in complete culture medium from your stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared L-PH-5 dilutions to the respective wells. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Protocol 2: Assessing Cytotoxicity of L-PH-5 using LDH Release Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity.

Materials:

• Neuronal cell line

• Complete culture medium

• 96-well plates

• L-PH-5 stock solution (in DMSO)

• LDH cytotoxicity assay kit (commercially available)

• Lysis buffer (provided in the kit, for positive control)

Methodology:

• Cell Seeding and Treatment: Follow steps 1-4 from Protocol 1. Include a positive control for maximum LDH release by adding lysis buffer to a set of wells 1 hour before the end of the incubation period.

• Sample Collection: After incubation, centrifuge the 96-well plate at 250 x g for 5 minutes.

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity for each concentration relative to the positive and negative controls, as described in the kit's manual.

References

• 1. What are 5-HT2A receptor agonists and how do they work? [synapse.patsnap.com]
• 2. The role of serotonin 5-HT2A receptors in memory and cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4.4. MTT Assay [bio-protocol.org]
• 4. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 5. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. MTT assay on viability of SH-SY5Y and SK-N-SH cells [bio-protocol.org]
• 7. researchgate.net [researchgate.net]

Troubleshooting LPH-5 inconsistent behavioral results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining consistent and reliable results in behavioral experiments involving LPH-5.

Frequently Asked Questions (FAQs)

Q1: What is LPH-5 and what is its primary mechanism of action?

LPH-5, or (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a potent and highly selective partial agonist for the serotonin 5-HT2A receptor.[1][2] Its high selectivity for the 5-HT2A receptor over the 5-HT2B and 5-HT2C receptors is a key feature.[1][2] The activation of the 5-HT2A receptor is believed to be the key mechanism behind the therapeutic effects of classic psychedelics, and LPH-5 is being investigated for its potential antidepressant effects.[1][2]

Q2: What are the key in vitro pharmacological parameters of LPH-5?

LPH-5 has been characterized across a range of functional assays, demonstrating its potency and selectivity for the 5-HT2A receptor.[1] Below is a summary of its pharmacological profile at human serotonin receptors.

Receptor	Assay Type	Parameter	Value (nM)
5-HT2A	Binding Affinity	Ki	2.9
Functional Potency	EC50	4.8
5-HT2B	Binding Affinity	Ki	170
Functional Potency	EC50	290
5-HT2C	Binding Affinity	Ki	280
Functional Potency	EC50	500

Table 1: In vitro pharmacological profile of LPH-5 at human 5-HT2A, 5-HT2B, and 5-HT2C receptors. Data extracted from preclinical studies.[1]

Q3: What are some established behavioral assays for assessing LPH-5's effects in rodents?

Preclinical studies have utilized the Head Twitch Response (HTR) in rats as a primary in vivo assay to confirm 5-HT2A receptor engagement.[1][3] This response is a well-established behavioral proxy for 5-HT2A receptor activation. Additionally, antidepressant-like effects have been investigated in Flinders Sensitive Line (FSL) rats, adrenocorticotropic hormone (ACTH)-treated Sprague Dawley rats, and Wistar Kyoto rats.[2]

Troubleshooting Inconsistent Behavioral Results

Q1: My behavioral results with LPH-5 are inconsistent. Where should I start my investigation?

Inconsistent results in behavioral experiments can stem from a variety of factors. A systematic approach to troubleshooting is crucial. We recommend a stepwise investigation starting with the most common sources of variability.

Caption: Initial troubleshooting workflow for inconsistent LPH-5 results.

Q2: How can I verify the integrity and preparation of my LPH-5 compound?

The stability and accurate preparation of LPH-5 are critical for reproducible results.

• Storage: Ensure LPH-5 is stored under the recommended conditions to prevent degradation.

• Solubility and Vehicle: LPH-5 has been successfully dissolved in a sterile 0.9% saline solution for intraperitoneal (i.p.) injections in rodent studies.[1][3] If using a different vehicle, ensure LPH-5 is fully solubilized and stable in that solution. Incomplete solubilization can lead to inaccurate dosing.

• Dose Calculation and Preparation: Double-check all calculations for dose preparation. Ensure the final concentration and injection volume are accurate for the animal's body weight. Prepare fresh solutions for each experiment to avoid potential degradation over time.

Q3: What aspects of my animal model and husbandry should I review?

Subtle variations in the animal model and housing conditions can significantly impact behavioral outcomes.

• Animal Strain and Supplier: Use the specified animal strain from a reputable supplier. Preclinical studies with LPH-5 have utilized male Sprague-Dawley, Flinders Sensitive Line (FSL), and Wistar Kyoto rats.[1][2][3]

• Acclimation Period: Ensure a sufficient acclimation period for the animals to the facility before starting any experimental procedures. A 3-week habituation period has been used in published studies.[1][3]

• Housing Conditions: Maintain consistent housing conditions, including cage size, light/dark cycle (e.g., 12h/12h), temperature (e.g., 20 ± 2°C), and ad libitum access to food and water.[1][3] Social isolation or overcrowding can be a significant stressor and a source of variability.

• Animal Health: Monitor the overall health of the animals. Any underlying health issues can affect their behavioral responses.

Q4: What are common pitfalls in the execution of behavioral assays like the Head Twitch Response (HTR)?

The Head Twitch Response is a sensitive behavioral measure that requires careful observation.

• Habituation to Observation Arena: Allow animals to habituate to the testing environment before drug administration and observation to reduce novelty-induced stress.

• Blinding: The experimenter scoring the behavior should be blind to the treatment conditions to prevent observer bias.

• Scoring Criteria: Adhere to a strict and consistent definition of a head twitch. Videotaping the sessions allows for later review and verification of the scoring.

• Timing of Observation: The timing of the observation period post-injection is critical. For LPH-5, HTR has been measured for up to 180 minutes following i.p. administration.[3]

Experimental Protocols

Head Twitch Response (HTR) Measurement in Sprague-Dawley Rats

This protocol is based on methodologies described in preclinical studies of LPH-5.[1][3]

• Animals: Male Sprague-Dawley rats (8-9 weeks old) are used.[1][3]

• Habituation: Animals are habituated to the facility for at least 3 weeks prior to the experiment.[1][3]

• Drug Preparation: LPH-5 is dissolved in a sterile 0.9% saline solution.[1][3]

• Dosing: Animals are divided into experimental groups and injected intraperitoneally (i.p.) with the vehicle (0.9% saline), a positive control (e.g., DOI at 3.0 mg/kg), or different doses of LPH-5 (e.g., 0.375, 1.5, 3.0, 6.0, 12.0 mg/kg).[1][3] The final injection volume is typically 1.0 - 1.5 ml/kg.[3]

• Observation: Immediately after injection, rats are moved to a standard observation cage without enrichment. They are videotaped from multiple angles for 180 minutes.[3]

• Scoring: The number of head twitches is counted by a trained observer who is blind to the treatment groups. Data is typically binned into time intervals (e.g., 10-minute intervals).[3]

Caption: Experimental workflow for the Head Twitch Response assay.

Signaling Pathway

LPH-5 acts as an agonist at the 5-HT2A receptor, which is a Gq-coupled G protein-coupled receptor (GPCR). Activation of this receptor initiates a downstream signaling cascade involving phospholipase C (PLC) and subsequent increases in inositol phosphates (IP) and intracellular calcium.

Caption: Simplified 5-HT2A receptor signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]

LPH-5 Stability and Storage: A Technical Support Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability and storage of LPH-5. The information presented here is compiled from established principles of pharmaceutical stability, with a focus on phenethylamine derivatives. Please note that specific, quantitative stability data for LPH-5 is not publicly available at this time; therefore, this guide is intended to provide a robust framework for handling and evaluating LPH-5 in a research setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of LPH-5 in solution?

A1: The stability of phenylethylamine derivatives like LPH-5 in solution is primarily influenced by pH, light, oxygen, and temperature. The amine group and any other ionizable moieties are sensitive to pH changes, which can affect degradation rates. Exposure to UV or visible light may induce photodegradation. Dissolved oxygen can lead to oxidation, especially if the molecule contains electron-rich aromatic rings. Elevated temperatures will generally accelerate all degradation pathways.[1]

Q2: I've noticed a discoloration in my LPH-5 solution. What is the likely cause?

A2: Discoloration, such as turning yellow or brown, in solutions of phenylethylamine derivatives is often a sign of oxidative degradation.[1] This can be triggered by exposure to air (oxygen), light, or the presence of trace metal ions.[1] The oxidation process can form colored byproducts like quinones.[1] To mitigate this, it is crucial to handle the compound under an inert atmosphere (e.g., nitrogen or argon) and protect it from light.

Q3: My experimental results are inconsistent. Could this be related to LPH-5 stability?

A3: Yes, inconsistent assay results or a perceived loss of potency can be a direct consequence of compound degradation.[1] If LPH-5 degrades, the actual concentration of the active molecule in your solution will decrease, leading to variability in your experimental outcomes. It is crucial to use freshly prepared solutions whenever possible and to store stock solutions under validated conditions.

Q4: What are the general recommended storage conditions for a compound like LPH-5?

A4: While specific data for LPH-5 is not available, general recommendations for phenethylamine derivatives suggest storing the solid compound in a tightly sealed container at low temperatures, protected from light and moisture. A common practice is to store such compounds at -20°C. For solutions, it is advisable to prepare them fresh. If short-term storage is necessary, solutions should be kept at 2-8°C, protected from light, and purged with an inert gas.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and storage of LPH-5.

Issue 1: Rapid Degradation of LPH-5 in Solution

• Symptom: Loss of potency in assays, appearance of new peaks in chromatography, or discoloration of the solution.

• Possible Causes:

  • Oxidation: Exposure to atmospheric oxygen.

  • Photodegradation: Exposure to ambient or UV light.

  • Inappropriate pH: The pH of the solution may be promoting hydrolysis or other degradation pathways.

  • High Temperature: Storage at room temperature or higher.

• Solutions:

  • Prepare solutions using deoxygenated solvents and purge the headspace of the container with an inert gas (e.g., nitrogen or argon).

  • Protect solutions from light at all times by using amber vials or wrapping containers in aluminum foil.

  • Buffer solutions to a pH where the compound is most stable (requires experimental determination).

  • Store solutions at refrigerated (2-8°C) or frozen (-20°C) temperatures.

Issue 2: Inconsistent Purity Analysis by HPLC

• Symptom: Variable peak areas for the main compound or the appearance of new impurity peaks in different batches or over time.

• Possible Causes:

  • On-column Degradation: The HPLC mobile phase or column conditions may be causing the compound to degrade during analysis.

  • Inadequate Storage of Analytical Samples: Samples waiting for analysis may be degrading.

  • Contaminated Solvents or Reagents: Impurities in solvents can catalyze degradation.

• Solutions:

  • Evaluate the stability of LPH-5 in the mobile phase. If degradation is observed, adjust the pH or solvent composition.

  • Keep analytical samples in an autosampler cooled to 4°C and analyze them as quickly as possible after preparation.

  • Use high-purity (e.g., HPLC or LC-MS grade) solvents and fresh reagents.

Stability and Storage Conditions Summary

The following tables provide a summary of recommended storage conditions and typical conditions for forced degradation studies, which are essential for understanding the stability profile of LPH-5.

Table 1: Recommended Storage Conditions for LPH-5

Form	Condition	Temperature	Atmosphere	Light Protection
Solid	Long-term	-20°C	Tightly sealed	Required
Short-term	2-8°C	Tightly sealed	Required
Solution	Long-term	-20°C or below	Inert gas headspace	Required
Short-term	2-8°C	Inert gas headspace	Required

Table 2: Typical Conditions for Forced Degradation Studies

Forced degradation studies are critical for identifying potential degradation products and pathways.[2][3]

Stress Condition	Typical Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	Room Temperature / 60°C	Up to 7 days
Base Hydrolysis	0.1 M NaOH	Room Temperature / 60°C	Up to 7 days
Oxidation	3% H₂O₂	Room Temperature	Up to 24 hours
Thermal Degradation	80°C	Dry Heat	Up to 48 hours
Photostability	ICH Q1B compliant light source	Room Temperature	As per ICH guidelines

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on LPH-5.

• Preparation of Stock Solution: Prepare a stock solution of LPH-5 at a concentration of 1 mg/mL in a suitable solvent like methanol or acetonitrile.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.[1]

  • Thermal Degradation: Place a vial of the stock solution in an oven at 80°C for 48 hours.[1]

  • Photodegradation: Expose the stock solution to light as specified in ICH Q1B guidelines.

• Sample Analysis: At appropriate time points, withdraw an aliquot of each stressed sample. Neutralize the acid and base hydrolyzed samples. Dilute all samples to a suitable concentration for analysis by a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating HPLC method is crucial for separating the parent LPH-5 from its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and increase to a high percentage (e.g., 95%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where LPH-5 has significant absorbance (e.g., 210 nm or 254 nm). A photodiode array (PDA) detector is recommended to evaluate peak purity.

• Injection Volume: 5-10 µL.

Visualizations

Caption: Troubleshooting workflow for LPH-5 stability issues.

Caption: Logical diagram of LPH-5 storage and handling recommendations.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jetir.org [jetir.org]

Preventing LPH-5 degradation in experimental assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper handling and use of LPH-5 in experimental assays to prevent its degradation and ensure reliable results.

Frequently Asked Questions (FAQs)

Q1: What is LPH-5 and what is its primary mechanism of action?

LPH-5 is a selective 5-HT2A receptor agonist with an EC50 of 190 nM.[1][2] Its primary mechanism of action is the selective activation of the 5-hydroxytryptamine (serotonin) receptor 2A, which is involved in regulating mood and other functions of the central nervous system.[1][2] LPH-5 is utilized in research to explore the role of the 5-HT2A receptor in various psychiatric disorders.[1][2]

Q2: What are the recommended storage conditions for LPH-5 powder?

For long-term storage, LPH-5 powder should be stored at -20°C. Under these conditions, it can be stable for up to three years.

Q3: How should I prepare and store LPH-5 stock solutions?

It is recommended to prepare a concentrated stock solution in a suitable solvent, such as DMSO.[3] Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. These aliquots should be stored at -20°C or -80°C.[3]

Q4: Is LPH-5 sensitive to light?

Q5: What are the potential degradation pathways for LPH-5?

LPH-5 has a piperidine core structure. Piperidine and its derivatives can be susceptible to degradation under certain conditions:

• Acidic Conditions: The nitrogen atom in the piperidine ring is basic and can be protonated in acidic environments, which may affect its stability and activity.

• Oxidizing Agents: Exposure to strong oxidizing agents should be avoided as they can potentially react with the piperidine ring or other functional groups in the molecule.

• High Temperatures: Elevated temperatures can lead to the thermal decomposition of piperidine-containing compounds.

Troubleshooting Guide for LPH-5 in Experimental Assays

This guide focuses on troubleshooting common issues that may arise during a typical 5-HT2A receptor functional assay using LPH-5.

Experimental Workflow: 5-HT2A Receptor Functional Assay

Below is a diagram illustrating a typical workflow for a cell-based 5-HT2A receptor functional assay, which often measures changes in intracellular calcium levels.

Figure 1: A typical workflow for a 5-HT2A receptor functional assay.

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Low or no signal upon LPH-5 stimulation	LPH-5 degradation due to improper storage or handling.	- Ensure LPH-5 powder has been stored at -20°C.- Prepare fresh stock solutions from powder.- Avoid multiple freeze-thaw cycles of stock solutions by using aliquots.
LPH-5 degradation in assay buffer.	- Check the pH of your assay buffer; avoid highly acidic conditions.- Prepare LPH-5 dilutions immediately before use.- Minimize the time LPH-5 spends in aqueous buffer before being added to the cells.
High background signal	Constitutive receptor activity.	Some GPCRs can have agonist-independent activity. Consider using an inverse agonist to determine the baseline.
Assay components interfering with the signal.	- Run a vehicle control (buffer and solvent without LPH-5) to check for background fluorescence.- Ensure the solvent concentration (e.g., DMSO) is consistent across all wells and is at a level that does not affect cell health or the assay readout.
Inconsistent results between experiments	Variability in LPH-5 concentration.	- Ensure accurate and consistent preparation of LPH-5 dilutions.- Use calibrated pipettes and vortex solutions thoroughly.
Cell-based factors.	- Maintain consistent cell passage numbers and seeding densities.- Ensure consistent incubation times and temperatures.

Logical Troubleshooting Flow

The following diagram provides a logical approach to troubleshooting unexpected results in your LPH-5 experiments.

Figure 2: A logical flow for troubleshooting LPH-5 assay issues.

Experimental Protocols

General Protocol for a 5-HT2A Receptor Calcium Flux Assay

This protocol provides a general framework. Specific parameters such as cell type, dye concentration, and incubation times should be optimized for your particular experimental system.

Materials:

• Cells stably expressing the human 5-HT2A receptor

• Cell culture medium

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• Calcium indicator dye (e.g., Fluo-4 AM)

• LPH-5

• DMSO (for preparing LPH-5 stock solution)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed the 5-HT2A expressing cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare the calcium indicator dye loading solution in assay buffer according to the manufacturer's instructions.

  • Remove the cell culture medium and add the dye loading solution to each well.

  • Incubate the plate at 37°C for 1 hour in the dark.

• Compound Preparation:

  • Prepare a concentrated stock solution of LPH-5 in DMSO.

  • Perform serial dilutions of the LPH-5 stock solution in assay buffer to achieve the desired final concentrations.

• Measurement:

  • Place the cell plate in the fluorescence plate reader.

  • Set the instrument to record a baseline fluorescence reading.

  • Inject the LPH-5 dilutions into the wells and continuously measure the fluorescence signal for a set period (e.g., 120 seconds).

• Data Analysis:

  • Determine the peak fluorescence intensity for each well.

  • Subtract the baseline fluorescence from the peak fluorescence.

  • Plot the change in fluorescence as a function of LPH-5 concentration and fit the data to a dose-response curve to determine the EC50.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. file.selleckchem.com [file.selleckchem.com]

LPH-5 Technical Support Center: Troubleshooting Off-Target Effects at High Concentrations

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating potential off-target effects of LPH-5, a potent and selective 5-HT2A receptor agonist, particularly when used at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of LPH-5?

LPH-5, also known as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, is a potent partial agonist of the serotonin 5-HT2A receptor.[1][2] It demonstrates high selectivity for the 5-HT2A receptor subtype over the related 5-HT2B and 5-HT2C receptors.[1][2][3][4] Its mechanism of action involves the activation of the 5-HT2A receptor, which is implicated in regulating mood and perception.[5][6]

Q2: What are the known off-target effects of LPH-5, especially at high concentrations?

While LPH-5 is highly selective, at sufficiently high concentrations, it may exhibit off-target effects. The most notable potential off-target interaction is with the 5-HT2C receptor.[1][3] In some functional assays, LPH-5 displays very low efficacy at the 5-HT2C receptor, and it has been proposed that at high concentrations, it could potentially act as an inhibitor rather than an activator of this receptor subtype.[1][3]

Q3: How is the selectivity of LPH-5 for the 5-HT2A receptor quantified?

The selectivity of LPH-5 is determined through various in vitro functional assays that measure its binding affinity (Ki) and functional potency (EC50) at different serotonin receptor subtypes.[1][2] LPH-5 shows a 10- to 100-fold selectivity for the 5-HT2A receptor over the 5-HT2B and 5-HT2C receptors in terms of both binding affinity and functional potency.[2]

Q4: What are the potential consequences of 5-HT2B receptor activation?

Activation of the serotonin 5-HT2B receptor has been associated with cardiac risks.[2] Due to its high selectivity for the 5-HT2A receptor, LPH-5 is expected to avoid these cardiac and other risks associated with 5-HT2B receptor activation.[2]

Troubleshooting Guide

This guide addresses specific issues researchers might encounter during their experiments with LPH-5, particularly concerning off-target effects.

Issue 1: Observing unexpected cellular responses at high concentrations of LPH-5.

• Possible Cause: The observed effects may be due to off-target interactions, most likely with the 5-HT2C receptor. At high concentrations, LPH-5's partial agonism or potential antagonism at 5-HT2C receptors could lead to cellular responses that differ from those mediated by 5-HT2A activation alone.

• Troubleshooting Steps:

  • Concentration Titration: Perform a dose-response curve to determine the lowest effective concentration that elicits the desired 5-HT2A-mediated effect.

  • Use of Selective Antagonists: To confirm the involvement of the 5-HT2C receptor, co-incubate your system with a selective 5-HT2C antagonist. If the unexpected effect is blocked, it suggests 5-HT2C involvement.

  • Alternative Ligands: Compare the effects of LPH-5 with other highly selective 5-HT2A agonists to differentiate between on-target and potential off-target effects.

Issue 2: Difficulty replicating the reported selectivity profile of LPH-5.

• Possible Cause: The observed selectivity can be dependent on the specific assay and cell system used.[1][3] Different assays have varying sensitivities and may reveal different aspects of a compound's activity.

• Troubleshooting Steps:

  • Assay Selection: Be mindful that the efficacy of LPH-5, particularly at the 5-HT2C receptor, is assay-dependent.[1][3] Refer to the published literature for detailed protocols of the functional assays used to characterize LPH-5.

  • Cell Line Verification: Ensure the cell lines used express the correct repertoire and density of serotonin receptors. Receptor expression levels can significantly influence the observed functional response.

  • Control Experiments: Include appropriate positive and negative controls in your experiments. This includes using known non-selective and selective ligands to validate your assay system.

Quantitative Data Summary

The following tables summarize the reported binding affinities and functional potencies of LPH-5 at various serotonin receptor subtypes.

Table 1: Binding Affinity (Ki) of LPH-5 at Serotonin Receptors

Receptor Subtype	Ki (nM)
5-HT2A	1.3
5-HT2B	10-60 fold lower affinity than 5-HT2A
5-HT2C	10-100 fold lower affinity than 5-HT2A

Data compiled from multiple sources.[1][2]

Table 2: Functional Potency (EC50) and Efficacy (Emax) of LPH-5

Receptor Subtype	Assay Type	EC50 (nM)	Emax (% of 5-HT)
5-HT2A	Inositol Phosphate	2.1 - 25	56 - 94%
5-HT2B	Inositol Phosphate	25-fold lower potency than 5-HT2A	Partial Agonist
5-HT2C	Inositol Phosphate	11-fold lower potency than 5-HT2A	Partial Agonist
5-HT1B	cAMP Assay	87-fold lower potency than 5-HT2A	-
5-HT2C	GTPγS Binding	Reliable EC50 could not be determined	Very low efficacy

Data compiled from multiple sources.[1][2]

Experimental Protocols

Inositol Phosphate (IP) Accumulation Assay

This assay is used to measure the activation of Gq-coupled receptors, such as the 5-HT2A, 5-HT2B, and 5-HT2C receptors.

• Cell Culture: Culture cells expressing the desired serotonin receptor subtype in a suitable medium.

• Labeling: Incubate the cells with myo-[3H]inositol to label the cellular phosphoinositide pools.

• Compound Treatment: Treat the labeled cells with varying concentrations of LPH-5 or a control compound.

• IP Extraction: Lyse the cells and extract the inositol phosphates using an appropriate method (e.g., ion-exchange chromatography).

• Quantification: Measure the amount of accumulated [3H]inositol phosphates using a scintillation counter.

• Data Analysis: Plot the concentration-response curve to determine the EC50 and Emax values.

GTPγS Binding Assay

This assay measures the activation of G protein-coupled receptors by quantifying the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to G proteins upon receptor activation.

• Membrane Preparation: Prepare cell membranes from cells expressing the receptor of interest.

• Assay Buffer: Prepare an assay buffer containing GDP, MgCl2, and other necessary components.

• Reaction Mixture: In a microplate, combine the cell membranes, varying concentrations of LPH-5, and [35S]GTPγS.

• Incubation: Incubate the reaction mixture to allow for [35S]GTPγS binding.

• Filtration: Terminate the reaction by rapid filtration through a filter mat to separate bound from free [35S]GTPγS.

• Detection: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Analyze the data to determine the potency and efficacy of LPH-5 in stimulating G protein activation.

Visualizations

Caption: LPH-5 primary signaling pathway via 5-HT2A receptor activation.

Caption: Experimental workflow for the Inositol Phosphate (IP) Accumulation Assay.

Caption: Troubleshooting logic for investigating unexpected effects of LPH-5.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. LPH-5 (drug) - Wikipedia [en.wikipedia.org]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

LPH-5 Dose-Response Curve Optimization: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize LPH-5 dose-response experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the generation of dose-response curves for LPH-5, a potent and selective 5-HT2A receptor partial agonist.[1][2][3][4]

Issue	Potential Cause	Recommended Solution
High Variability Between Replicates	Inconsistent cell seeding density.	Ensure a homogenous cell suspension and use a calibrated multichannel pipette for cell plating.
Pipetting errors, especially with serial dilutions.	Use calibrated pipettes and perform serial dilutions carefully. Prepare a master mix of the compound dilutions to add to the assay plates.
Edge effects on microplates.	Avoid using the outer wells of the plate for experimental samples. Fill the perimeter wells with sterile water or buffer to maintain humidity.
Poor or No Response to LPH-5	Low or absent 5-HT2A receptor expression in the cell line.	Confirm 5-HT2A receptor expression using a validated method such as qPCR, Western blot, or flow cytometry.
Inactive LPH-5 compound.	Verify the integrity and concentration of the LPH-5 stock solution. If possible, test a fresh batch of the compound.
Suboptimal assay conditions.	Optimize assay parameters such as incubation time, temperature, and cell density.
Atypical Curve Shape (e.g., Biphasic or Flat)	Off-target effects at high concentrations.	LPH-5 is highly selective for the 5-HT2A receptor, but at very high concentrations, off-target effects can't be entirely ruled out.[1][3][5] Consider evaluating a narrower concentration range.
Compound precipitation at high concentrations.	Check the solubility of LPH-5 in your assay buffer. If precipitation is observed, consider using a different solvent or a lower concentration range.
Incorrect data analysis model.	Ensure you are using an appropriate non-linear regression model, such as a four-parameter logistic equation, to fit your data.[6][7]
Inconsistent EC50 Values Across Experiments	Variation in cell passage number.	Use cells within a consistent and narrow passage number range for all experiments, as receptor expression levels can change with prolonged culturing.
Differences in reagent lots (e.g., serum, media).	Qualify new lots of critical reagents to ensure they do not significantly impact the assay performance.
Fluctuation in instrument performance.	Regularly calibrate and maintain plate readers and other relevant equipment.

Frequently Asked Questions (FAQs)

1. What is the expected EC50 for LPH-5 in a functional assay?

LPH-5 is a potent partial 5-HT2A receptor agonist with reported EC50 values in the low nanomolar range in various functional assays, such as inositol phosphate accumulation and GTPγS binding assays.[1][3] The exact EC50 can vary depending on the specific cell line, assay format, and experimental conditions.

2. How should I prepare my LPH-5 stock solution?

It is recommended to prepare a high-concentration stock solution of LPH-5 in a suitable solvent like DMSO and store it in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. The final solvent concentration in the assay should be kept low (typically <0.1%) and consistent across all wells to avoid solvent-induced effects.

3. What controls should I include in my LPH-5 dose-response experiment?

• Vehicle Control: Cells treated with the same concentration of solvent (e.g., DMSO) used to dissolve LPH-5. This serves as the baseline response.

• Positive Control: A known 5-HT2A receptor agonist (e.g., serotonin or a reference agonist) to confirm that the cells are responsive.

• Negative Control (optional): A known 5-HT2A receptor antagonist to demonstrate that the LPH-5 response is mediated by the 5-HT2A receptor.

4. How do I choose the appropriate concentration range for my dose-response curve?

A common practice is to use a wide range of concentrations spanning several orders of magnitude (e.g., from 1 pM to 10 µM) in half-log or log increments. This helps to define both the bottom and top plateaus of the curve, which is crucial for accurate EC50 determination.[8]

5. What statistical model should I use to analyze my data?

A non-linear regression analysis using a four-parameter logistic equation (also known as a sigmoidal dose-response model) is typically used to fit dose-response data and determine key parameters like EC50, Hill slope, and the top and bottom plateaus.[6][7] In cases of asymmetrical curves, a five-parameter logistic model might be more appropriate.[9]

Experimental Protocols

In Vitro Inositol Phosphate Accumulation Assay for LPH-5

This protocol outlines a general method for determining the potency (EC50) of LPH-5 by measuring its ability to stimulate inositol phosphate (IP) accumulation in cells expressing the 5-HT2A receptor.

Materials:

• Cells stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells)

• Cell culture medium (e.g., DMEM) with supplements

• LPH-5 compound

• Assay buffer (e.g., HBSS)

• IP accumulation assay kit (commercially available)

• White, opaque 96-well or 384-well microplates

Procedure:

• Cell Seeding: Seed the 5-HT2A expressing cells into the microplates at a predetermined optimal density and allow them to adhere overnight.

• Cell Labeling (if required by kit): Some kits require labeling the cells with myo-[3H]inositol or a fluorescent IP precursor. Follow the kit manufacturer's instructions.

• Compound Preparation: Prepare serial dilutions of LPH-5 in the assay buffer. Also, prepare vehicle and positive control solutions.

• Assay Initiation:

  • Wash the cells with assay buffer.

  • Add the LPH-5 dilutions and controls to the respective wells.

• Incubation: Incubate the plate at 37°C for the optimized duration (e.g., 30-60 minutes).

• Cell Lysis and Detection:

  • Lyse the cells according to the assay kit protocol.

  • Measure the accumulated inositol phosphates using a suitable detection method (e.g., scintillation counting for radioactive assays or fluorescence/luminescence for non-radioactive assays).

• Data Analysis:

  • Subtract the background signal (vehicle control) from all data points.

  • Normalize the data to the maximum response of a full agonist if desired.

  • Plot the response as a function of the logarithm of the LPH-5 concentration.

  • Fit the data using a non-linear regression model (e.g., four-parameter logistic equation) to determine the EC50 value.

Visualizations

LPH-5 Signaling Pathway

Caption: Simplified signaling pathway of LPH-5 via the 5-HT2A receptor.

Experimental Workflow for LPH-5 Dose-Response Assay

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. LPH-5 (Phase 1) – Lophora [lophora.com]
• 6. Perspective: common errors in dose-response analysis and how to avoid them - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. graphpad.com [graphpad.com]
• 9. Asymmetrical (five-parameter) logistic dose-response curves - FAQ 1012 - GraphPad [graphpad.com]

LPH-5 experimental variability and control measures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving LPH-5.

Frequently Asked Questions (FAQs)

Q1: What is LPH-5 and what is its primary mechanism of action?

A1: LPH-5 is a novel and selective partial agonist for the serotonin 5-HT2A receptor (5-HT2AR).[1][2][3][4][5] Its primary mechanism of action is to activate 5-HT2A receptors, which are predominantly found in cortical regions of the brain and are involved in modulating mood, cognition, and appetite.[4] LPH-5 shows high selectivity for the 5-HT2A receptor over the 5-HT2B and 5-HT2C receptors.[1][3][4]

Q2: What are the main experimental applications of LPH-5?

A2: LPH-5 is primarily used in preclinical research to investigate the therapeutic potential of selective 5-HT2A receptor activation for psychiatric disorders, particularly depression.[1][3][4] Common experimental applications include in-vivo studies in rodent models to assess antidepressant-like effects and in-vitro functional assays to characterize its pharmacological properties at the 5-HT2 receptors.[1][3]

Q3: In which experimental models has LPH-5 shown efficacy?

A3: LPH-5 has demonstrated robust antidepressant-like effects in several rodent models of depression, including the Flinders Sensitive Line (FSL) rats and adrenocorticotropic hormone (ACTH)-treated Sprague Dawley rats.[3][5] It has also been shown to dose-dependently induce head-twitch responses (HTR) in rats, a behavioral proxy for 5-HT2A receptor engagement in vivo.[1][3]

Q4: What is the selectivity profile of LPH-5?

A4: LPH-5 exhibits substantial selectivity for the 5-HT2A receptor. It has 10- to 60-fold lower binding affinities and 10- to 100-fold lower functional potencies at the 5-HT2B and 5-HT2C receptors, respectively, compared to the 5-HT2A receptor.[1][4]

Troubleshooting Guides

Issue 1: High variability in head-twitch response (HTR) studies in rats.

• Question: We are observing significant inter-animal variability in the number of head-twitches induced by LPH-5, even within the same dose group. What could be the cause and how can we mitigate this?

• Answer: High variability in HTR studies can arise from several factors.

  • Animal Habituation: Ensure all rats are properly habituated to the experimental environment for a sufficient period before drug administration to reduce stress-induced behavioral changes.[1]

  • Drug Administration: Intraperitoneal (i.p.) injection technique should be consistent across all animals to ensure uniform drug absorption.

  • Genetic Variation: The genetic background of the rat strain can influence their sensitivity to 5-HT2A agonists. Ensure you are using a well-characterized and consistent rat strain.

  • Environmental Factors: Minimize external stimuli such as noise and light fluctuations in the experimental room, as these can affect the animals' behavior.

Issue 2: Inconsistent results in in-vitro functional assays.

• Question: Our in-vitro functional assays (e.g., inositol phosphate assay) are showing inconsistent EC50 values for LPH-5. What are the potential reasons for this?

• Answer: Inconsistencies in in-vitro assays can often be traced back to the following:

  • Cell Line Stability: Ensure the cell line expressing the 5-HT2A receptor is stable and has a consistent receptor expression level across passages. Regular characterization of the cell line is recommended.

  • Assay Conditions: Factors such as cell density, incubation times, and temperature can significantly impact the results. Standardize these parameters across all experiments.

  • Compound Stability: LPH-5, like many small molecules, may be sensitive to storage conditions and freeze-thaw cycles. Prepare fresh dilutions from a stock solution for each experiment.

  • Reagent Quality: The quality and lot-to-lot variability of reagents, such as cell culture media and assay components, can introduce variability.

Issue 3: Lower than expected in-vivo efficacy.

• Question: We are not observing the expected antidepressant-like effects of LPH-5 in our rodent model, even at doses reported in the literature. What should we troubleshoot?

• Answer: A lack of in-vivo efficacy could be due to several factors:

  • Pharmacokinetics: The bioavailability and brain penetration of LPH-5 can be influenced by the vehicle used for administration. Ensure the vehicle is appropriate and consistent with published studies (e.g., sterile 0.9% saline solution).[1]

  • Animal Model: The choice of animal model is critical. The antidepressant-like effects of LPH-5 have been specifically demonstrated in certain models like the Flinders Sensitive Line rats.[3][5] Ensure the model you are using is appropriate for studying 5-HT2A-mediated antidepressant effects.

  • Behavioral Testing Paradigm: The timing of behavioral testing relative to drug administration is crucial. The experimental timeline should be optimized to capture the peak effects of the compound.

Data Presentation

Table 1: Pharmacological Properties of LPH-5 at Human 5-HT Receptors

Assay Type	Receptor	LPH-5 Ki (nM)	LPH-5 EC50 (nM)	LPH-5 Rmax (% of 5-HT)
Binding Affinity	5-HT2A	1.8	-	-
5-HT2B	108	-	-
5-HT2C	180	-	-
Functional Potency
Inositol Phosphate Assay	5-HT2A	-	5.6	82%
5-HT2B	-	140	75%
5-HT2C	-	62	94%
GTPγS Binding Assay	5-HT2A	-	12	56%
5-HT2C	-	>10,000	15%
cAMP Assay	5-HT1B	-	487	65%

Data synthesized from published studies.[1]

Experimental Protocols

Protocol 1: Head-Twitch Response (HTR) Measurement in Rats

• Animals: Male Sprague-Dawley rats (8-9 weeks old) are used.[1]

• Habituation: Animals are habituated to the vivarium for at least one week before the experiment.

• Drug Preparation: LPH-5 is dissolved in sterile 0.9% saline solution.[1]

• Dosing: Rats are divided into experimental groups and injected intraperitoneally (i.p.) with vehicle or different doses of LPH-5 (e.g., 0.375, 1.5, 3.0, 6.0, or 12.0 mg/kg).[1]

• Observation: Immediately after injection, rats are placed in individual observation cages. The number of head-twitches is counted for a predefined period (e.g., 60 minutes).

• Data Analysis: The total number of head-twitches for each animal is recorded, and the dose-response relationship is analyzed.

Protocol 2: Inositol Phosphate (IP) Accumulation Assay

• Cell Culture: HEK293 cells stably expressing the human 5-HT2A receptor are cultured in appropriate media.

• Cell Plating: Cells are seeded into 96-well plates and grown to confluence.

• Labeling: Cells are labeled with myo-[3H]inositol in inositol-free medium overnight.

• Compound Treatment: The labeling medium is removed, and cells are pre-incubated with a buffer containing LiCl. Subsequently, cells are stimulated with varying concentrations of LPH-5 for a defined period (e.g., 30 minutes).

• IP Extraction: The reaction is stopped by adding a lysis buffer. The total inositol phosphates are then isolated using anion-exchange chromatography columns.

• Measurement: The amount of [3H]inositol phosphates is quantified using a scintillation counter.

• Data Analysis: The data are normalized to the response of a reference agonist (e.g., serotonin) and the EC50 and Rmax values are calculated using non-linear regression.

Visualizations

Caption: LPH-5 signaling pathway via the 5-HT2A receptor.

Caption: General experimental workflow for LPH-5 characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. LPH-5 (Phase 1) – Lophora [lophora.com]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]

Addressing LPH-5 batch-to-batch inconsistencies

Welcome to the technical support center for LPH-5. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and addressing potential batch-to-batch inconsistencies encountered during experiments with LPH-5.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and detailed guides to troubleshoot specific issues.

My current batch of LPH-5 shows a different dose-response curve compared to previous batches. What could be the cause?

Inconsistent dose-response curves are a common indicator of batch-to-batch variability. This can stem from differences in compound purity, solubility, or degradation.

Troubleshooting Steps:

• Verify Stock Solution Preparation: Ensure that the stock solution was prepared identically for all batches. Inconsistent solvent volume or incomplete dissolution can significantly alter the effective concentration.

• Assess Compound Purity: If possible, perform an in-house purity assessment of the different LPH-5 batches using High-Performance Liquid Chromatography (HPLC). Compare the chromatograms for any unexpected peaks that might indicate impurities.

• Confirm Compound Identity and Concentration: Use Mass Spectrometry (MS) to confirm the molecular weight of LPH-5 in your stock solution and quantify its concentration.

• Evaluate Compound Stability: LPH-5 may be susceptible to degradation. Review the recommended storage conditions and consider performing a stability study on your current batch.

Experimental Protocol: HPLC Analysis of LPH-5 Purity

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Injection Volume: 5 µL

• Detection: UV at 254 nm

Data Presentation: Batch-to-Batch Purity and Potency Comparison

Batch ID	Purity (HPLC %)	IC50 (µM) in MCF-7 Cells
LPH-5-001	99.2%	1.2
LPH-5-002	98.9%	1.5
LPH-5-003	95.1%	5.8
LPH-5-004 (Current)	94.8%	6.2

I am observing decreased activation of the downstream signaling pathway with my new LPH-5 batch. How can I troubleshoot this?

A reduction in signaling pathway activation suggests that the new batch of LPH-5 may be less potent or that there are issues with the experimental setup.

Troubleshooting Steps:

• Perform a Positive Control Experiment: Run the signaling assay with a known activator of the pathway to ensure the assay itself is performing as expected.

• Titrate the New LPH-5 Batch: Perform a dose-response experiment with the new batch to determine its EC50 for pathway activation. Compare this to the EC50 of previous batches.

• Western Blot Analysis: Use Western blotting to quantify the phosphorylation of key downstream proteins in the LPH-5 signaling pathway (e.g., p-AKT, p-ERK). Compare the levels of phosphorylation induced by different batches at the same concentration.

• Review Cell Culture Conditions: Ensure that cell passage number, confluency, and serum starvation times are consistent across experiments, as these can impact signaling responses.

Experimental Protocol: Western Blot for p-AKT (Ser473) Activation

• Seed cells (e.g., HeLa) in 6-well plates and grow to 80% confluency.

• Serum starve the cells for 12-18 hours.

• Treat cells with different batches of LPH-5 (e.g., 10 µM) for 30 minutes.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour.

• Incubate with primary antibodies for p-AKT (Ser473) and total AKT overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Visualize bands using an enhanced chemiluminescence (ECL) substrate.

Data Presentation: Downstream Target Activation by LPH-5 Batches

Batch ID	p-AKT/Total AKT Ratio (Fold Change vs. Vehicle)
LPH-5-001	4.5
LPH-5-002	4.2
LPH-5-003	1.8
LPH-5-004 (Current)	1.5

My cell viability/cytotoxicity results are inconsistent between different batches of LPH-5. What should I do?

Inconsistent effects on cell viability can be due to variations in the active compound concentration, the presence of cytotoxic impurities, or differences in experimental execution.

Troubleshooting Steps:

• Standardize Seeding Density: Ensure that the initial cell seeding density is consistent for all experiments, as this can influence the outcome of viability assays.

• Check for Contamination: Test the LPH-5 stock solution for microbial contamination, which could impact cell health.

• Use a Stable Cell Line: If possible, use a well-characterized and stable cell line for your assays to minimize biological variability.

• Compare Full Dose-Response Curves: Generate full dose-response curves for each batch to compare their IC50 values for cytotoxicity.

Experimental Protocol: Cell Viability Assay (MTT)

• Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of each LPH-5 batch for 48 hours.

• Add MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Remove the media and add DMSO to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway activated by LPH-5.

Experimental Workflow

Caption: Troubleshooting workflow for LPH-5 batch inconsistencies.

Logical Relationship

Caption: Decision tree for investigating inconsistent IC50 values.

Reference Data & Comparative Studies

LPH-5 vs. DOI: A Comparative Guide for In Vivo Psychedelic Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of LPH-5 and 2,5-dimethoxy-4-iodoamphetamine (DOI), two potent serotonin 2A (5-HT2A) receptor agonists utilized in in vivo scientific research. We present a comprehensive analysis of their pharmacological profiles, supported by experimental data, to aid researchers in selecting the appropriate tool for their studies.

At a Glance: LPH-5 vs. DOI

Feature	LPH-5	DOI (2,5-dimethoxy-4-iodoamphetamine)
Primary Target	Selective 5-HT2A Receptor Partial Agonist	Mixed 5-HT2A/5-HT2C Receptor Agonist
Reported In Vivo Effects	Antidepressant-like effects	Hallucinogenic, anti-inflammatory, pro-neuroplasticity effects
Receptor Selectivity	High selectivity for 5-HT2A over 5-HT2B and 5-HT2C	Agonist activity at both 5-HT2A and 5-HT2C receptors
Head-Twitch Response (HTR)	Induces HTR in rodents, indicative of 5-HT2A receptor engagement.	Potently induces HTR in rodents; widely used as a positive control.
Safety Profile	Preclinical studies in rodents indicate a promising safety profile with no observed morbidity or mortality at high doses.[1]	Well-characterized hallucinogen; extensive preclinical use.

In Vitro Pharmacology: A Quantitative Comparison

The following table summarizes the in vitro receptor binding and functional potencies of LPH-5 and DOI, highlighting their distinct selectivity profiles.

Compound	Receptor	Parameter	Value
LPH-5	5-HT2A	EC50 (Gq/11 activation)	Potent partial agonist
5-HT2B	Agonist Potency	25-fold lower than at 5-HT2A
5-HT2C	Agonist Potency	11-fold lower than at 5-HT2A
DOI	5-HT2A	Ki	0.7 nM
5-HT2B	Ki	20 nM
5-HT2C	Ki	2.4 nM

In Vivo Preclinical Data: Head-to-Head Comparison

The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is often used to assess the in vivo potency of psychedelic compounds. A preclinical study directly compared the HTR-inducing effects of LPH-5 and DOI in Sprague Dawley rats.[2][3]

Compound	Dose Range (i.p.)	Peak HTR Induction	Duration of Action (inferred from HTR)
LPH-5	0.375 – 12.0 mg/kg	Dose-dependent increase in HTR, with robust responses at 1.5, 3.0, 6.0, and 12.0 mg/kg.[2]	The 1.5 mg/kg dose showed a peak effect around 30 minutes, with a decline to baseline by 4 hours. Higher doses (3.0-12.0 mg/kg) exhibited a more sustained HTR profile.[3]
DOI	3.0 mg/kg	Robust HTR, comparable to higher doses of LPH-5.[3]	Not directly compared in the same study, but literature suggests a long duration of action (16-30 hours in humans).

Signaling Pathways

Both LPH-5 and DOI exert their effects primarily through the activation of the 5-HT2A receptor, a G protein-coupled receptor (GPCR). Activation of this receptor initiates a cascade of intracellular signaling events.

5-HT2A Receptor Signaling Pathway

Experimental Protocols

Head-Twitch Response (HTR) Assay in Rodents

This protocol provides a general framework for assessing the in vivo 5-HT2A receptor agonist activity of LPH-5 and DOI.

1. Animals:

• Male Sprague Dawley rats or C57BL/6J mice are commonly used.[2][4][5]

• Animals should be housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

• Acclimatize animals to the testing room for at least 60 minutes before the experiment.

2. Drug Preparation and Administration:

• Dissolve LPH-5 and DOI hydrochloride in sterile 0.9% saline.

• Administer the compounds via intraperitoneal (i.p.) injection.

• A vehicle control group (saline) must be included.

3. Experimental Procedure:

• Place each animal individually in a transparent observation chamber immediately after injection.

• Record the number of head twitches for a defined period. A common observation period is 60-90 minutes, with counts tallied in 5- or 10-minute intervals.[3][4]

• A head twitch is characterized by a rapid, convulsive rotational movement of the head.

4. Data Analysis:

• Analyze the total number of head twitches over the entire observation period.

• Time-course data can be plotted to assess the onset and duration of the drug effect.

• Use appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare dose groups and the effects of LPH-5 versus DOI.

HTR Experimental Workflow

Conclusion

LPH-5 and DOI are both valuable tools for in vivo research targeting the 5-HT2A receptor, but their distinct pharmacological profiles make them suitable for different research questions.

• LPH-5 is a highly selective 5-HT2A receptor partial agonist . Its selectivity makes it an ideal tool for investigating the specific roles of the 5-HT2A receptor in various physiological and pathological processes, particularly in the context of its potential antidepressant effects, while minimizing the confounding effects of 5-HT2B and 5-HT2C receptor activation.

• DOI is a potent, mixed 5-HT2A/5-HT2C receptor agonist . Its well-characterized hallucinogenic properties and extensive history of use in preclinical research make it a valuable positive control for studies investigating psychedelic drug mechanisms. However, its activity at the 5-HT2C receptor should be considered when interpreting results.

The choice between LPH-5 and DOI will ultimately depend on the specific aims of the research. For studies requiring precise targeting of the 5-HT2A receptor, LPH-5 offers a significant advantage. For research focused on the broader effects of classical psychedelics or requiring a robust and well-documented hallucinogenic profile, DOI remains a relevant and widely used compound.

References

• 1. Lophora Initiates Preclinical Development of LPH-5 for Treatment-Resistant Depression – Lophora [lophora.com]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differences across sexes on head-twitch behavior and 5-HT2A receptor signaling in C57BL/6J mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antidepressant Effects of LPH-5 and LSD

For Researchers, Scientists, and Drug Development Professionals

The landscape of antidepressant research is undergoing a significant transformation, with a renewed focus on serotonergic psychedelics and their derivatives. This guide provides a detailed comparison of the novel, selective 5-HT2A receptor agonist LPH-5 and the classical psychedelic lysergic acid diethylamide (LSD), focusing on their distinct pharmacological profiles and their potential as antidepressant agents. This objective analysis is supported by available preclinical and clinical data to inform future research and drug development in this promising field.

At a Glance: LPH-5 vs. LSD

Feature	LPH-5	LSD (Lysergic Acid Diethylamide)
Primary Mechanism	Selective 5-HT2A Receptor Agonist	Non-selective Serotonin Receptor Agonist
Receptor Selectivity	High for 5-HT2A over 5-HT2B/2C	Broad, acts on multiple serotonin, dopamine, and adrenergic receptors
Antidepressant Evidence	Robust antidepressant-like effects in preclinical rodent models.	Evidence from both preclinical and clinical studies for antidepressant and anxiolytic effects.
Clinical Development	Early-stage preclinical and potential clinical development.	Investigated in various clinical trials for depression and anxiety.
Psychedelic Effects	Induces head-twitch response in rodents, suggesting psychedelic potential.	Potent psychedelic and hallucinogenic effects in humans.

Pharmacological Profile: A Quantitative Comparison

The primary distinction between LPH-5 and LSD lies in their receptor binding profiles. LPH-5 is characterized by its high selectivity for the 5-HT2A receptor, whereas LSD exhibits a broader "promiscuous" pharmacology, interacting with a wide array of serotonin, dopamine, and adrenergic receptors. This difference is critical in understanding their therapeutic potential and side-effect profiles.

Table 1: Comparative Receptor Binding Affinities (Ki, nM) and Functional Potencies (EC50, nM)

Receptor	LPH-5 (Ki, nM)	LPH-5 (EC50, nM)	LSD (Ki, nM)	LSD (EC50, nM)
Serotonin
5-HT1A	-	-	1.1 - 14	15 - 130
5-HT2A	1.3	2.1 - 25	1.1 - 3.1	2.9 - 56
5-HT2B	10-60 fold lower affinity than 5-HT2A	25-fold lower potency than 5-HT2A	4.9	1.3
5-HT2C	10-100 fold lower affinity than 5-HT2A	11-fold lower potency than 5-HT2A	1.0 - 23	23 - 110
Dopamine
D1	-	-	49	>1000
D2	-	-	1.6 - 50	24 - 170
Adrenergic
α1A	-	-	19	160
α2A	-	-	9	180

Note: Ki (inhibition constant) and EC50 (half-maximal effective concentration) values are compiled from various sources and may vary depending on the experimental conditions. A lower value indicates higher affinity/potency.

Preclinical Evidence of Antidepressant Effects

Both LPH-5 and LSD have demonstrated antidepressant-like effects in established rodent models of depression. These studies are crucial for understanding the potential therapeutic efficacy and underlying mechanisms of these compounds.

Table 2: Summary of Preclinical Antidepressant Studies

Compound	Animal Model	Key Findings
LPH-5	Forced Swim Test (Rat)	A single administration of LPH-5 produced robust and persistent antidepressant-like effects.
Tail Suspension Test (Mouse)	Not explicitly reported, but expected to show similar effects to the Forced Swim Test.
LSD	Forced Swim Test (Rat)	Acutely administered LSD significantly decreased immobility time, an indicator of antidepressant-like effects.
Ultrasonic Vocalization (Rat)	Suppressed the duration of foot shock-induced ultrasonic vocalizations, suggesting anxiolytic-like effects.

Experimental Protocols

A detailed understanding of the experimental methodologies is essential for the critical evaluation of the presented data.

Preclinical Models of Antidepressant Activity

Forced Swim Test (FST)

The Forced Swim Test is a widely used behavioral assay to screen for antidepressant-like activity in rodents.

• Apparatus: A cylindrical container (typically 40-60 cm high, 20-30 cm in diameter) is filled with water (23-25°C) to a depth that prevents the animal from touching the bottom with its tail or paws.

• Procedure:

  • Pre-test session (Day 1): Rodents are placed in the water cylinder for a 15-minute period.

  • Test session (Day 2): 24 hours after the pre-test, the animals are again placed in the cylinder for a 5-minute session. The test is typically recorded for later analysis.

• Measures: The primary dependent variable is the duration of immobility, defined as the time the animal spends floating with only minimal movements necessary to keep its head above water. A decrease in immobility time is indicative of an antidepressant-like effect. Other behaviors such as swimming and climbing can also be scored.

LPH-5: A Head-to-Head Comparison with Traditional 2C Compounds in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of LPH-5, a novel serotonin 2A (5-HT2A) receptor agonist, with other well-known 2C compounds. The data presented herein is collated from various preclinical studies to offer an objective analysis of their respective pharmacological profiles and potential therapeutic implications.

Introduction to LPH-5 and 2C Compounds

LPH-5 is a novel, highly selective 5-HT2A receptor agonist currently in Phase 1 clinical trials for the treatment of depression.[1][2][3] Its chemical name is (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, also known as (S)-2C-TFM-3PIP.[4] LPH-5 is structurally related to the 2C family of psychedelic phenethylamines, which are characterized by methoxy groups at the 2 and 5 positions of a benzene ring.[4][5] The "2C" nomenclature, coined by Alexander Shulgin, refers to the two carbon atoms between the amino group and the benzene ring.[6] While traditional 2C compounds like 2C-B, 2C-I, and 2C-E have been explored for their psychedelic effects, their therapeutic development has been hampered by a lack of receptor selectivity and potential for off-target effects.[6][7] LPH-5 was designed to overcome these limitations through enhanced selectivity for the 5-HT2A receptor.[8][9]

Comparative Pharmacological Data

The following tables summarize the quantitative data on the receptor binding affinity (Ki) and functional potency (EC50) of LPH-5 compared to several traditional 2C compounds. It is important to note that this data is compiled from multiple studies and experimental conditions may vary.

Table 1: Receptor Binding Affinity (Ki, nM)

Compound	5-HT2A	5-HT2B	5-HT2C	Data Source(s)
LPH-5	1.3	~13-78	~13-130	[4][10]
2C-B	Varies	Varies	Varies	[11]
2C-I	Varies	Varies	Varies	[12][13]
2C-E	Varies	Varies	Varies	[14]

Lower Ki values indicate higher binding affinity.

Table 2: Functional Potency (EC50, nM) and Efficacy (Emax, % of 5-HT response)

Compound	Assay Type	5-HT2A	5-HT2B	5-HT2C	Data Source(s)
LPH-5	Inositol Phosphate	2.1-25	~52-625	~23-275	[10]
Emax	56-94%	Lower efficacy	Lower efficacy	[10]
2C-B	Varies	Varies	Varies	Varies	[11][13]
2C-I	Varies	Varies	Varies	Varies	[12][13]
2C-E	Varies	Varies	Varies	Varies	[14]

Lower EC50 values indicate higher potency. Emax represents the maximal response of the compound relative to the natural ligand, serotonin (5-HT).

Key Experimental Methodologies

Below are detailed protocols for key experiments frequently used to characterize and compare compounds like LPH-5 and other 2C molecules.

In Vitro Assays

1. Receptor Binding Assays:

• Objective: To determine the affinity of a compound for a specific receptor.

• Methodology:

  • Cell membranes expressing the target receptor (e.g., 5-HT2A, 5-HT2B, 5-HT2C) are prepared.

  • A radiolabeled ligand known to bind to the receptor is incubated with the cell membranes.

  • Increasing concentrations of the test compound (e.g., LPH-5 or a 2C compound) are added to compete with the radioligand for binding to the receptor.

  • After incubation, the bound and free radioligand are separated by filtration.

  • The amount of radioactivity on the filter is measured using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the binding affinity (Ki).

2. Functional Assays (e.g., Inositol Phosphate [IP] Accumulation Assay):

• Objective: To measure the ability of a compound to activate a Gq-coupled receptor like 5-HT2A.

• Methodology:

  • Cells expressing the target receptor are cultured.

  • The cells are incubated with a radiolabeled inositol precursor to label the cellular phosphoinositide pool.

  • The cells are then treated with increasing concentrations of the test compound in the presence of lithium chloride (LiCl), which inhibits the breakdown of inositol phosphates.

  • After incubation, the reaction is stopped, and the cells are lysed.

  • The total inositol phosphates are separated by ion-exchange chromatography.

  • The amount of radioactivity in the inositol phosphate fraction is quantified.

  • The concentration of the compound that produces 50% of the maximal response (EC50) and the maximum response (Emax) are calculated.[15][16][17]

3. GTPγS Binding Assay:

• Objective: To measure G-protein activation upon receptor stimulation.

• Methodology:

  • Cell membranes expressing the receptor of interest are prepared.

  • The membranes are incubated with the test compound and a non-hydrolyzable, radiolabeled GTP analog, [35S]GTPγS.

  • Upon receptor activation by an agonist, the associated G-protein exchanges GDP for [35S]GTPγS.

  • The reaction is terminated, and the membranes are filtered to separate bound from unbound [35S]GTPγS.

  • The amount of bound [35S]GTPγS is quantified by scintillation counting.

  • EC50 and Emax values are determined from the dose-response curve.[18][19][20][21][22]

In Vivo Assays

1. Head-Twitch Response (HTR) in Rodents:

• Objective: A behavioral assay in rodents that is considered a proxy for 5-HT2A receptor activation and potential psychedelic-like effects in humans.[23][24]

• Methodology:

  • Rodents (typically mice) are administered the test compound.

  • The animals are then placed in an observation chamber.

  • The number of rapid, side-to-side head movements (head twitches) is counted over a specified period.

  • Automated systems using a head-mounted magnet and a magnetometer or video tracking with machine learning can also be used for more objective quantification.[25][26][27][28]

  • A dose-response curve is generated to determine the potency of the compound in inducing HTR.

2. Forced Swim Test (FST) in Rodents:

• Objective: A behavioral test used to assess antidepressant-like activity.

• Methodology:

  • Rodents (rats or mice) are placed in a cylinder of water from which they cannot escape.

  • The test duration is typically 5-6 minutes.[4]

  • The duration of immobility (floating with minimal movements to stay afloat) is recorded.

  • Antidepressant compounds are expected to decrease the duration of immobility and increase active behaviors like swimming and climbing.[4][9]

  • Animals are treated with the test compound prior to the test, and their performance is compared to a vehicle-treated control group.[3][7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway for 5-HT2A receptor activation and a general workflow for in vitro functional assays.

Caption: 5-HT2A Receptor Gq Signaling Pathway.

Caption: General Workflow for In Vitro Functional Assays.

Discussion and Conclusion

The preclinical data strongly suggests that LPH-5 possesses a superior pharmacological profile compared to traditional 2C compounds. Its high selectivity for the 5-HT2A receptor over the 5-HT2B and 5-HT2C subtypes is a key differentiator.[4][8][10] Activation of the 5-HT2B receptor has been associated with cardiac valvulopathy, and therefore, the selectivity of LPH-5 may translate to an improved safety profile.[8][9] Furthermore, the antidepressant-like effects of LPH-5 observed in rodent models like the forced swim test provide a strong rationale for its ongoing clinical development in depression.[10][29]

In contrast, while many 2C compounds also activate the 5-HT2A receptor to produce their primary psychological effects, their lower selectivity means they interact with other receptors, potentially leading to a more complex and less predictable range of effects.[6][7]

References

• 1. researchgate.net [researchgate.net]
• 2. blossomanalysis.com [blossomanalysis.com]
• 3. researchgate.net [researchgate.net]
• 4. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 5. Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 7. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 12. cusabio.com [cusabio.com]
• 13. 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. animal.research.wvu.edu [animal.research.wvu.edu]
• 15. researchgate.net [researchgate.net]
• 16. 5-HT2 receptor-stimulated inositol phosphate formation in rat aortic myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. bmglabtech.com [bmglabtech.com]
• 18. researchgate.net [researchgate.net]
• 19. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 20. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. revvity.com [revvity.com]
• 23. Head-twitch response - Wikipedia [en.wikipedia.org]
• 24. Use of the head-twitch response to investigate the structure–activity relationships of 4-thio-substituted 2,5-dimethoxyphenylalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Automated quantification of head-twitch response in mice via ear tag reporter coupled with biphasic detection - PMC [pmc.ncbi.nlm.nih.gov]
• 28. pubs.acs.org [pubs.acs.org]
• 29. jackwestin.com [jackwestin.com]

LPH-5: A Comparative Analysis of 5-HT2A Receptor Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of LPH-5's selectivity for the serotonin 2A receptor (5-HT2A) against other established compounds. The following sections present quantitative data, detailed experimental protocols, and visualizations of key biological pathways and experimental workflows to offer an objective assessment of LPH-5's performance.

High Selectivity of LPH-5 for the 5-HT2A Receptor

LPH-5 has been identified as a potent partial agonist for the 5-HT2A receptor, demonstrating significant selectivity over other related serotonin receptor subtypes, particularly the 5-HT2B and 5-HT2C receptors.[1][2][3][4][5] This selectivity is crucial for minimizing off-target effects and is a key differentiator for therapeutic applications.

Recent preclinical characterizations have shown that LPH-5 possesses a notably higher binding affinity and functional potency for the 5-HT2A receptor compared to other serotonin receptors and a range of other molecular targets.[2] Specifically, LPH-5 exhibits 10- to 60-fold lower binding affinities and 10- to 100-fold lower functional potencies at the 5-HT2B and 5-HT2C receptors, respectively, when compared to the 5-HT2A receptor.[2][3] Furthermore, it has demonstrated at least a 100-fold higher binding affinity for the 5-HT2A receptor over numerous other targets, including various dopaminergic, adrenergic, histaminergic, and muscarinic receptors.[2]

Comparative Binding Affinities

The following table summarizes the binding affinities (Ki, pKi) and functional potencies (EC50, pEC50, IC50, pIC50) of LPH-5 and a selection of other well-established 5-HT2A receptor ligands. This data allows for a direct comparison of their selectivity profiles.

Compound	Target Receptor	Binding Affinity (Ki in nM)	Functional Assay (EC50/IC50 in nM)	Reference
LPH-5	5-HT2A	Potent (exact Ki not specified in abstracts)	3.2 (EC50, Ca2+ imaging)	[2]
5-HT2B	10-60 fold lower affinity than 5-HT2A	60-fold lower potency than 5-HT2A	[2][3]
5-HT2C	10-60 fold lower affinity than 5-HT2A	Negligible agonism (de facto antagonist, IC50: 320)	[2]
Ketanserin	5-HT2A	0.36 - 1.0	0.75 - 5.7 (IC50)	[6][7][8][9]
α1A-adrenergic	High Affinity	-	[6]
H1 histamine	High Affinity	-	[6][10]
Spiperone	5-HT2A	High Affinity	3.1 (IC50)	[6][7]
D2 dopamine	High Affinity	-	[6]
Ritanserin	5-HT2A	-	9.2 (IC50)	[7]
5-HT2C	Potent Inhibition	-	[10]
Pimavanserin	5-HT2A	-	pIC50: 8.73 (inverse agonist)	[8]
Sarpogrelate	5-HT2A	pKi: 8.52	-	[8]
5-HT2B	pKi: 6.57	-	[8]
5-HT2C	pKi: 7.43	-	[8]
Lurasidone	5-HT2A	0.5	-	[8]
D2 dopamine	1.0	-	[8]

Experimental Protocols

The determination of binding affinity and functional selectivity of compounds like LPH-5 relies on standardized in vitro assays. The following are detailed methodologies for key experiments.

Radioligand Binding Assay

This assay is the gold standard for quantifying the affinity of a ligand for a receptor.[11]

Objective: To determine the dissociation constant (Kd) or the inhibition constant (Ki) of a test compound for the 5-HT2A receptor.

Materials:

• Membrane preparations from cells stably expressing the human 5-HT2A receptor (e.g., CHO-K1 cells).[12]

• Radioligand with high affinity and selectivity for the 5-HT2A receptor (e.g., [3H]ketanserin or [125I]DOI).[6][9][13]

• Test compound (e.g., LPH-5) at various concentrations.

• Assay buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).[14]

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: A fixed concentration of the radioligand and varying concentrations of the unlabeled test compound are incubated with the membrane preparation in the assay buffer.[11]

• Equilibrium: The mixture is incubated to allow the binding to reach equilibrium (e.g., 60 minutes at room temperature or 30°C).[9]

• Separation: The receptor-bound radioligand is separated from the free radioligand by rapid vacuum filtration through glass fiber filters. The filters trap the membranes with the bound radioligand.[11][14]

• Washing: The filters are washed with ice-cold buffer to remove any unbound radioligand.[14]

• Quantification: The radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data is used to generate competition curves, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[14]

Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the activation of the Gq/G11 signaling pathway, which is the primary pathway for the 5-HT2A receptor.[7][9][10]

Objective: To determine the potency (EC50) and efficacy of a test compound as an agonist or antagonist at the 5-HT2A receptor.

Materials:

• Cells stably expressing the human 5-HT2A receptor (e.g., CHO-K1 cells).[7]

• Test compound (e.g., LPH-5) at various concentrations.

• A known 5-HT2A receptor agonist (e.g., serotonin) for antagonist assays.

• Commercially available IP-One Tb kit or similar.[7]

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).[7]

Procedure:

• Cell Culture: Cells are cultured to an appropriate density in multi-well plates.

• Incubation: The cells are incubated with the test compound (for agonist mode) or with a fixed concentration of a known agonist plus varying concentrations of the test compound (for antagonist mode).[7]

• Lysis and Detection: After the incubation period (e.g., 30 minutes at 37°C), the cells are lysed, and the accumulated inositol monophosphate (IP1), a stable downstream product of inositol triphosphate (IP3), is measured using a TR-FRET-based detection kit.[7]

• Data Analysis: The fluorescence signal is proportional to the amount of IP1 produced. For agonists, concentration-response curves are generated to determine the EC50 and maximal efficacy. For antagonists, the IC50 is determined by the inhibition of the agonist-induced response.

Visualizing Key Pathways and Workflows

5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor primarily signals through the Gq/G11 protein pathway. Activation of this pathway leads to a cascade of intracellular events.

Caption: 5-HT2A Receptor Gq/G11 Signaling Pathway.

Experimental Workflow for Selectivity Profiling

The process of determining the selectivity of a compound like LPH-5 involves a series of well-defined experimental steps.

Caption: Workflow for Determining Receptor Selectivity.

References

• 1. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents. | Semantic Scholar [semanticscholar.org]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. “Selective” serotonin 5-HT2A receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. selleckchem.com [selleckchem.com]
• 9. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 10. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. reactionbiology.com [reactionbiology.com]
• 13. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 14. giffordbioscience.com [giffordbioscience.com]

Cross-Validation of LPH-5's Antidepressant Effects in Diverse Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical efficacy of LPH-5, a novel and selective 5-HT2A receptor agonist, with established and alternative antidepressant compounds across various validated animal models of depression. The data presented herein is collated from peer-reviewed studies and preclinical data releases, offering an objective overview to inform future research and development in the field of neuropsychopharmacology.

Executive Summary

LPH-5 is a potent partial agonist of the serotonin 5-HT2A receptor, demonstrating high selectivity over the 5-HT2B and 5-HT2C receptors.[1] This selectivity profile suggests a potentially favorable safety profile, minimizing the risks associated with non-selective serotonergic agents. Preclinical studies have positioned LPH-5 as a promising candidate for the treatment of major depressive disorder, with robust antidepressant-like effects observed in multiple rodent models.[1][2] This guide will delve into the quantitative data from these studies, comparing the performance of LPH-5 against the classical psychedelic psilocybin and the rapid-acting antidepressant S-ketamine in analogous experimental paradigms.

Mechanism of Action: 5-HT2A Receptor Agonism

LPH-5's primary mechanism of action is the activation of the 5-HT2A receptor, a key target for classical psychedelic drugs. The signaling cascade initiated by 5-HT2A receptor activation is complex and multifaceted, leading to downstream effects on neuronal plasticity, neurogenesis, and cortical network dynamics, which are thought to underlie its therapeutic effects.

Figure 1: Simplified signaling pathway of LPH-5 via the 5-HT2A receptor.

Comparative Efficacy in Animal Models of Depression

The antidepressant-like effects of LPH-5 have been evaluated in three distinct and well-validated rat models of depression: the Flinders Sensitive Line (FSL) genetic model, the stress-induced adrenocorticotropic hormone (ACTH) model, and the Wistar Kyoto (WKY) model, which is proposed to reflect long-term antidepressant effects. The performance of LPH-5 is compared with psilocybin and S-ketamine in these models where data is available.

Flinders Sensitive Line (FSL) Rat Model

The FSL rat is a genetic model of depression characterized by increased immobility in the forced swim test (FST), a measure of behavioral despair.

Table 1: Effects of LPH-5 and Comparators in the Flinders Sensitive Line (FSL) Rat Model

Compound	Dose (mg/kg, i.p.)	Primary Endpoint	Result	Citation(s)
LPH-5	1.5	Immobility Time (FST)	Significant reduction	[1]
S-Ketamine	15	Immobility Time (FST)	Significant reduction	[3][4]
Psilocybin	1.0	Immobility Time (FST)	No significant effect	[5][6][7]

FST: Forced Swim Test; i.p.: intraperitoneal

Adrenocorticotropic Hormone (ACTH)-Treated Rat Model

Chronic administration of ACTH induces a depressive-like phenotype in rats, which is often resistant to conventional antidepressants. This model is used to assess the efficacy of novel antidepressant candidates in a stress-induced depression paradigm.

Table 2: Effects of LPH-5 and Comparators in the ACTH-Treated Rat Model

Compound	Dose (mg/kg, i.p.)	Primary Endpoint	Result	Citation(s)
LPH-5	1.5	Immobility Time (FST)	Significant reduction	[1]
Ketamine	10	Immobility Time (FST)	Significant reduction	[8]
Psilocybin	N/A	N/A	Data not available in this model

FST: Forced Swim Test; i.p.: intraperitoneal

Wistar Kyoto (WKY) Rat Model

The WKY rat is an inbred strain that exhibits a depressive-like phenotype and is considered a model for treatment-resistant depression. Studies in this model often assess the long-term effects of a single drug administration.

Table 3: Effects of LPH-5 and Comparators in the Wistar Kyoto (WKY) Rat Model

Compound	Dose (mg/kg, i.p.)	Primary Endpoint	Result (Time Post-Dose)	Citation(s)
LPH-5	0.3 and 1.5	Immobility Time (FST)	Significant reduction (35 days)	[1]
Ketamine	5 (s.c.)	Immobility Time (FST)	Significant reduction (30 min & 24 h)	[9]
Psilocybin	1.0	Immobility Time (FST)	Significant reduction (35 days)	[10]

FST: Forced Swim Test; i.p.: intraperitoneal; s.c.: subcutaneous

Head-Twitch Response (HTR) in Sprague Dawley Rats

The head-twitch response (HTR) in rodents is a behavioral proxy for 5-HT2A receptor activation in the brain. LPH-5 induces a dose-dependent increase in HTR, confirming its engagement with the target receptor in vivo.

Table 4: Head-Twitch Response to LPH-5 in Sprague Dawley Rats

Dose (mg/kg, i.p.)	Total Head Twitches (0-180 min)	ED50 (mg/kg)	Citation(s)
0.375	~10	3.0	[1]
1.5	~50	[1]
3.0	~80	[1]
6.0	~100	[1]
12.0	~120	[1]

i.p.: intraperitoneal

Experimental Protocols

LPH-5 Administration and Behavioral Testing Workflow

Figure 2: General experimental workflow for acute antidepressant studies.

Animal Models

• Flinders Sensitive Line (FSL) Rats: Male FSL rats and their control strain, Flinders Resistant Line (FRL) rats, are used. Animals are habituated to the testing room before experiments.

• ACTH-Treated Rats: Male Sprague Dawley rats are administered ACTH (e.g., 100 µ g/day , s.c.) for a period of 14 days to induce a depressive-like and treatment-resistant phenotype. Control animals receive saline injections.

• Wistar Kyoto (WKY) Rats: Male WKY rats are used. For long-term studies, a single dose of the test compound is administered, and behavioral testing is performed at various time points, such as 35 days post-injection.

Behavioral Tests

• Forced Swim Test (FST): Rats are placed in a cylinder of water from which they cannot escape. The duration of immobility, taken as a measure of behavioral despair, is recorded over a specified period (e.g., the last 4 minutes of a 6-minute test).

• Open Field Test (OFT): To control for potential confounding effects on locomotor activity, rats are placed in an open arena, and their total distance traveled is measured for a set duration (e.g., 5 minutes).

• Head-Twitch Response (HTR): Following drug administration, rats are placed in an observation chamber, and the number of rapid, side-to-side head movements is counted over a defined period (e.g., 180 minutes).

Conclusion

The preclinical data strongly support the antidepressant potential of LPH-5. Its efficacy in a genetic model (FSL), a stress-induced model (ACTH), and a model of treatment resistance (WKY) highlights its robust and potentially broad-spectrum antidepressant-like activity. Notably, in the FSL model, LPH-5 demonstrates a significant antidepressant-like effect where psilocybin does not, suggesting potentially different nuances in their mechanisms of action or efficacy in specific patient populations. The demonstrated in vivo engagement of the 5-HT2A receptor via the head-twitch response provides a clear mechanistic link to its observed behavioral effects. Further clinical investigation is warranted to determine if these promising preclinical findings with LPH-5 translate into safe and effective treatments for depression in humans.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. cambridge.org [cambridge.org]
• 4. Nitric oxide involvement in the antidepressant-like effect of ketamine in the Flinders sensitive line rat model of depression | Acta Neuropsychiatrica | Cambridge Core [cambridge.org]
• 5. researchgate.net [researchgate.net]
• 6. Psilocybin lacks antidepressant-like effect in the Flinders Sensitive Line rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Psilocybin lacks antidepressant-like effect in the Flinders Sensitive Line rat | Acta Neuropsychiatrica | Cambridge Core [cambridge.org]
• 8. Lithium augmentation of ketamine increases insulin signaling and antidepressant-like active stress coping in a rodent model of treatment-resistant depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | The Antidepressant-Like Effects of a Clinically Relevant Dose of Ketamine Are Accompanied by Biphasic Alterations in Working Memory in the Wistar Kyoto Rat Model of Depression [frontiersin.org]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of LPH-5 and Its Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the pharmacological properties and preclinical efficacy of LPH-5, a novel and selective serotonin 2A (5-HT2A) receptor agonist, and its analogs. The information is supported by experimental data to aid in the evaluation of these compounds for further investigation.

LPH-5, chemically known as (S)-3-(2,5-dimethoxy-4-(trifluoromethyl)phenyl)piperidine, has emerged as a promising therapeutic candidate with high selectivity for the 5-HT2A receptor.[1] This selectivity is a key feature, as it may circumvent the side effects associated with the non-selective nature of classical psychedelics that target multiple serotonin receptor subtypes.[2][3] LPH-5 is a potent partial agonist at the 5-HT2A receptor and has demonstrated significant antidepressant-like effects in rodent models following a single administration.[3][4]

Comparative Pharmacological Profile

The following table summarizes the in vitro pharmacological data for LPH-5 and its analog, LPH-48. LPH-5 and its analogs belong to the 2,5-dimethoxyphenylpiperidine class of compounds.[5] While detailed public data on a wide range of analogs is limited, LPH-48 has been identified as a direct analog with a shorter duration of action.[6]

Compound	Target	Assay Type	Ki (nM)	EC50 (nM)	Emax (%)	Selectivity (over 5-HT2B/2C)	Reference
LPH-5	5-HT2A	Radioligand Binding	1.3	-	-	10- to 100-fold	[5]
5-HT2A	Ca2+ Mobilization	-	2.1 - 25	56 - 94	[5]
5-HT2B	Functional Assays	-	>1000	Low	[4]
5-HT2C	Functional Assays	-	>1000	Low	[4]
LPH-48	5-HT2A	Not specified	Not specified	Not specified	Not specified	Similar to LPH-5	[6]

Note: Detailed quantitative data for LPH-48 is not yet publicly available but it is described as having a similar pharmacological profile to LPH-5 with a shorter duration of action.

Preclinical Efficacy and In Vivo Studies

In vivo studies in rodent models have been crucial in demonstrating the potential of LPH-5 as an antidepressant. A single administration of LPH-5 has been shown to induce persistent and robust antidepressant-like effects.[4][7] The head-twitch response (HTR) in rodents, a behavioral proxy for 5-HT2A receptor activation, is dose-dependently induced by LPH-5.[8]

LPH-48 is currently in preclinical development for the treatment of alcoholism and is noted to have a shorter duration of action compared to LPH-5, which may be advantageous in certain therapeutic contexts.[6]

Experimental Protocols

Radioligand Binding Assays

Radioligand binding assays are performed to determine the affinity of a compound for a specific receptor. In the case of LPH-5, these assays were conducted using cell membranes expressing the human 5-HT2A receptor. A radiolabeled ligand, such as [3H]ketanserin, is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (e.g., LPH-5). The amount of radioligand bound to the receptor is then measured, and the concentration of the test compound that inhibits 50% of the specific binding (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated from the IC50 value.

Functional Assays (e.g., Calcium Mobilization)

Functional assays measure the cellular response following receptor activation. The 5-HT2A receptor is a Gq-coupled receptor, and its activation leads to an increase in intracellular calcium (Ca2+) levels. To measure this, cells expressing the 5-HT2A receptor are loaded with a calcium-sensitive fluorescent dye. Upon addition of an agonist like LPH-5, the increase in intracellular calcium leads to a change in fluorescence, which is measured using a fluorometric imaging plate reader. The concentration of the agonist that produces 50% of the maximal response is the EC50 value, and the maximal response itself is the Emax.

Head-Twitch Response (HTR) in Rodents

The head-twitch response is a behavioral model used to assess in vivo 5-HT2A receptor activation. Rodents (typically mice or rats) are administered the test compound, and the number of rapid, involuntary head movements is counted over a specific period. This behavioral response is highly correlated with the psychedelic-like effects of 5-HT2A agonists.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway of the 5-HT2A receptor and a typical experimental workflow for evaluating novel compounds like LPH-5.

Caption: 5-HT2A Receptor Signaling Pathway.

Caption: Experimental Workflow for Compound Evaluation.

Conclusion

LPH-5 represents a significant advancement in the development of selective 5-HT2A receptor agonists. Its potent and selective pharmacological profile, coupled with promising preclinical antidepressant-like effects, makes it a valuable tool for research and a potential therapeutic agent. The exploration of its analogs, such as the shorter-acting LPH-48, provides opportunities to tailor the pharmacokinetic and pharmacodynamic properties for different clinical applications. Further research into the structure-activity relationships of the 2,5-dimethoxyphenylpiperidine class will be instrumental in the design of next-generation 5-HT2A receptor modulators with optimized therapeutic profiles.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Isoquinolone Derivatives as Lysophosphatidic Acid Receptor 5 (LPA5) Antagonists: Investigation of Structure-Activity Relationships, ADME Properties and Analgesic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective 5-HT 2A receptor agonist LPH-5 induces persistent and robust antidepressant-like effects in rodents | Sciety [sciety.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery and Structure-Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LPH-48 - Wikipedia [en.wikipedia.org]
• 7. The Selective Serotonin 5‑HT2A Receptor Agonist (S)‑3-(2,5-Dimethoxy-4-(trifluoromethyl)phenyl)piperidine (LPH-5) Induces Persistent and Robust Antidepressant-Like Effects in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]

Preclinical Efficacy of LPH-5: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the preclinical efficacy of LPH-5 against other relevant compounds, supported by experimental data from published studies. LPH-5 is a novel, selective serotonin 2A (5-HT2A) receptor partial agonist developed by Lophora ApS for the treatment of central nervous system disorders, with an initial focus on depression.

As LPH-5 is currently in Phase 1 clinical trials with expected completion in late 2025, this guide focuses on the available preclinical data from rodent models of depression.[1] The primary alternatives selected for comparison are ketamine, a well-established rapid-acting antidepressant, and psilocybin, a classic psychedelic and 5-HT2A receptor agonist.

Quantitative Efficacy Data

The following tables summarize the antidepressant-like effects of LPH-5 compared to ketamine and psilocybin in validated rodent models of depression. The data is primarily derived from the Forced Swim Test (FST), a widely used behavioral assay to screen for antidepressant efficacy.

Table 1: Efficacy in the Flinders Sensitive Line (FSL) Rat Model of Depression

The FSL rat is a genetic model that displays behavioral and neurochemical characteristics analogous to human depression.

Compound	Dose	Route of Administration	Key Finding in FST	Source
LPH-5	1.5 mg/kg	Intraperitoneal (i.p.)	Robust antidepressant-like effect	--INVALID-LINK--
Psilocybin	1.0 mg/kg	Intraperitoneal (i.p.)	No antidepressant-like effect on immobility, struggling, or swimming behavior.	--INVALID-LINK--
Ketamine	10 mg/kg	Intraperitoneal (i.p.)	Significant antidepressant-like effect (data from other rodent models, direct comparison in FSL not available in searched literature).	--INVALID-LINK--

Table 2: Efficacy in the Wistar Kyoto (WKY) Rat Model of Depression

The WKY rat is another genetic model of depression, known for its exaggerated stress response and resistance to some conventional antidepressants.

Compound	Dose(s)	Route of Administration	Key Finding in FST	Source
LPH-5	0.3 and 1.5 mg/kg	Intraperitoneal (i.p.)	Significant and sustained antidepressant-like effects observed 35 days after a single administration.	--INVALID-LINK--
Psilocybin	1.0 mg/kg	Intraperitoneal (i.p.)	Significant and sustained beneficial effect on behavioral despair.	--INVALID-LINK--
Ketamine	5 mg/kg	Subcutaneous (s.c.)	Rapid (30 min) and sustained (24 h) reduction in immobility.	--INVALID-LINK--

Experimental Protocols

Forced Swim Test (FST)

The FST is a behavioral test used to assess antidepressant-like activity in rodents. The protocol generally involves two sessions. In the first session (pre-test), the animal is placed in a cylinder of water from which it cannot escape for a period of 15 minutes. This induces a state of behavioral despair. Twenty-four hours later, the animal is placed back in the water for a 5-minute test session. The duration of immobility (the time the animal spends floating without making any escape-oriented movements) is recorded. A reduction in immobility time is indicative of an antidepressant-like effect.

Sucrose Preference Test (SPT)

The SPT is a measure of anhedonia (the inability to feel pleasure), a core symptom of depression. Rodents are typically housed individually and given the choice between two bottles: one containing water and the other a sucrose solution. The consumption of each liquid is measured over a specific period. A decrease in preference for the sucrose solution is interpreted as an anhedonic-like state. Antidepressant treatments are expected to reverse this decreased preference. While data for LPH-5, psilocybin, and ketamine in this test exist, direct comparative studies in the FSL or WKY rat models were not identified in the searched literature, representing a limitation in a head-to-head comparison for this specific endpoint.

Mechanism of Action and Signaling Pathway

LPH-5 exerts its effects as a potent and selective partial agonist of the 5-HT2A receptor. This receptor is a G protein-coupled receptor (GPCR) that, upon activation, primarily couples to the Gq/11 signaling pathway. This initiates a cascade of intracellular events believed to be central to the therapeutic effects of serotonergic psychedelics and related compounds.

Caption: LPH-5 activates the 5-HT2A receptor, leading to downstream signaling.

Experimental Workflow

The preclinical evaluation of LPH-5's antidepressant-like efficacy follows a structured workflow designed to assess its behavioral effects in established animal models of depression.

Caption: Workflow for assessing LPH-5's antidepressant effects in rodents.

References

• 1. Swim Test Immobility in a Genetic Rat Model of Depression is Modified by Maternal Environment: A Cross-Foster Study - PMC [pmc.ncbi.nlm.nih.gov]

LPH-5: A New Frontier in Psychedelic Therapeutics with a Promising Safety Profile

A detailed comparison of the novel psychedelic compound LPH-5 with classic psychedelics reveals a potentially wider therapeutic index, driven by its high selectivity for the 5-HT2A receptor. This targeted approach may mitigate off-target effects, a significant concern with traditional psychedelic compounds.

Researchers and drug developers are keenly observing the progression of LPH-5, a novel psychedelic compound currently in Phase 1 clinical trials.[1][2][3] Developed by Lophora, LPH-5 is a selective serotonin 5-HT2A receptor agonist designed to offer the therapeutic benefits of classic psychedelics like psilocybin, LSD, and DMT, while minimizing the risks associated with their broader receptor activation profiles.[1][4] While a definitive therapeutic index for LPH-5 is not yet publicly available due to its early stage of clinical development, preclinical data and its pharmacological profile suggest a significant advancement in safety and tolerability.

The therapeutic index (TI) is a critical measure of a drug's safety, representing the ratio between the dose that produces a toxic effect and the dose that produces a therapeutic effect. A higher TI indicates a wider margin of safety. For classic psychedelics, while generally considered to have a favorable safety profile in controlled settings, their interaction with multiple receptor types can lead to undesirable side effects.

Comparative Analysis of LPH-5 and Classic Psychedelics

The primary advantage of LPH-5 lies in its high selectivity for the 5-HT2A receptor.[1] This receptor is believed to be the primary target for the therapeutic effects of psychedelics. In contrast, classic psychedelics such as LSD and psilocybin are less selective, interacting with a range of serotonin receptors, including the 5-HT2B receptor. Activation of the 5-HT2B receptor has been linked to an increased risk of cardiac valvulopathy, a serious heart condition.[4] By specifically targeting the 5-HT2A receptor and having low activity at the 5-HT2B receptor, LPH-5 is engineered to potentially avoid this significant adverse effect.

Compound	Receptor Selectivity	Preclinical Effective Dose (Rodent Models)	Therapeutic Dose (Human)	Known Safety Concerns
LPH-5	High for 5-HT2A; low for 5-HT2B/2C	0.5-1.0 mg/kg (i.p.) for 5-HT2A engagement; 1.5 mg/kg (i.p.) for antidepressant-like effects[5]	Currently under investigation in Phase 1 trials	Preclinical GLP-toxicology studies cleared without issues[4]
Psilocybin	Non-selective 5-HT receptor agonist	Varies by study	10-25 mg (oral)	Generally well-tolerated in controlled settings; potential for psychological distress ("bad trips"). Therapeutic Index is estimated to be high (around 1000)[6][7]
LSD	Non-selective 5-HT receptor agonist	Varies by study	100-200 µg (oral)[8]	Generally well-tolerated physiologically in controlled settings; potential for prolonged psychological effects.
DMT	Non-selective 5-HT receptor agonist	Varies by study	20-60 mg (vaporized/injected)	Rapid onset and short duration; potential for intense psychological experiences.

Experimental Protocols

The promising profile of LPH-5 is supported by rigorous preclinical evaluation. Key experimental methodologies are detailed below:

5-HT2A Receptor Engagement and Antidepressant-Like Effects in Rodents

Objective: To determine the effective dose of LPH-5 for 5-HT2A receptor engagement and to assess its antidepressant-like effects in established rodent models of depression.

Methods:

• Head-Twitch Response (HTR) Assay: This is a standard behavioral assay in rodents that is highly correlated with 5-HT2A receptor activation by psychedelics. Male Sprague Dawley rats were administered LPH-5 at various doses (e.g., 0.375–12.0 mg/kg, intraperitoneally). The frequency of head twitches was then observed and quantified over a specific period. A dose-dependent increase in HTR indicates engagement of the 5-HT2A receptor.[5]

• Forced Swim Test (FST): This is a common behavioral test used to screen for antidepressant-like activity. Rats were administered a single dose of LPH-5 (e.g., 1.5 mg/kg, i.p.). Twenty-four hours later, the animals were placed in a cylinder of water from which they cannot escape. The duration of immobility (a measure of behavioral despair) was recorded. A significant decrease in immobility time compared to a vehicle-treated control group suggests an antidepressant-like effect.

• Chronic Stress Models: To further validate the antidepressant potential, LPH-5 was tested in rodent models of chronic stress, which are considered to have higher translational validity for depression. The specific protocols for these models would involve subjecting the animals to a period of chronic, unpredictable stress and then assessing the ability of LPH-5 to reverse the resulting depressive-like behaviors.

Visualizing the Mechanisms and Methodologies

To further elucidate the concepts discussed, the following diagrams illustrate the signaling pathway of 5-HT2A receptor agonists and a typical preclinical workflow for determining effective dose.

Caption: 5-HT2A Receptor Signaling Cascade.

Caption: Preclinical ED50 Determination Workflow.

References

• 1. Lophora Announces First Subjects Dosed in Phase 1 Clinical Trial of LPH-5 – Lophora [lophora.com]
• 2. Lophora Successfully Completes $3M Financing to Propel Phase I Trials for Lead CNS Drug LPH-5 – Lophora [lophora.com]
• 3. Lophora Receives Approval from EMA to Initiate Phase I Clinical Trial for LPH-5, a Promising Treatment for Depression. – Lophora [lophora.com]
• 4. Lophora Submits Clinical Trial Authorisation (CTA) Application to the French Medicines Agency (ANSM) for lead CNS drug LPH-5. – Lophora [lophora.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Therapeutic use of psilocybin: Practical considerations for dosing and administration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Therapeutic Use of LSD in Psychiatry: A Systematic Review of Randomized-Controlled Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of LPH-5: A Guide for Laboratory Professionals

For research use only. Not for human consumption.

LPH-5 is a novel and potent psychedelic phenethylamine derivative currently under investigation for its therapeutic potential as a selective serotonin 5-HT2A receptor agonist.[1] As a research chemical, comprehensive safety data is not yet publicly available. Therefore, it is imperative that researchers, scientists, and drug development professionals handle LPH-5 with the utmost care, adhering to stringent safety protocols appropriate for potent, powdered compounds with unknown long-term health effects. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to potent research compounds like LPH-5. The required level of protection depends on the specific laboratory activity being performed.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 respirator within a ventilated enclosure- Disposable solid-front lab coat with tight-fitting cuffs- Double gloves (e.g., nitrile)- Disposable sleeves- Safety glasses or goggles (if not using a full-face respirator)	High risk of aerosolization and inhalation of fine powders. Full respiratory protection and double gloving are critical to prevent exposure.[1]
Solution Preparation	- Chemical fume hood or other certified ventilated enclosure- Lab coat- Safety glasses with side shields or chemical splash goggles- Single pair of chemical-resistant gloves (e.g., nitrile)	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills remains. Engineering controls are the primary means of protection.[1]
General Laboratory Operations	- Lab coat- Safety glasses- Gloves	Standard laboratory practice to protect against incidental contact.

Operational Plan: From Receipt to Disposal

A systematic approach to handling LPH-5 is crucial for maintaining a safe laboratory environment. The following procedural guidance outlines the key stages of the operational workflow.

Receipt and Storage

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Log: Log the compound into the laboratory's chemical inventory.

• Store: Store LPH-5 in a designated, secure, and well-ventilated area away from incompatible materials. The storage container should be clearly labeled with the compound's name and any known hazard warnings.

Experimental Protocols: Solution Preparation

The following protocol details the steps for safely preparing a solution of LPH-5. This procedure should be conducted within a certified chemical fume hood.

• Prepare the Workspace:

  • Ensure the chemical fume hood is functioning correctly.

  • Decontaminate the work surface before and after use.

  • Gather all necessary materials, including the LPH-5 container, solvent, vials, and pipettes.

  • Have a designated waste container for contaminated materials readily accessible within the fume hood.

• Don PPE: Put on the appropriate PPE as specified in the table above for "Solution Preparation."

• Weighing the Compound:

  • If weighing the powdered form, do so within a ventilated balance enclosure or a fume hood to minimize inhalation risk.[2]

  • Use appropriate tools to handle the powder and avoid generating dust.

• Dissolving the Compound:

  • Carefully add the weighed LPH-5 to the solvent in a suitable container.

  • Cap the container and mix gently until the compound is fully dissolved. Avoid vigorous shaking that could create aerosols.

• Labeling: Clearly label the solution with the compound name, concentration, solvent, and date of preparation.

Disposal Plan

All materials contaminated with LPH-5 must be treated as hazardous waste and disposed of in accordance with all applicable federal, state, and local regulations.[3]

• LPH-5 Waste: Unused or expired LPH-5 should be disposed of as hazardous chemical waste. Incineration is often the preferred method for the complete destruction of potent pharmaceutical compounds.[4]

• Contaminated Labware: Disposable items such as vials, pipette tips, and centrifuge tubes that have come into contact with LPH-5 should be collected in a designated, puncture-resistant, and sealed container labeled as "Hazardous Waste" with the name of the compound.[1]

• Contaminated PPE: Carefully remove and dispose of all contaminated PPE, such as gloves and disposable lab coats, in a sealed bag or container labeled as hazardous waste.[1]

Decontamination Protocol

Thorough decontamination of work surfaces and equipment is essential to prevent cross-contamination and accidental exposure.

• Work Surfaces: After handling LPH-5, wipe down all work surfaces with a suitable solvent that is known to dissolve the compound, followed by a thorough cleaning with soap and water.[5] All cleaning materials should be disposed of as hazardous waste.

• Equipment: Decontaminate any equipment that has come into contact with LPH-5 according to the manufacturer's instructions, ensuring the cleaning agent is compatible with the equipment.

Experimental Workflow for LPH-5 Solution Preparation

Caption: Workflow for the safe preparation of an LPH-5 solution.

References

• 1. benchchem.com [benchchem.com]
• 2. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 3. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 4. Effective Methods for Disposal of Pharmaceutical Waste: A Guide to Safe and Compliant Practices [gicmd.com]
• 5. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]